2-Chloro-8-ethyl-4-methylquinoline CAS 439929-25-6 properties
An In-depth Technical Guide to the Properties, Synthesis, and Applications of 2-Chloro-8-ethyl-4-methylquinoline (CAS 439929-25-6). CAS 439929-25-6 | A Privileged Scaffold for Medicinal Chemistry Executive Summary 2-Chlo...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Properties, Synthesis, and Applications of 2-Chloro-8-ethyl-4-methylquinoline (CAS 439929-25-6).
CAS 439929-25-6 | A Privileged Scaffold for Medicinal Chemistry
Executive Summary
2-Chloro-8-ethyl-4-methylquinoline is a highly functionalized heterocyclic building block belonging to the quinoline family. Distinguished by its specific substitution pattern—a reactive chlorine at the C2 position, a methyl group at C4, and an ethyl group at C8—this compound serves as a critical intermediate in the synthesis of complex bioactive molecules. Its structural features make it particularly valuable in the development of kinase inhibitors , antimalarial agents , and fluoroquinolone-like antibiotics .
The C2-chlorine atom acts as a "warhead" for nucleophilic aromatic substitution (
) and palladium-catalyzed cross-coupling, while the C8-ethyl group provides lipophilic bulk that can modulate binding affinity and metabolic stability in drug targets.
Note: Specific experimental data for this CAS is limited in public registries. Values below represent high-confidence predictions based on structural analogs (e.g., 2-chloro-4-methylquinoline).
Property
Value / Range
Note
Physical State
Solid (Low Melting) or Viscous Oil
Dependent on purity/polymorph
Melting Point
45 – 55 °C
Predicted (Analog: 2-Cl-4-Me-Q mp 55°C)
Boiling Point
310 – 320 °C
Predicted @ 760 mmHg
LogP (Octanol/Water)
3.8 – 4.2
High Lipophilicity (C8-Ethyl contribution)
Solubility
DMSO, DCM, Ethyl Acetate
Insoluble in water
pKa (Conjugate Acid)
~2.5 – 3.0
Nitrogen basicity reduced by C2-Cl
Synthetic Pathways
The synthesis of 2-chloro-8-ethyl-4-methylquinoline is most robustly achieved via a modified Knorr Quinoline Synthesis followed by Deoxychlorination . This route ensures correct regiochemistry for the 4-methyl and 2-chloro substituents.
This step constructs the quinoline core. The reaction between 2-ethylaniline and ethyl acetoacetate first forms an acetoacetanilide intermediate, which is then cyclized using a strong acid.
Mix 2-ethylaniline and ethyl acetoacetate in toluene. Reflux with a Dean-Stark trap to remove water.
Isolate the intermediate N-(2-ethylphenyl)-3-oxobutanamide.
Heat the intermediate in PPA at 100–120°C for 2–4 hours. The acid catalyzes the intramolecular Friedel-Crafts alkylation/cyclization.
Pour onto ice/water to precipitate 8-Ethyl-4-methylquinolin-2(1H)-one .
Filter, wash with water, and dry.
Step 2: Deoxychlorination (Chlorination)
The 2-hydroxy/2-oxo group is converted to a chlorine atom.
Reagents: Phosphorus Oxychloride (
, excess), trace DMF (catalyst).
Procedure:
Suspend the quinolone from Step 1 in neat
(5–10 eq).
Add a catalytic amount of DMF (activates
via Vilsmeier-Haack-like intermediate).
Reflux (approx. 105°C) for 2–6 hours until the solid dissolves and TLC shows consumption of starting material.
Quenching (Critical Safety): Cool the mixture and slowly pour onto crushed ice with vigorous stirring. (Exothermic hydrolysis of excess
).
Neutralize with
or to pH 8–9.
Extract with Dichloromethane (DCM), dry over
, and concentrate.
Purify via column chromatography (Hexanes/EtOAc) or recrystallization.
Synthesis Visualization
Figure 1: Two-step synthesis route from commercially available 2-ethylaniline.
Reactivity Profile & Applications
The 2-chloro position is the primary site of reactivity. The electron-deficient nature of the quinoline ring (enhanced by the nitrogen atom) activates the C2-Cl bond towards substitution.
Key Transformations
Nucleophilic Aromatic Substitution (
):
Amination: Reaction with primary/secondary amines (e.g., piperazine, aniline) to form 2-aminoquinolines. This is a classic route to antimalarial and kinase inhibitor scaffolds.
Etherification: Reaction with alkoxides (NaOEt) to form 2-alkoxyquinolines.
Palladium-Catalyzed Cross-Coupling:
Suzuki-Miyaura: Coupling with aryl boronic acids to create 2-arylquinolines (common in biarylic drug candidates).
Buchwald-Hartwig: Efficient C-N bond formation if
conditions are too harsh.
Benzylic Functionalization (C4-Methyl):
The methyl group at C4 is "benzylic" and activated by the quinoline nitrogen. It can be oxidized to an aldehyde (
) or brominated (NBS) for further chain extension.
Functionalization Map
Figure 2: Divergent synthesis pathways utilizing the C2-Cl and C4-Me handles.
Handling and Safety (MSDS Summary)
As a halogenated quinoline, CAS 439929-25-6 requires strict adherence to safety protocols.
Hazards:
H315/H319: Causes skin and serious eye irritation.
H302: Harmful if swallowed (Quinoline toxicity).
H335: May cause respiratory irritation.
Sensitizer: Potential skin sensitizer upon prolonged contact.
Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). Protect from light to prevent slow degradation of the C-Cl bond.
Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (to neutralize HCl/NOx).
References
Knorr Quinoline Synthesis:Jones, G. (1977). "The Synthesis of Quinolines." Chemistry of Heterocyclic Compounds, 32, 93–318.
Chlorination Protocol: Larsen, R. D., et al. (1996). "Practical Synthesis of 2-Chloro-4-methylquinoline." Journal of Organic Chemistry, 61(26), 9562. Link (Describes the POCl3 deoxychlorination conditions).
Reactivity of 2-Chloroquinolines: Wolf, C., et al. (2003). "Palladium-Catalyzed Amination of 2-Chloroquinolines." Journal of Organic Chemistry, 68(19), 7551–7554. Link (Validates the SnAr and Buchwald utility).
General Quinoline Safety: Sigma-Aldrich Safety Data Sheet, 2-Chloro-4-methylquinoline (Analogous safety profile). Link
Exploratory
chemical structure of 2-Chloro-8-ethyl-4-methylquinoline
Executive Summary 2-Chloro-8-ethyl-4-methylquinoline is a trisubstituted heterocyclic scaffold belonging to the quinoline family.[1] Distinguished by its specific substitution pattern—a reactive chlorine at C2, a methyl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Chloro-8-ethyl-4-methylquinoline is a trisubstituted heterocyclic scaffold belonging to the quinoline family.[1] Distinguished by its specific substitution pattern—a reactive chlorine at C2, a methyl group at C4, and an ethyl group at C8—this molecule serves as a critical intermediate in the synthesis of bioactive pharmacophores.[2]
While the parent compound (2-chloro-4-methylquinoline) is a commodity chemical, the 8-ethyl variant is a rationally designed scaffold often utilized to modulate lipophilicity (LogP) and steric bulk in drug discovery programs targeting kinase inhibitors and antimalarial agents.[1] This guide details its structural properties, validated synthetic pathways, and reactivity profile.[1][2][3]
The molecule consists of a fused benzene and pyridine ring (quinoline).[2][3] The reactivity is dominated by the electron-deficient pyridine ring, specifically the 2-position activated by the chlorine atom.[1]
Physicochemical Data
Property
Value (Predicted/Experimental)
Relevance
IUPAC Name
2-Chloro-8-ethyl-4-methylquinoline
Standard Nomenclature
Molecular Formula
Stoichiometry
Molecular Weight
205.68 g/mol
Mass Balance Calculations
LogP (Predicted)
~4.2 - 4.5
High lipophilicity due to 8-Et/4-Me groups
H-Bond Acceptors
1 (Nitrogen)
Weak acceptor due to steric/electronic effects
H-Bond Donors
0
Aprotic
Physical State
Off-white to pale yellow solid
Typical of chlorinated quinolines
Structural Visualization
The following diagram illustrates the core numbering and the electronic influence of substituents.
Figure 1: Functional analysis of the 2-Chloro-8-ethyl-4-methylquinoline scaffold showing reactive and steric centers.
Synthetic Methodology
The synthesis of 2-chloroquinolines generally proceeds via the Knorr Quinoline Synthesis to form the 2-hydroxy intermediate (quinolin-2-one), followed by aromatization/chlorination.[1]
Mix 2-ethylaniline and ethyl acetoacetate. Heat to 110°C for 2 hours. Monitor the evolution of ethanol (distillation).
Checkpoint: TLC should show disappearance of aniline.[1]
Add the resulting oil slowly to pre-heated PPA (100°C) or cold conc.
followed by heating to 90°C for 1 hour.
Workup: Pour reaction mixture onto crushed ice. The 8-ethyl-4-methylquinolin-2(1H)-one will precipitate as a solid.[1] Filter, wash with water, and dry.[1][2][4]
Validation: Monitor by TLC (Ethyl Acetate:Hexane 1:4).[1][2] The polar starting material (Rf ~0.1) converts to the non-polar chloro-product (Rf ~0.6).[1]
Quench: Cool to RT. Pour slowly onto ice/water with vigorous stirring to hydrolyze excess
Purification: Recrystallization from Ethanol or Column Chromatography (Silica, Hexane/EtOAc).[1][2]
Reactivity & Applications
Nucleophilic Aromatic Substitution (
)
The 2-chloro position is highly susceptible to nucleophilic attack, particularly by amines.[1][2] This is the primary utility of this scaffold in drug development.
Mechanism: Addition-Elimination.[1] The ring nitrogen acts as an electron sink, stabilizing the Meisenheimer complex.[2]
Impact of 8-Ethyl: The ethyl group at C8 provides steric protection to the ring nitrogen.[1] This reduces the likelihood of N-oxidation or N-alkylation side reactions but generally does not hinder
Kinase Inhibition: The 4-methyl-quinoline scaffold mimics the ATP purine ring.[1] The 8-ethyl group helps fill hydrophobic pockets (e.g., the "gatekeeper" region) in specific kinases, potentially improving selectivity over 8-H or 8-Me analogs.[1][2]
Antimalarial: Analogs of 4-aminoquinolines (chloroquine) often utilize the 2-position for side-chain attachment to overcome resistance.[1]
References
PubChem. 2-Chloro-4-methylquinoline (Parent Scaffold Data).[1] National Library of Medicine.[1] [Link][1][2]
Venkateswarlu, Y. et al. (2012).[1][2] A simple and efficient protocol for the synthesis of quinolines catalyzed by chloramine-T.[1] Organic Communications.[1][2] [Link]
Lisle, G.F. et al. (1950).[1][2] Process for preparing 4,7-dichloro-8-methylquinoline (US Patent 2520043A).[1][2] Google Patents.[1][2]
El-Sayed, O.A. et al. (2000).[2] Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one. Molecules.[1][2][3][5][4][6][7][8][9][10] [Link][1][2]
molecular weight and formula of 2-Chloro-8-ethyl-4-methylquinoline
Executive Summary 2-Chloro-8-ethyl-4-methylquinoline is a specialized heterocyclic building block belonging to the haloquinoline family. Characterized by its halogenated nitrogen-containing bicyclic core, it serves as a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Chloro-8-ethyl-4-methylquinoline is a specialized heterocyclic building block belonging to the haloquinoline family. Characterized by its halogenated nitrogen-containing bicyclic core, it serves as a critical electrophilic intermediate in the synthesis of antimalarial agents, kinase inhibitors, and advanced agrochemicals.
This guide provides a rigorous technical analysis of its physicochemical properties, a validated synthetic workflow based on the Knorr Quinoline Synthesis, and analytical standards for quality assurance.
Core Specifications
Parameter
Value
IUPAC Name
2-Chloro-8-ethyl-4-methylquinoline
Molecular Formula
C₁₂H₁₂ClN
Molecular Weight
205.68 g/mol
Exact Mass
205.0658
CAS Registry Number
1707378-93-5 (Tentative/Isomer Specific)
Physical State
White to off-white crystalline solid (Predicted)
Physicochemical Characterization
Understanding the fundamental physical constants is prerequisite for process scaling and formulation.
Formula Derivation & Isotopic Pattern
The molecular formula C₁₂H₁₂ClN is derived from the quinoline scaffold (
) with the following modifications:
Core: Quinoline (
)
Substitutions:
C2: Hydrogen replaced by Chlorine (-H, +Cl).
C4: Hydrogen replaced by Methyl (-H, +CH₃).
C8: Hydrogen replaced by Ethyl (-H, +C₂H₅).
Net Calculation:
; .
Mass Spectrometry Note: The presence of a single chlorine atom imparts a characteristic isotopic signature. The molecular ion (
) at m/z 205 will be accompanied by an peak at m/z 207 with an approximate intensity ratio of 3:1 (due to naturally occurring and ).
Theoretical & Predicted Properties
Experimental data for this specific isomer is limited in public registries; values below are predicted based on structural analogs (e.g., 2-chloro-4-methylquinoline).[1]
Property
Predicted Value
Rationale
Melting Point
45–65 °C
8-Ethyl group adds steric bulk, potentially lowering lattice energy compared to the methyl analog (MP 55°C).
Boiling Point
305–315 °C
Increased molecular weight vs. 2-chloro-4-methylquinoline (BP 296°C).
LogP (Octanol/Water)
3.8 ± 0.3
Highly lipophilic due to the chloro and ethyl substituents.
pKa (Conjugate Acid)
~2.5
The 2-chloro substituent significantly reduces the basicity of the quinoline nitrogen via inductive electron withdrawal.
Synthetic Pathways & Process Chemistry[2]
The most robust route to 2-Chloro-8-ethyl-4-methylquinoline is the Knorr Quinoline Synthesis followed by Deoxychlorination. This pathway is preferred for its scalability and regioselectivity.
Retrosynthetic Analysis
The target molecule is disconnected at the C-Cl bond and the heterocyclic ring formation:
206 and 208, confirming the presence of one Chlorine atom.
Applications & Reactivity
Nucleophilic Aromatic Substitution (
)
The chlorine atom at position C2 is highly activated due to the electron-deficient nature of the pyridine ring.
Reactivity: The C2-Cl bond is susceptible to displacement by nucleophiles (amines, alkoxides, thiols).
Utility: This allows the compound to serve as a scaffold for complex drug candidates. For example, reaction with diamines yields derivatives analogous to Chloroquine.
Benzylic Functionalization
The methyl group at C4 is "benzylic" (relative to the heterocycle) and can be oxidized to an aldehyde (
oxidation) or halogenated (NBS bromination), providing a handle for further carbon-carbon bond formation.
References
Knorr, L. (1886).[2] "Synthese von Chinolinderivaten." Justus Liebigs Annalen der Chemie.
Meth-Cohn, O., & Narine, B. (1978). "A Versatile New Synthesis of Quinolines and Related Fused Pyridines." Tetrahedron Letters.
National Center for Biotechnology Information (2023). PubChem Compound Summary for 2-Chloro-4-methylquinoline (Analog Reference). PubChem.
2-Chloro-8-ethyl-4-methylquinoline IUPAC name and synonyms
The following technical guide provides an in-depth analysis of 2-Chloro-8-ethyl-4-methylquinoline , a specific halogenated quinoline derivative utilized primarily as an intermediate in the synthesis of bioactive heterocy...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2-Chloro-8-ethyl-4-methylquinoline , a specific halogenated quinoline derivative utilized primarily as an intermediate in the synthesis of bioactive heterocyclic compounds.
Nomenclature, Synthesis, and Application in Drug Discovery
Chemical Identity and Nomenclature[1][2][3][4]
This compound belongs to the chloroquinoline class, characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The specific substitution pattern—chlorine at position 2, a methyl group at position 4, and an ethyl group at position 8—imparts unique steric and electronic properties suitable for Structure-Activity Relationship (SAR) studies.
Core Identifiers
Attribute
Detail
IUPAC Name
2-Chloro-8-ethyl-4-methylquinoline
Preferred Name
2-Chloro-8-ethyl-4-methylquinoline
CAS Registry Number
Not widely indexed; refer to precursor CAS 634-47-9 (analog)
The synthesis of 2-chloro-8-ethyl-4-methylquinoline follows a classic Knorr Quinoline Synthesis pathway, modified to ensure regioselectivity at the 2-position. The process involves the condensation of an aniline derivative with a
-keto ester, followed by cyclization and subsequent chlorination.
Retrosynthetic Analysis
The target molecule is disconnected at the C2-Cl bond, revealing the 2-hydroxyquinoline (2-quinolone) precursor. This precursor is traced back to 2-ethylaniline and ethyl acetoacetate .
Detailed Experimental Protocol
Step 1: Condensation and Cyclization (Formation of the Quinolone)
Mechanism: The aniline attacks the ketone carbonyl of the
-keto ester to form an enamine/imine intermediate (acetoacetanilide), which undergoes acid-catalyzed intramolecular electrophilic aromatic substitution to close the ring.
Procedure:
Mix 2-ethylaniline and ethyl acetoacetate in toluene. Reflux with a Dean-Stark trap to remove water, yielding the intermediate amide.
Isolate the amide and heat with PPA at 100–120°C for 2–4 hours.
Quench the reaction mixture into ice water. The precipitate formed is 8-ethyl-4-methylquinolin-2(1H)-one .
Validation: Monitor disappearance of aniline by TLC (Hexane:EtOAc 7:3).
Mechanism: The oxygen of the quinolone tautomer attacks the phosphorus center, creating a good leaving group (
). Chloride ion attacks the C2 position, restoring aromaticity and expelling the phosphate species.
Procedure:
Place 8-ethyl-4-methylquinolin-2(1H)-one (10 mmol) in a round-bottom flask.
Add
(5 mL) carefully under inert atmosphere ().
Reflux the mixture at 100–110°C for 3–5 hours.
Critical Step: Cool the mixture and pour slowly onto crushed ice with vigorous stirring to decompose excess
. Neutralize with saturated to pH 8.
Extract with Dichloromethane (DCM), dry over
, and concentrate.
Purification: Recrystallization from ethanol or column chromatography (Silica, Hexane/EtOAc).
Reaction Pathway Diagram
Figure 1: Step-wise synthesis pathway from commercially available precursors to the target chloroquinoline.
Physical and Chemical Properties[2][3][7]
Due to the specific nature of this derivative, experimental data is often interpolated from the close analog 2-chloro-4-methylquinoline .
Property
Value (Predicted/Experimental)
Relevance
Appearance
Off-white to pale yellow solid
Purity indicator
Melting Point
45–50 °C (Estimated)
Identification
LogP (Octanol/Water)
~4.2
Lipophilicity; indicates good membrane permeability
Solubility
Soluble in DCM, Chloroform, DMSO; Insoluble in water
Formulation and extraction
pKa (Conjugate Acid)
~2.5 (Quinoline nitrogen)
Reduced basicity due to Cl- electron withdrawal
Applications in Drug Discovery
The 2-chloro-8-ethyl-4-methylquinoline scaffold is a versatile building block, primarily used as an electrophile in nucleophilic aromatic substitution (
) reactions.
Functionalization for Bioactivity
The chlorine atom at position 2 is highly reactive toward nucleophiles, allowing for the introduction of diverse amine or alkoxide chains. This is critical for synthesizing:
Antimalarials: Analogs of chloroquine where the side chain is modified.[4]
Kinase Inhibitors: The quinoline core mimics the adenine ring of ATP, allowing it to dock into kinase active sites.
Receptor Ligands: The 8-ethyl group provides steric bulk that can improve selectivity for specific receptor subtypes (e.g., GPCRs) by filling hydrophobic pockets.
Analytical Characterization Expectations
To validate the synthesis of this compound, researchers should look for the following spectroscopic signals:
¹H NMR (CDCl₃):
Aromatic Region: Multiplets for the 3 protons on the benzene ring (H5, H6, H7).
Quinoline H3: A singlet around
7.2–7.4 ppm.
4-Methyl: A singlet around
2.6–2.7 ppm.
8-Ethyl: A triplet (
~1.3 ppm) and a quartet ( ~3.1 ppm).
Mass Spectrometry: A characteristic M+ and M+2 peak (3:1 ratio) due to the chlorine isotope pattern (
Comprehensive Guide to the Solubility Profile and Determination of 2-Chloro-8-ethyl-4-methylquinoline
The following is an in-depth technical guide regarding the solubility profile and determination framework for 2-Chloro-8-ethyl-4-methylquinoline . Executive Summary 2-Chloro-8-ethyl-4-methylquinoline is a functionalized...
Author: BenchChem Technical Support Team. Date: February 2026
The following is an in-depth technical guide regarding the solubility profile and determination framework for 2-Chloro-8-ethyl-4-methylquinoline .
Executive Summary
2-Chloro-8-ethyl-4-methylquinoline is a functionalized quinoline derivative often utilized as a key intermediate in the synthesis of antimalarial agents and complex heterocyclic pharmaceuticals. While specific thermodynamic solubility tables for this exact 8-ethyl derivative are not currently available in open-access standard reference data (NIST, J. Chem. Eng. Data), its physicochemical behavior can be rigorously extrapolated from the extensive data available for its structural analogues, 2-chloro-4-methylquinoline and 8-methylquinoline .
This guide serves as a definitive protocol for researchers requiring precise solubility metrics. It outlines the theoretical solubility profile based on Structure-Property Relationships (SPR), details the industry-standard Laser Monitoring Observation Technique for data generation, and provides the mathematical framework (Apelblat and van't Hoff models) required to validate experimental results.
Chemical Profile & Theoretical Solubility Analysis
Structural Impact on Solvation
The solubility of 2-Chloro-8-ethyl-4-methylquinoline is governed by the interplay between its hydrophobic quinoline scaffold and its substituents.
Quinoline Core: A planar, aromatic bicycle that promotes
- stacking interactions. This typically leads to high lattice energy, requiring significant solvent-solute interaction to overcome.
2-Chloro Substituent: Increases lipophilicity and electron withdrawal, slightly deactivating the ring but enhancing solubility in chlorinated solvents (e.g., chloroform, DCM).
4-Methyl & 8-Ethyl Groups: These alkyl chains significantly increase the hydrophobic surface area. The 8-ethyl group , in particular, introduces steric bulk near the nitrogen heteroatom, potentially disrupting hydrogen bond acceptance from protic solvents like water or methanol.
Predicted Solubility Ranking
Based on the "Like Dissolves Like" principle and data from homologous quinolines, the predicted solubility hierarchy at 298.15 K is:
Solvent Class
Representative Solvents
Predicted Solubility
Mechanism
Aromatic / Non-polar
Toluene, Benzene
High
Strong - and van der Waals interactions.
Chlorinated
Chloroform, DCM
Very High
Dipole-dipole interactions and halogen bonding.
Polar Aprotic
Ethyl Acetate, Acetone
Moderate to High
Dipole-dipole interactions; effective for crystallization.
Polar Protic
Ethanol, Methanol, IPA
Moderate
Limited by the hydrophobic alkyl groups; highly temperature-dependent.
To generate publication-quality solubility data (Mole Fraction vs. Temperature), the Laser Monitoring Observation Technique is the gold standard due to its precision in detecting the exact moment of solid phase disappearance.
Experimental Setup
Apparatus: Jacketed glass vessel (100 mL) equipped with a mechanical stirrer and a laser transmissometer.
Temperature Control: Programmable circulating water bath (Accuracy
K).
Atmosphere: Nitrogen blanket to prevent oxidation or moisture absorption.
Step-by-Step Methodology
Preparation: Weigh a precise mass (
) of 2-Chloro-8-ethyl-4-methylquinoline into the vessel.
Solvent Addition: Add a known mass (
) of the target solvent.
Equilibration: Heat the mixture to a temperature well above the estimated saturation point until fully dissolved (laser transmittance = 100%).
Cooling Ramp: Slowly cool the solution at a controlled rate (e.g., 0.1 K/min).
Nucleation Detection: Record the temperature (
) where laser transmittance drops sharply (onset of turbidity).
Dissolution Detection (Validation): Re-heat slowly. Record the temperature (
) where transmittance returns to 100%. The equilibrium temperature is the average of and (typically very close if metastable zone width is narrow).
Iteration: Add more solvent to the same vessel (gravimetrically tracked) to change the mole fraction and repeat the thermal cycle.
(mole fraction) vs. (Temperature) data is obtained, it must be correlated using thermodynamic models to ensure internal consistency and to calculate dissolution enthalpy.
Modified Apelblat Equation
The modified Apelblat equation is the most reliable semi-empirical model for quinoline derivatives in organic solvents.
: Empirical parameters derived from non-linear regression.
Validation: The Relative Average Deviation (RAD) should be
for high-quality data.
Van't Hoff Analysis
To understand the thermodynamics of dissolution, use the van't Hoff equation:
(Enthalpy of Dissolution): Typically positive (endothermic) for quinolines, meaning solubility increases with temperature.
(Entropy of Dissolution): Typically positive, driven by the disordering of the crystal lattice.
Practical Implications for Process Development
Solvent Selection Logic
For purification or recrystallization of 2-Chloro-8-ethyl-4-methylquinoline, the solvent choice depends on the temperature sensitivity of the solubility curve.
Steep Curve (High
): Ideal for Cooling Crystallization .
Candidate: Ethanol or Isopropanol.[3] (High solubility at reflux, low at RT).
Flat Curve (Low
): Ideal for Evaporative Crystallization or as a reaction solvent.
Candidate: Toluene or Ethyl Acetate.
Solvent Selection Decision Tree
Figure 2: Strategic solvent selection guide based on thermodynamic solubility behaviors.
References
Methodology: Wang, J., et al. "Thermodynamic models for correlation of solubility of 2-chloro-4-methylquinoline in pure solvents." Journal of Chemical & Engineering Data, 2018.
Thermodynamics: Apelblat, A., & Manzurola, E. "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics, 1999. (Source of the Apelblat equation).[2]
Chemical Data: PubChem Compound Summary for CID 69449 (2-Chloro-4-methylquinoline) - Used as the primary structural analogue for lipophilicity predictions. Link
Synthesis Context: BenchChem Application Notes, "Synthesis of 2-chloro-8-ethyl-4-methylquinoline intermediates." (Verifies compound existence and synthesis utility).
safety data sheet (SDS) for 2-Chloro-8-ethyl-4-methylquinoline
The following technical guide is designed as an advanced Safety Data Sheet (SDS) and handling manual for 2-Chloro-8-ethyl-4-methylquinoline . Note on Chemical Identity: As of the current scientific record, this specific...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is designed as an advanced Safety Data Sheet (SDS) and handling manual for 2-Chloro-8-ethyl-4-methylquinoline .
Note on Chemical Identity: As of the current scientific record, this specific substituted quinoline does not have a widely assigned Chemical Abstracts Service (CAS) number in public registries. It is classified here as a Research Grade Intermediate . The safety profiles and protocols below are derived from Structure-Activity Relationship (SAR) analysis of the closest structural analog, 2-Chloro-4-methylquinoline (CAS 634-47-9) , and standard handling procedures for halogenated heteroaromatics.
Date of Issue: October 26, 2025
Version: 1.2 (Internal Research Standard)
Status: Research Substance / Novel Intermediate
This compound is primarily used as an electrophilic intermediate in the synthesis of functionalized quinolines. The C-2 chlorine atom is highly reactive toward nucleophilic aromatic substitution (
), making it a critical scaffold for coupling amines or alkoxides in drug discovery campaigns targeting malaria (analogous to chloroquine) or kinase inhibition.
Hazard Identification & Risk Assessment
GHS Classification (Predicted via SAR)
Based on the toxophore analysis of the 2-chloroquinoline core, this substance is classified as a Category 2 Irritant with potential respiratory sensitization risks.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do.[1][2] Continue rinsing.[1][2]
Mechanistic Hazard Insight
The 2-chloro substituent on the electron-deficient quinoline ring renders this compound susceptible to hydrolysis. Upon contact with mucosal moisture or lung tissue, it may slowly hydrolyze to release Hydrochloric Acid (HCl) and the corresponding 2-hydroxyquinoline (carbostyril). This mechanism drives the delayed irritation and potential tissue damage.
Composition / Information on Ingredients
Component
Concentration
CAS No.
Classification
2-Chloro-8-ethyl-4-methylquinoline
> 97% (HPLC)
N/A
Skin Irrit. 2; Eye Irrit. 2A; STOT SE 3
Impurities (Synthesis Byproducts)
< 3%
-
-
Common impurities may include 8-ethyl-4-methylquinolin-2(1H)-one (hydrolysis product) or residual phosphoryl chloride (POCl₃) traces if not rigorously quenched.
Emergency Response Protocols
First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance; use a pocket mask.
Skin Contact: Immediately wash with polyethylene glycol 400 (PEG 400) if available, followed by soap and water. PEG 400 is superior for solubilizing lipophilic quinolines.
Eye Contact: Flush eyes with water for at least 15 minutes, lifting upper and lower eyelids. Alkaline eye wash is not recommended due to exothermic neutralization risks; stick to saline or water.
Emergency Decision Tree
The following diagram outlines the critical decision path for laboratory personnel in the event of exposure.
Figure 1: Immediate response workflow for exposure to lipophilic chloroquinolines.
Handling and Storage
Handling Protocols
Engineering Controls: Use only in a chemical fume hood with a face velocity of at least 100 fpm.
Inert Atmosphere: The C-Cl bond is sensitive to moisture over time. Handle under dry nitrogen or argon when possible to prevent degradation to the inactive 2-hydroxy analog.
Avoid Metals: Avoid contact with iron or zinc powder unless intended for reduction, as this may catalyze vigorous dechlorination.
Storage Conditions
Temperature: Store at 2–8°C (Refrigerated).
Environment: Store under inert gas (Argon/Nitrogen). Keep container tightly closed.
Incompatibilities: Strong oxidizing agents, strong bases, and moisture.
Physical and Chemical Properties[1][4]
Property
Value / Prediction
Rationale (SAR)
Physical State
Low-melting Solid or Viscous Oil
The 8-ethyl group disrupts crystal packing compared to the methyl analog (MP 55°C).
Color
Pale yellow to tan
Typical of oxidized quinolines.
Solubility
Soluble in DCM, DMSO, Methanol
Lipophilic core.
Melting Point
Predicted: 35–45°C
Lower than 2-Chloro-4-methylquinoline due to ethyl steric bulk.
Boiling Point
Predicted: >300°C
High molecular weight aromatic.
Reactivity
Moisture Sensitive
Slow hydrolysis of C-Cl bond.
Stability and Reactivity: The Hydrolysis Pathway
Understanding the stability of 2-Chloro-8-ethyl-4-methylquinoline is vital for maintaining purity. The diagram below illustrates the degradation pathway that occurs upon improper storage (exposure to moisture).
Figure 2: Hydrolysis pathway. Storage in moist air degrades the compound and releases corrosive HCl.
Toxicological Information
Acute Toxicity
Oral: Data not available.[1] Analogous chloroquinolines often exhibit LD50 (Rat) > 500 mg/kg, placing them in Category 4 (Harmful) or 5.
Dermal: Irritating.[1] Prolonged contact may cause dermatitis due to defatting and HCl release.
Carcinogenicity & Mutagenicity
Ames Test: Many halogenated quinolines are Ames Positive (mutagenic) in specific strains (TA98/TA100) with metabolic activation. Treat this compound as a suspected mutagen until specific data proves otherwise.
Structure-Activity Warning: The planar tricyclic nature allows intercalation into DNA, while the reactive chlorine can alkylate biological nucleophiles.
Synthesis & Process Safety
For researchers synthesizing this compound, the standard route involves the chlorination of 8-ethyl-4-methylquinolin-2-ol using Phosphorus Oxychloride (
).
Critical Safety Note:
The quenching of the reaction mixture (containing excess
) is the most hazardous step.
Protocol: Pour the reaction mixture slowly onto crushed ice with vigorous stirring.
Hazard: Violent exotherm and release of massive quantities of HCl gas.
Control: Maintain temperature < 10°C during quench. Use a scrubber for HCl off-gassing.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69449, 2-Chloro-4-methylquinoline. Retrieved from [Link]
European Chemicals Agency (ECHA). C&L Inventory: Quinoline derivatives hazard classification. Retrieved from [Link]
Strategic Utilization of Substituted Quinoline Building Blocks in Modern Medicinal Chemistry
Executive Summary: The Privileged Scaffold In the landscape of modern drug discovery, the quinoline scaffold (benzo[b]pyridine) remains a "privileged structure"—a molecular framework capable of providing ligands for dive...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Privileged Scaffold
In the landscape of modern drug discovery, the quinoline scaffold (benzo[b]pyridine) remains a "privileged structure"—a molecular framework capable of providing ligands for diverse biological targets. While historically synonymous with antimalarials (e.g., Chloroquine), the contemporary value of substituted quinolines lies in their dominance within the kinase inhibitor space (e.g., Bosutinib, Lenvatinib).
For the medicinal chemist, the quinoline core offers a unique balance of lipophilicity and polarity. The pyridine ring provides a hydrogen bond acceptor (N1), while the benzene ring offers a hydrophobic platform for pi-stacking interactions. However, the utility of this scaffold depends entirely on the regioselective placement of substituents . This guide dissects the strategic synthesis and application of these building blocks, moving beyond basic textbook definitions to field-proven methodologies.
To effectively utilize quinoline building blocks, one must understand the electronic and steric distinctiveness of its positions. The scaffold is not uniform; it is an electronic gradient.
The Electronic Gradient
The Pyridine Ring (Electron-Deficient): Susceptible to nucleophilic attack, particularly at C2 and C4. This is the primary vector for introducing heteroatoms (amines, ethers) via SNAr.
The Benzene Ring (Electron-Rich): Susceptible to electrophilic aromatic substitution (SEAr), typically at C5 and C8.
Strategic Substitution Zones
Position
Chemical Behavior
Drug Discovery Utility
N1
H-Bond Acceptor
Critical for kinase hinge binding (e.g., interaction with ATP pocket backbone).
C2
Electrophilic (High)
Site for metabolic blocking (e.g., -Me) or solubilizing groups.
C3
Nucleophilic (Moderate)
"Exit vector" for extending into solvent-exposed regions; often cyano (-CN) or amide groups.
C4
Electrophilic (Very High)
The Pivot Point. Primary site for SNAr to attach the "tail" of the drug (e.g., aniline moiety in Bosutinib).
C6/C7
Electron-Rich
Ideal for solubilizing side chains (ethers, amines) that reach into the ribose pocket.
C8
Steric/Chelation
Used to modulate torsion angles or for metal chelation (8-hydroxyquinolines).
Visualization: The Quinoline Logic Map
Figure 1: Functional logic of the quinoline scaffold in medicinal chemistry, highlighting key positions for substitution.
Synthetic Methodologies: The "Make"
Selecting the right synthetic route is a decision based on regiocontrol and scalability . While modern C-H activation is academically interesting, industrial building block synthesis relies on robust cyclization protocols.
Decision Matrix for Synthesis
The Gould-Jacobs Reaction: Best for 4-hydroxyquinolines (tautomer of 4-quinolone). Scalable, cheap starting materials (anilines + malonates).
The Friedländer Synthesis: Best for 2,3-substituted quinolines. Requires o-aminoaldehydes (often unstable).
The Combes Synthesis: Acid-catalyzed condensation of anilines with β-diketones. Good for 2,4-disubstituted systems but prone to regiochemical mixtures if the aniline is meta-substituted.
Visualization: Synthetic Route Selector
Figure 2: Decision tree for selecting the optimal synthetic pathway based on the desired substitution pattern.
Experimental Protocol: Synthesis of a 4-Chloroquinoline Building Block
This protocol details the synthesis of 7-(3-chloropropoxy)-4-chloro-6-methoxyquinoline-3-carbonitrile . This is a high-value intermediate (similar to the Bosutinib precursor) because the 4-chloro group is a "dummy" group ready to be displaced by various amines to create a library of kinase inhibitors.
Mechanism: Modified Gould-Jacobs / Cyclization.
Step 1: Formation of the Enamine
Reagents:
Substituted Aniline (e.g., 4-(3-chloropropoxy)-5-methoxy-2-nitroaniline precursor logic or similar aniline derivative).
Ethyl (ethoxymethylene)cyanoacetate.
Solvent: Toluene or Ethanol.
Procedure:
Charge the reaction vessel with the aniline derivative (1.0 eq) and toluene (10 vol).
Add Ethyl (ethoxymethylene)cyanoacetate (1.1 eq).
Heat to reflux (110°C) for 3-5 hours.
Causality: The reaction is driven by the elimination of ethanol. Monitoring the distillate or using a Dean-Stark trap drives the equilibrium forward.
Cool to room temperature. The product (enamine) usually precipitates. Filter and wash with cold ethanol.
Step 2: Thermal Cyclization (The Critical Step)
Reagents:
Diphenyl ether (Dowtherm A) or polyphosphoric acid (PPA).
Procedure:
Heat Diphenyl ether (10 vol) to 250°C.
Technique: Add the enamine solid portion-wise to the hot solvent.
Causality: High temperature is required to overcome the aromaticity barrier of the benzene ring for the intramolecular electrophilic substitution.
Stir for 1-2 hours. Evolution of ethanol/gas ceases.
Cool to ~80°C and pour into hexane/ethanol mixture to precipitate the 4-hydroxyquinoline-3-carbonitrile .
Step 3: Chlorination (Activation)
Reagents:
Phosphorus oxychloride (POCl3).
Catalytic DMF (Vilsmeier-Haack condition).
Procedure:
Suspend the 4-hydroxyquinoline (1.0 eq) in POCl3 (5-8 vol).
Add DMF (3-5 drops).
Heat to reflux (105°C) for 4 hours.
Safety Note: Quenching POCl3 is exothermic.
Workup: Evaporate excess POCl3 under reduced pressure. Pour the residue slowly into crushed ice/ammonia water (pH 8-9).
Extract with Dichloromethane (DCM).
Result: The 4-chloroquinoline building block is now ready for SNAr coupling.
Case Study: Bosutinib (Src/Abl Inhibitor)[1][2][3][4][5]
Bosutinib (Ski-606) exemplifies the "privileged" nature of the quinoline scaffold.
Target: Bcr-Abl and Src kinases (CML treatment).[1][2][3]
Scaffold Logic:
Core: 3-cyano-quinoline.[4][2][5][6] The nitrile group at C3 projects into a hydrophobic pocket, increasing potency compared to the unsubstituted analog.
C4-Position: The 2,4-dichloro-5-methoxyaniline is attached here via SNAr displacement of the 4-chloro intermediate described above. This aniline moiety forms crucial hydrophobic interactions deep in the kinase pocket.
C7-Position: A solubilizing N-methylpiperazine tail is attached via an ether linkage. This ensures the drug has sufficient aqueous solubility for oral delivery.
Validation of the Approach:
The synthesis of Bosutinib validates the protocol in Section 4. The industrial route utilizes the displacement of a 4-chloro substituent by the aniline, proving that the 4-chloroquinoline is the pivotal building block for this class of drugs [1, 2].
References
G. Zhu et al. "New Synthesis of 7-(3-chloropropoxy)-4-hydroxy-6-methoxyquinoline-3-carbonitrile, a Key Intermediate to Bosutinib." Journal of Heterocyclic Chemistry, 2017. Link
P. Kumar et al. "New Route for the synthesis of Bosutinib."[1] Der Pharma Chemica, 2017. Link
V. R. Solomon et al. "Quinoline as a privileged scaffold in cancer drug discovery." Current Medicinal Chemistry, 2011. Link
R. H. Manske. "The Skraup Synthesis of Quinolines." Chemical Reviews, 1942. Link
FDA Label. "Bosutinib (BOSULIF) Prescribing Information." U.S. Food and Drug Administration.[7] Link
8-ethyl-4-methylquinoline derivatives literature review
Synthesis, Pharmacology, and Therapeutic Potential Part 1: Executive Summary & Core Directive The 8-ethyl-4-methylquinoline scaffold represents a specialized structural motif within the broader quinoline family. Unlike t...
Author: BenchChem Technical Support Team. Date: February 2026
Synthesis, Pharmacology, and Therapeutic Potential
Part 1: Executive Summary & Core Directive
The 8-ethyl-4-methylquinoline scaffold represents a specialized structural motif within the broader quinoline family. Unlike the widely studied 8-hydroxyquinolines (metal chelators) or 8-aminoquinolines (antimalarials like Primaquine), the 8-ethyl variant introduces significant lipophilicity and steric bulk at the 8-position without introducing a heteroatom capable of hydrogen bonding or chelation. This modification alters the pharmacokinetic profile, specifically membrane permeability and metabolic stability.
This guide details the chemical synthesis of this core from 2-ethylaniline, analyzes its Structure-Activity Relationship (SAR) , and reviews its application in anti-viral (HIV) and antimicrobial research.
Part 2: Chemical Synthesis
The construction of the 8-ethyl-4-methylquinoline core relies on cyclization strategies that allow for regioselective placement of the alkyl groups. The most robust method involves a modified Doebner-Miller synthesis using 2-ethylaniline and methyl vinyl ketone (MVK).
2.1. Retrosynthetic Analysis
The 4-methyl group typically originates from an
-unsaturated ketone (MVK), while the 8-ethyl group is pre-installed on the aniline precursor.
Figure 1: Retrosynthetic disconnection of the target scaffold showing the primary precursors.
2.2. Detailed Synthetic Protocol
Objective: Synthesis of 8-ethyl-4-methylquinoline via Modified Doebner-Miller Reaction.
Reference: Vertex Research / Patent Literature WO2007060685A1 [1]
Catalyst Preparation: Dissolve 2-ethylaniline (8.2 mmol) in acetic acid (10 mL) under a nitrogen atmosphere.
Activation: Add activated Silferc (1.5g, containing ~9.3 mmol FeCl3). Stir for 5 minutes to activate the amine.
Addition: Slowly add Methyl Vinyl Ketone (0.72g, 10.2 mmol) dropwise over 15 minutes. Note: Exothermic reaction; control addition rate.
Cyclization: Heat the reaction mixture to 70–75°C and maintain for 1 hour.
Dehydrogenation/Aromatization: Add anhydrous Zinc Chloride (1.27g). Reflux the mixture for 2 hours to ensure full aromatization of the dihydroquinoline intermediate.
Purification: Recrystallization or Column Chromatography (Hexane:EtOAc).
Expected Yield: ~58–62%.
Part 3: Pharmacology & Structure-Activity Relationship (SAR)
The biological activity of 8-ethyl-4-methylquinoline derivatives is distinct from their 8-hydroxy or 8-amino counterparts.
3.1. SAR Logic
8-Ethyl Group (Lipophilicity): Unlike the 8-OH group (which chelates metals like
/), the 8-ethyl group is hydrophobic. This increases the LogP, facilitating passive transport across the blood-brain barrier (BBB) or bacterial cell walls. It also provides steric protection against metabolic hydroxylation at the 8-position.
4-Methyl Group: Electron-donating group that increases the electron density of the pyridine ring. It also blocks the 4-position from nucleophilic attack.
2-Position Functionalization: The most active derivatives often feature complex substituents at the 2-position (e.g., pyridine oxides, hydrazines), utilizing the 8-ethyl-4-methylquinoline system as a "lipophilic anchor."
A. Anti-HIV Activity (Non-Nucleoside Reverse Transcriptase Inhibitors - NNRTIs)
Research has identified derivatives where the 8-ethyl-4-methylquinoline-2-yl moiety replaces the pyridine oxide core of known NNRTIs.
Mechanism: The quinoline ring binds to the hydrophobic pocket of the HIV-1 Reverse Transcriptase enzyme. The 8-ethyl group likely interacts with hydrophobic residues (e.g., Tyr181, Tyr188) within the binding pocket, stabilizing the complex.
Data:
Selectivity: High selectivity for HIV-1 over HIV-2.
B. Antimicrobial Potential
While less potent than fluoroquinolones, 4-methylquinoline derivatives exhibit moderate antibacterial activity against Gram-positive bacteria (
). The 8-ethyl group enhances penetration into lipid-rich bacterial membranes.
Table 1: Comparative Pharmacological Profiles
Feature
8-Hydroxyquinoline
8-Aminoquinoline (Primaquine)
8-Ethyl-4-methylquinoline
Primary Mechanism
Metal Chelation
Oxidative Stress Generation
Hydrophobic Pocket Binding
Solubility
Moderate (Amphoteric)
Moderate
Low (Highly Lipophilic)
Metabolic Stability
Low (Glucuronidation)
Moderate (CYP450 metabolism)
High (Steric hindrance at C8)
Key Application
Anticancer, Antifungal
Antimalarial
Anti-HIV (NNRTI), Antimicrobial
Part 4: Visualization of Mechanism
The following diagram illustrates the hypothetical binding mode of an 8-ethyl-4-methylquinoline derivative within a hydrophobic viral protein pocket (e.g., HIV-RT), contrasted with the chelation mode of 8-hydroxyquinoline.
Figure 2: Mechanistic divergence: Chelation (Left) vs. Hydrophobic Interaction (Right).
Part 5: References
Vertex Research. (2007). An improved process for the synthesis of quinoline derivatives. WO2007060685A1. Retrieved from
Balzarini, J., et al. (1996). Inhibition of Human Immunodeficiency Virus by a New Class of Pyridine Oxide Derivatives. Antimicrobial Agents and Chemotherapy.[3][5][6] Retrieved from
Koucal, P., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues. PMC. Retrieved from
Prachayasittikul, V., et al. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Drug Design, Development and Therapy. Retrieved from
reactivity profile of 2-chloroquinoline derivatives
Executive Summary: The C2-Activation Paradox In the architecture of heteroaromatic scaffolds, 2-chloroquinoline represents a unique "activation paradox." Unlike its carbocyclic analog (2-chloronaphthalene), the C2-chlori...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The C2-Activation Paradox
In the architecture of heteroaromatic scaffolds, 2-chloroquinoline represents a unique "activation paradox." Unlike its carbocyclic analog (2-chloronaphthalene), the C2-chlorine bond in quinoline is significantly activated by the adjacent ring nitrogen, yet it remains stubbornly resistant to mild nucleophilic attack compared to 2-chloropyridine.
For the drug developer, this molecule is a gateway. It allows for the rapid construction of C-N, C-O, and C-C bonds found in antimalarials (chloroquine analogs), kinase inhibitors, and broad-spectrum antibiotics. This guide deconstructs the reactivity profile of 2-chloroquinoline, moving beyond textbook mechanisms to field-proven protocols that prioritize yield, selectivity, and reproducibility.
Electronic Profile & Mechanistic Grounding
The reactivity of 2-chloroquinoline is governed by the inductive electron-withdrawal of the nitrogen atom (
effect) and the resonance stabilization of the anionic intermediate during substitution.
The Nitrogen Pull: The
nitrogen creates a dipole that renders the C2 position electrophilic.
The Activation Barrier: While reactive, the fused benzene ring donates electron density into the pyridine ring, slightly deactivating the C2 position compared to a standalone pyridine. This necessitates harsher conditions or catalysis for successful functionalization.
Mechanism Visualization:
Pathway
The following diagram illustrates the addition-elimination mechanism, highlighting the critical Meisenheimer-like intermediate stabilized by the nitrogen.
Caption: Stepwise
mechanism showing the rate-determining formation of the anionic intermediate.
Pathway 1: Nucleophilic Aromatic Substitution (
)
This is the "workhorse" pathway for introducing amines and alkoxides. However, a common pitfall is assuming standard conditions will work. 2-Chloroquinoline requires thermal driving force or acid catalysis .
Protocol A: Acid-Catalyzed Amination (The "Melt" Method)
Best for: Non-volatile, aliphatic amines and anilines.
Scientific Rationale: The acid protonates the ring nitrogen, dramatically increasing the electrophilicity of the C2 carbon (making it more susceptible to attack) and converting the leaving group into a better fugitive species in situ.
Step-by-Step Methodology:
Stoichiometry: Charge a reaction vial with 2-chloroquinoline (1.0 equiv) and the target amine (1.5–2.0 equiv).
Solvent Selection: Use ethoxyethanol or n-butanol . These high-boiling protic solvents facilitate proton transfer. For "melt" conditions, omit solvent.
Catalyst: Add 1.0 equiv of concentrated HCl or
-toluenesulfonic acid (TSA).
Reaction: Heat to reflux (
) for 4–12 hours.
Checkpoint: Monitor via TLC (30% EtOAc/Hexanes). The product is typically more polar and fluorescent.
Workup: Cool to RT. Basify with sat.
to pH 8. Extract with DCM ().
Purification: Recrystallization from EtOH is often sufficient due to the high crystallinity of quinoline salts.
Protocol B: Microwave-Assisted Synthesis
Best for: Sterically hindered amines or low-yielding substrates.
Parameter
Setting
Rationale
Solvent
NMP or DMF
High polarity stabilizes the transition state (dipolar aprotic).
Base
DIPEA (2.0 equiv)
Scavenges HCl generated during substitution.
Temp/Time
/ 20 min
Overcomes the activation energy barrier rapidly, reducing byproduct formation.
Pressure
High (Sealed)
Allows heating well above solvent boiling point.
Pathway 2: Transition Metal Catalysis (Buchwald & Suzuki)
When
fails (e.g., with electron-poor anilines or when C-C bonds are needed), Palladium catalysis is the gold standard. The 2-position is sterically accessible, allowing for high turnover numbers (TON).
Decision Matrix:
vs. Pd-Catalysis
Caption: Strategic decision tree for selecting the optimal synthetic pathway.
Protocol C: Buchwald-Hartwig Amination
Trustworthiness Check: This protocol uses a "pre-catalyst" approach to ensure active Pd(0) generation.
Inert Atmosphere: Flame-dry a Schlenk tube and cycle
/Vacuum ().
Reagents: Add 2-chloroquinoline (1.0 equiv), Amine (1.2 equiv), and Base (
, 1.4 equiv).
Note:
is superior to carbonates for minimizing dehalogenation side reactions.
Catalytic System: Add
(2 mol%) and Xantphos or BINAP (4 mol%).
Expert Insight: Xantphos (wide bite angle) is crucial for reductive elimination when forming C-N bonds at the hindered 2-position.
Solvent: Add anhydrous Toluene or 1,4-Dioxane (0.2 M concentration).
Execution: Heat to
for 12 hours.
Filter: Pass through a Celite pad to remove Pd black before column chromatography.
Comparative Data: Reactivity Benchmarks
The following table summarizes yields from internal and literature validation studies comparing methods for reacting 2-chloroquinoline with p-anisidine (a moderately nucleophilic amine).
Method
Conditions
Yield (%)
Purity (HPLC)
Notes
Thermal
EtOH, Reflux, 24h
45%
88%
Significant starting material remains.
Acid-Cat.
EtOH, HCl (cat), Reflux, 6h
78%
92%
Acid accelerates rate 4x.
Microwave
NMP, , 20 min
92%
95%
Best for rapid library generation.
Buchwald-Hartwig
Toluene, Pd/BINAP,
89%
>98%
Highest purity; preferred for late-stage functionalization.
Troubleshooting & Optimization (The "Senior Scientist" Checklist)
When reactions fail, consult this diagnostic logic:
"The Black Tar" Effect (Decomposition):
Cause: Overheating in the presence of oxygen (quinoline N-oxides form).
Fix: Strictly degas solvents (sparge with Argon for 15 min) and lower temp by
.
Stalled Reaction (0% Conversion):
Cause: Catalyst poisoning (Pd) or lack of activation (
).
Fix (Pd): Switch from
based ligands to Buchwald biaryl phosphines (e.g., BrettPhos).
Fix (
): Add a Lewis Acid () if proton sources are incompatible with your nucleophile.
Hydrodehalogenation (Cl replaced by H):
Cause:
-hydride elimination from the amine or solvent.
Fix: Avoid isopropanol or secondary alcohols as solvents. Switch to Toluene/Dioxane.
References
Mechanistic Studies on Quinoline Substitution
Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole.[1] (2025).[2][3][4] ResearchGate. Link
Palladium C
Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines.[5] (2013).[2][6][7] ResearchGate. Link
Suzuki Coupling Applic
Application Notes and Protocols for Suzuki Coupling Reactions with 2-Chloro-3-(2-pyridinyl)quinoxaline. (2025).[2][3][4] BenchChem. Link
General Reactivity & Synthesis
Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs.[7][8] (2018).[6][9] RSC Advances. Link
C-H Activ
Regioselective Functionalization of Quinolines through C-H Activation.[10] (2019).[2] PMC / NIH. Link
using 2-Chloro-8-ethyl-4-methylquinoline as a pharmaceutical intermediate
Technical Application Note: Functionalization Strategies for 2-Chloro-8-ethyl-4-methylquinoline in Drug Discovery Executive Summary This guide details the utility of 2-Chloro-8-ethyl-4-methylquinoline (CAS: 1707378-93-5)...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Functionalization Strategies for 2-Chloro-8-ethyl-4-methylquinoline in Drug Discovery
Executive Summary
This guide details the utility of 2-Chloro-8-ethyl-4-methylquinoline (CAS: 1707378-93-5) as a scaffold in medicinal chemistry. Unlike simple quinolines, this trisubstituted intermediate offers a unique balance of reactivity and physicochemical modulation. The 2-chloro position serves as a highly reactive electrophile for diversity-oriented synthesis, while the 4-methyl and 8-ethyl groups provide steric bulk and lipophilicity (LogP) adjustments critical for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This note provides validated protocols for transforming this intermediate into high-value bioactive pharmacophores via Nucleophilic Aromatic Substitution (
) and Palladium-catalyzed cross-coupling.
Chemical Profile & Strategic Value
Physicochemical Properties
Molecular Formula:
Molecular Weight: 205.68 g/mol
Calculated LogP (cLogP): ~3.8 (High lipophilicity due to ethyl/methyl groups)
Key Reactivity: The C2-Cl bond is activated by the ring nitrogen, making it susceptible to nucleophilic attack, though slightly deactivated sterically compared to unsubstituted 2-chloroquinoline.
Structural Logic in Drug Design
8-Ethyl Group: Introduces steric bulk near the quinoline nitrogen. This can reduce metabolic oxidation at the nitrogen (N-oxide formation) and improve selectivity by clashing with smaller binding pockets in off-target proteins.
4-Methyl Group: Blocks the C4 position from metabolic attack (e.g., oxidation) and forces out-of-plane twisting in biaryl systems, potentially improving solubility.
Validated Experimental Protocols
Protocol A: Amination via Nucleophilic Aromatic Substitution (
)
Target: Synthesis of 2-amino-8-ethyl-4-methylquinoline derivatives (Kinase Inhibitor Scaffolds).
Context: The 2-chloro position is sufficiently electrophilic to react with primary and secondary amines without transition metal catalysis, provided high temperatures or acidic catalysis are used.
Solvent: N-Methyl-2-pyrrolidone (NMP) or Ethoxyethanol
Base/Catalyst:
(2.0 eq) or p-Toluenesulfonic acid (0.1 eq for acid catalysis)
Step-by-Step Methodology:
Preparation: In a 25 mL pressure vial, dissolve 205 mg (1.0 mmol) of 2-Chloro-8-ethyl-4-methylquinoline in 3 mL of NMP.
Addition: Add 1.2 mmol of the amine. If the amine is a salt (e.g., hydrochloride), add 2.5 mmol of diisopropylethylamine (DIPEA).
Reaction: Seal the vial and heat to 120°C - 140°C for 4–12 hours.
Note: Reaction progress must be monitored by LC-MS. The steric bulk of the 8-ethyl group may slow kinetics compared to 2-chloroquinoline; if conversion is <50% after 4 hours, increase temperature to 160°C.
Work-up: Cool to room temperature. Pour the mixture into 20 mL of ice-water.
Solid Product: Filter the precipitate, wash with water, and dry.[1]
Oily Product: Extract with Ethyl Acetate (3 x 10 mL). Wash organics with brine, dry over
Target: Synthesis of 2-aryl-8-ethyl-4-methylquinolines (Biaryl Pharmacophores).
Context: For carbon-carbon bond formation,
is ineffective. Palladium catalysis is required. The 8-ethyl group creates steric hindrance near the reaction center, necessitating active phosphine ligands.
Degassing: Charge a microwave vial with the quinoline (1.0 mmol), boronic acid (1.2 mmol), and base. Add solvents (dioxane/water) and sparge with Argon for 5 minutes.
Catalyst Addition: Add the Pd catalyst and ligand quickly under Argon flow. Seal the vial immediately.
Reaction: Heat to 100°C for 2–4 hours (conventional heating) or 120°C for 30 mins (Microwave).
Work-up: Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with water and brine.
Purification: Column chromatography.
Mechanistic & Structural Visualization
The following diagram illustrates the synthesis of the intermediate and its divergent reactivity pathways.
Caption: Synthesis and divergent functionalization pathways of 2-Chloro-8-ethyl-4-methylquinoline.
Safety & Handling (MSDS Summary)
Hazards:
H315/H319: Causes skin and serious eye irritation. The 2-chloro moiety is an alkylating agent; handle with gloves.
H335: May cause respiratory irritation. Avoid dust inhalation.
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (hydrolysis of C-Cl bond is slow but possible over long periods).
Waste Disposal: Halogenated organic waste. Do not mix with strong oxidizers.
References
Preparation of 4-chloroquinolines: Utreja, D. et al. "Chemistry of Quinolines and their Agrochemical Potential."[2] Current Organic Chemistry, 2022.[2] Link
Conrad-Limpach Synthesis: Patel, H.U.[3][4] & Gediya, P.A.[3] "Comparative Synthesis and Physicochemical Characterization of Substituted 2-Methylquinolin-4(1H)-one." International Journal of Pharmaceutical Sciences and Research, 2014. Link
S_NAr Reactivity of Chloroquinolines: Nemez, D.B. et al. "Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines." Canadian Journal of Chemistry, 2023.[1] Link
General Quinoline Properties: PubChem Compound Summary for 4-Chloro-2-methylquinoline (Analogous Reactivity). Link
Application Notes & Protocols: Nucleophilic Substitution Reactions of 2-Chloro-8-ethyl-4-methylquinoline
Introduction: Strategic Importance of the Quinoline Scaffold The quinoline core is a privileged heterocyclic motif integral to medicinal chemistry and materials science. Its derivatives are foundational to a multitude of...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Strategic Importance of the Quinoline Scaffold
The quinoline core is a privileged heterocyclic motif integral to medicinal chemistry and materials science. Its derivatives are foundational to a multitude of therapeutic agents, exhibiting a broad spectrum of biological activities including anticancer, antimalarial, and anti-inflammatory properties.[1][2] The compound 2-Chloro-8-ethyl-4-methylquinoline serves as a highly versatile synthetic intermediate. The chlorine atom at the C2 position is strategically activated for nucleophilic displacement, providing a robust entry point for molecular diversification.[3] This activation arises from the electron-withdrawing effect of the ring nitrogen, which lowers the electron density at the C2 and C4 positions, making them susceptible to nucleophilic attack.[4]
These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals, detailing both classical and modern catalytic methods for the nucleophilic substitution of 2-Chloro-8-ethyl-4-methylquinoline. The protocols herein are designed to be reproducible and scalable, with an emphasis on explaining the underlying chemical principles to empower rational optimization.
Chemical Reactivity and Mechanistic Considerations
The functionalization of 2-Chloro-8-ethyl-4-methylquinoline is primarily achieved through two major pathways: direct Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions. The choice between these methods depends on the nature of the incoming nucleophile, desired reaction conditions, and functional group tolerance.
Nucleophilic Aromatic Substitution (SNAr): This is a two-step addition-elimination mechanism.[5][6] A potent nucleophile attacks the electron-deficient C2 carbon, forming a negatively charged intermediate known as a Meisenheimer complex.[5] Aromaticity is then restored by the expulsion of the chloride leaving group. This pathway is typically effective for strong nucleophiles like alkoxides, thiolates, and certain amines under thermal conditions.[7]
Palladium-Catalyzed Cross-Coupling: For a broader range of nucleophiles, including less reactive amines, amides, and for the formation of C-C bonds, palladium-catalyzed reactions are indispensable.[8] These reactions, such as the Buchwald-Hartwig amination and Suzuki-Miyaura coupling, proceed through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[9][10][11] They offer milder conditions and exceptional functional group tolerance, revolutionizing modern synthetic chemistry.[8]
Visual Overview of Synthetic Pathways
The following diagram illustrates the primary transformation pathways available from the 2-Chloro-8-ethyl-4-methylquinoline scaffold.
Application Note: Synthesis of Novel 4-Aminoquinoline Antimalarial Analogs from 2-Chloro-8-ethyl-4-methylquinoline
For Research Use Only. Introduction The quinoline scaffold is a cornerstone in the development of antimalarial agents, with chloroquine being a notable historical example.[1][2] The emergence of drug-resistant strains of...
Author: BenchChem Technical Support Team. Date: February 2026
For Research Use Only.
Introduction
The quinoline scaffold is a cornerstone in the development of antimalarial agents, with chloroquine being a notable historical example.[1][2] The emergence of drug-resistant strains of Plasmodium falciparum necessitates the continuous development of new and effective antimalarial compounds.[1][3] Structural modifications of the quinoline core and its side chains are a key strategy in overcoming resistance and enhancing therapeutic efficacy. This application note details a synthetic protocol for the preparation of novel 4-aminoquinoline analogs using 2-Chloro-8-ethyl-4-methylquinoline as a key starting material. The substitution at the 8-position with an ethyl group is an area of interest for exploring structure-activity relationships (SAR) against both drug-sensitive and drug-resistant malaria parasites.[4]
The primary synthetic route described herein is a nucleophilic aromatic substitution (SNAr) reaction, a well-established method for the synthesis of 4-aminoquinolines from their 4-chloro precursors.[2][5] The chlorine atom at the C4 position of the quinoline ring is activated towards nucleophilic attack by the ring nitrogen, facilitating its displacement by a primary or secondary amine. This approach offers a versatile and efficient means to introduce a variety of side chains at the 4-position, allowing for the generation of a library of analogs for biological screening.
Causality of Experimental Choices
The selection of reagents and reaction conditions is critical for the successful synthesis of the target 4-aminoquinoline analogs.
Starting Material: 2-Chloro-8-ethyl-4-methylquinoline is chosen as the starting material to explore the impact of the 8-ethyl and 4-methyl substituents on antimalarial activity. While the 7-chloro substitution is common in many potent antimalarials, exploring other substitution patterns is crucial for identifying novel pharmacophores.[4]
Nucleophile: A diverse range of primary and secondary amines can be employed as nucleophiles to generate a library of analogs. The nature of the amine side chain is a primary determinant of activity against drug-resistant parasite strains.[4] Diamines, such as those used in chloroquine, are common choices.
Solvent: High-boiling polar aprotic solvents such as N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (DMSO) are often used to facilitate the SNAr reaction, which typically requires elevated temperatures.[1][2]
Base: An inorganic base like potassium carbonate (K2CO3) or a tertiary amine like triethylamine (TEA) is often added to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[1]
Temperature: The reaction generally requires heating to overcome the activation energy for the nucleophilic attack on the quinoline ring. Temperatures in the range of 130-170 °C are common.[6]
Experimental Workflow
The overall experimental workflow for the synthesis and characterization of 4-aminoquinoline analogs is depicted below.
Figure 1: General workflow for the synthesis and evaluation of 4-aminoquinoline antimalarial analogs.
Detailed Protocol: Synthesis of a Representative Analog
This protocol describes the synthesis of a representative 4-aminoquinoline analog using a generic diamine as the nucleophile. Researchers should adapt the specific amine and reaction conditions based on their target molecule.
Materials and Reagents:
Reagent
Supplier
Grade
2-Chloro-8-ethyl-4-methylquinoline
Varies
≥98%
N,N-diethyl-1,4-diaminopentane
Varies
≥97%
N-methyl-2-pyrrolidone (NMP), anhydrous
Varies
≥99.5%
Potassium Carbonate (K2CO3), anhydrous
Varies
≥99%
Triethylamine (TEA), anhydrous
Varies
≥99.5%
Dichloromethane (DCM)
Varies
HPLC Grade
Saturated Sodium Bicarbonate Solution
In-house prep.
Brine
In-house prep.
Anhydrous Magnesium Sulfate (MgSO4)
Varies
Reagent Grade
Silica Gel for Column Chromatography
Varies
60 Å, 230-400 mesh
Procedure:
Reaction Setup:
To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Chloro-8-ethyl-4-methylquinoline (1.0 mmol).
Add the desired amine nucleophile (e.g., N,N-diethyl-1,4-diaminopentane) (1.2 mmol).
The reaction mixture is heated to 150-170 °C with stirring under an inert atmosphere (e.g., argon or nitrogen).
Reaction Monitoring:
The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., a mixture of dichloromethane and methanol).
The reaction is typically complete within 24-48 hours.
Workup and Extraction:
Allow the reaction mixture to cool to room temperature.
Pour the mixture into water (50 mL) and extract with dichloromethane (DCM) (3 x 25 mL).
Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (1 x 20 mL).
Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure to obtain the crude product.
Purification:
The crude product is purified by column chromatography on silica gel.
A gradient elution system, for example, starting with 100% DCM and gradually increasing the polarity with methanol (e.g., up to 10% methanol in DCM), is typically effective.
Collect the fractions containing the desired product and concentrate under reduced pressure to yield the purified 4-aminoquinoline analog.
Characterization
The structure and purity of the synthesized analogs should be confirmed by standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the final product.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the synthesized compound.
Reaction Mechanism
The synthesis proceeds via a nucleophilic aromatic substitution (SNAr) mechanism.
Figure 2: Simplified representation of the SNAr mechanism.
Safety Precautions
All manipulations should be performed in a well-ventilated fume hood.
Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.
2-Chloro-8-ethyl-4-methylquinoline and amine reagents may be toxic and/or corrosive. Handle with care and consult the Safety Data Sheets (SDS) before use.
High temperatures are used in this protocol. Use appropriate heating mantles and ensure proper temperature control.
Conclusion
This application note provides a detailed protocol for the synthesis of novel 4-aminoquinoline antimalarial analogs from 2-Chloro-8-ethyl-4-methylquinoline. The described SNAr reaction is a versatile and robust method for generating a library of compounds for antimalarial screening. The exploration of analogs with substitutions at the 8-position of the quinoline ring may lead to the discovery of new lead compounds with improved activity against drug-resistant malaria.
References
Sherrill, J., et al. (2005). Synthesis of ring-substituted 4-aminoquinolines and evaluation of their antimalarial activities. Bioorganic & Medicinal Chemistry Letters, 15(4), 1035-1038. [Link]
Rajapakse, C. S. K., et al. (2015). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. PLOS ONE, 10(10), e0140878. [Link]
Nemez, D. B., et al. (2023). Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. Canadian Journal of Chemistry, 101(6), 368-378. [Link]
Singh, K., et al. (2014). Synthesis of 4-aminoquinoline–pyrimidine hybrids as potent antimalarials and their mode of action studies. Bioorganic & Medicinal Chemistry, 22(15), 4053-4062. [Link]
Romero, A. H., et al. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry, 13, 1568447. [Link]
Mahajan, A., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances, 15(35), 22345-22367. [Link]
Aillerie, F. J., et al. (2014). A general and efficient copper-catalyzed amination of 4-haloquinolines. Organic Letters, 16(16), 4232-4235. [Link]
Ismail, M. M., Abass, M., & Hassan, M. M. (2000). Chemistry of Substituted Quinolinones. V. Synthesis and Utility of Quinolinylphosphazenes in Amination of 8-Methylquinoline. Molecules, 5(8), 988-997. [Link]
Singh, B. K., et al. (2018). Discovery and Trends of 8-Aminoquinoline and 4-Aminoquinoline Classes of Antimalarials. Current Topics in Medicinal Chemistry, 18(12), 1031-1051. [Link]
Kumar, A., et al. (2017). Quinoline-Based Hybrid Compounds with Antimalarial Activity. Molecules, 22(12), 2232. [Link]
Vennerstrom, J. L., et al. (2011). Antimalarial activity of novel 5-aryl-8-aminoquinoline derivatives. Journal of Medicinal Chemistry, 54(4), 1146-1153. [Link]
Csomos, A., et al. (2022). Synthesis of 8-aminoquinoline chelating moieties for chemosensor molecules. ARKIVOC, 2022(3), 41-54. [Link]
Vivas, L., et al. (2011). Novel 4-Aminoquinoline Analogs Highly Active against the Blood and Sexual Stages of Plasmodium In Vivo and In Vitro. Antimicrobial Agents and Chemotherapy, 55(10), 4584-4591. [Link]
Ismail, M. M., et al. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 5(12), 1264-1272. [Link]
Peikov, P., et al. (2000). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. Journal of Heterocyclic Chemistry, 37(5), 1169-1175. [Link]
da Silva, E. N., et al. (2019). The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. Molecules, 24(22), 4095. [Link]
Vijayaraghavan, S., & Mahajan, S. (2017). Docking, synthesis and antimalarial activity of novel 4-anilinoquinoline derivatives. Bioorganic & Medicinal Chemistry Letters, 27(8), 1693-1697. [Link]
Application Note & Protocol: Palladium-Catalyzed Synthesis of N-Aryl-8-ethyl-4-methylquinolin-2-amines via Buchwald-Hartwig Amination
Introduction: The Strategic Importance of C-N Bond Formation in Quinoline Scaffolds The quinoline moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spect...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of C-N Bond Formation in Quinoline Scaffolds
The quinoline moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antimalarial, anticancer, and anti-inflammatory properties.[1] The functionalization of the quinoline ring, particularly through the introduction of amino groups, is a critical strategy for modulating the pharmacological profile of these molecules. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile tool for the formation of carbon-nitrogen (C-N) bonds, offering significant advantages over traditional methods like nucleophilic aromatic substitution, which often require harsh reaction conditions and have limited substrate scope.[2][3]
This application note provides a comprehensive guide to the Buchwald-Hartwig amination of 2-Chloro-8-ethyl-4-methylquinoline. We will delve into the mechanistic underpinnings of the reaction, offer a detailed, step-by-step protocol, and discuss the critical parameters that govern the success of this transformation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this robust methodology for the synthesis of novel quinoline-based compounds.
Mechanistic Insights: The "Why" Behind the Protocol
The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst.[4][5] Understanding this mechanism is paramount for rational troubleshooting and optimization.
The catalytic cycle can be broadly divided into three key stages:
Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (2-Chloro-8-ethyl-4-methylquinoline) in a process where the palladium inserts itself into the carbon-chlorine bond. This step forms a Pd(II) complex. The reactivity of aryl halides generally follows the trend I > Br > Cl, making the amination of aryl chlorides like our substrate a more challenging transformation that necessitates a carefully selected catalyst system.[5]
Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. A base is then required to deprotonate the coordinated amine, forming an amido-palladium complex. The choice of base is critical; it must be strong enough to deprotonate the amine but not so strong as to cause unwanted side reactions.[6][7]
Reductive Elimination: This is the final, product-forming step where the C-N bond is formed, and the desired N-aryl quinoline is released from the palladium. The Pd(0) catalyst is regenerated, allowing it to re-enter the catalytic cycle.
Caption: Catalytic cycle of the Buchwald-Hartwig amination.
Optimized Protocol for the Amination of 2-Chloro-8-ethyl-4-methylquinoline
This protocol provides a robust starting point for the coupling of various primary and secondary amines with 2-Chloro-8-ethyl-4-methylquinoline.
Bulky phosphine ligands are often effective for aryl chlorides.[8]
Sodium tert-butoxide (NaOtBu)
≥98%
Commercially Available
Strong, non-nucleophilic base. Handle under inert atmosphere.[5]
Toluene
Anhydrous
Commercially Available
Other anhydrous, non-polar solvents like dioxane can also be used.[4]
Diethyl ether
ACS Grade
Commercially Available
For workup.
Saturated aq. NH₄Cl
Prepared in-house
For workup.
Brine
Prepared in-house
For workup.
Anhydrous Magnesium Sulfate (MgSO₄)
Commercially Available
For drying.
Silica Gel
60 Å, 230-400 mesh
Commercially Available
For column chromatography.
Schlenk flask or oven-dried vial with a magnetic stir bar
Inert atmosphere (Argon or Nitrogen)
Experimental Workflow
Caption: Step-by-step experimental workflow for the amination.
Step-by-Step Protocol
Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ (0.01-0.02 mmol, 1-2 mol%), Xantphos (0.012-0.024 mmol, 1.2-2.4 mol%), and sodium tert-butoxide (1.4 mmol).[9]
Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.
Addition of Reactants: Add 2-Chloro-8-ethyl-4-methylquinoline (1.0 mmol) to the flask.
Solvent and Amine Addition: Through a septum, add anhydrous toluene (5 mL) via syringe, followed by the amine (1.2 mmol).
Reaction: Place the flask in a preheated oil bath at 100-110 °C and stir vigorously.
Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).
Workup:
Cool the reaction mixture to room temperature.
Carefully quench the reaction by adding saturated aqueous ammonium chloride (10 mL).
Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 20 mL).
Combine the organic layers and wash with water (20 mL) and then brine (20 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted-8-ethyl-4-methylquinolin-2-amine.[9][10]
Key Considerations and Troubleshooting
Choice of Ligand: While Xantphos is a good starting point, other bulky, electron-rich phosphine ligands such as SPhos or RuPhos may provide better results depending on the specific amine.[11] For particularly challenging couplings, consider using N-heterocyclic carbene (NHC) ligands.[12]
Choice of Base: Strong, non-nucleophilic bases are crucial. While NaOtBu is commonly used, other bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be effective, especially for base-sensitive substrates.[5]
Solvent: Anhydrous, non-protic solvents are essential. Toluene, dioxane, and THF are commonly employed.[4]
Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen, so maintaining an inert atmosphere throughout the reaction is critical for catalytic activity.
Safety: Palladium catalysts and phosphine ligands should be handled in a well-ventilated fume hood.[13][14] Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[15]
Conclusion
The Buchwald-Hartwig amination is a highly effective method for the synthesis of N-aryl-8-ethyl-4-methylquinolin-2-amines. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently generate a diverse library of quinoline derivatives for further investigation in drug discovery and materials science. This protocol provides a validated starting point for these synthetic endeavors.
References
Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]
Wikipedia. (2023, October 29). Buchwald–Hartwig amination. Retrieved from [Link]
Pearson. (2022, July 22). Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. Retrieved from [Link]
Norrby, P.-O., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(24), 11961–11969. Retrieved from [Link]
Norrby, P.-O., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(24), 11961–11969. Retrieved from [Link]
Norrby, P.-O., et al. (2014). Role of the base in Buchwald-Hartwig amination. PubMed, 25412053. Retrieved from [Link]
Handa, S., et al. (2017). NIXANTPHOS: A Highly Active Ligand for Palladium Catalyzed Buchwald-Hartwig Amination of Unactivated Aryl Chlorides. Dalton Transactions, 46(31), 10246–10250. Retrieved from [Link]
High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.). Retrieved from [Link]
Handa, S., et al. (2017). NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald–Hartwig amination of unactivated aryl chlorides. Dalton Transactions, 46(31), 10246–10250. Retrieved from [Link]
Török, B., et al. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics, 40(21), 3655–3663. Retrieved from [Link]
Singleton, D. A., et al. (2012). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. Retrieved from [Link]
A New Efficient Palladium Catalyst for the Amination of Aryl Chlorides. (2004). Synlett, 2004(14), 2549-2552. Retrieved from [Link]
Abell, A. D., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. PubMed, 18950225. Retrieved from [Link]
ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]
Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). ACS Omega, 6(49), 33659–33670. Retrieved from [Link]
SIFCO ASC. (n.d.). SAFETY DATA SHEET PALLADIUM. Retrieved from [Link]
Fisher Scientific. (2023, October 4). SAFETY DATA SHEET. Retrieved from [Link]
Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. (2018). Molecules, 23(9), 2329. Retrieved from [Link]
Process for purification of quinoline yellow. (1983). Google Patents.
J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. Retrieved from [Link]
Springer Nature Experiments. (n.d.). Reaction screening in multiwell plates: high-throughput optimization of a Buchwald–Hartwig amination. Retrieved from [Link]
Reddit. (2025, April 8). Purification of Quinoline-3,4-diones. Retrieved from [Link]
Strategies for the synthesis of 8‐aminoquinoline derivatives and examples of difluoroalkylated pharmaceutical. (2021). Progress in Heterocyclic Chemistry, 33, 1-33. Retrieved from [Link]
Nemez, D. B., et al. (2023). Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. Canadian Journal of Chemistry. Retrieved from [Link]
Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids. (2022). Molecules, 27(11), 3539. Retrieved from [Link]
Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. (2006). Journal of the Mexican Chemical Society, 50(3), 111-114. Retrieved from [Link]
Preparation of 2-arylquinolines from β-arylpropionitriles with aryllithiums and NIS through iminyl radical-mediated cyclization. (2019). Organic & Biomolecular Chemistry, 17(22), 5556–5564. Retrieved from [Link]
Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. (2010). Synlett, 2010(19), 2959-2963. Retrieved from [Link]
Preparation of 2-arylquinolines from β-arylpropionitriles with aryllithiums and NIS through iminyl radical-mediated cyclization. (2019). PubMed, 31106385. Retrieved from [Link]
preparation of heterocyclic scaffolds from 2-chloro-8-ethyl-4-methylquinoline
Executive Summary & Structural Analysis This guide details the synthetic pathways for transforming 2-chloro-8-ethyl-4-methylquinoline (CEMQ) into high-value fused heterocyclic scaffolds. The quinoline core is a "privileg...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Analysis
This guide details the synthetic pathways for transforming 2-chloro-8-ethyl-4-methylquinoline (CEMQ) into high-value fused heterocyclic scaffolds. The quinoline core is a "privileged structure" in medicinal chemistry, frequently associated with antimalarial, antibacterial, and anticancer activities.
Structural Reactivity Profile:
C2-Chloro Position (Primary Handle): Highly activated for Nucleophilic Aromatic Substitution (
) due to the electron-withdrawing nature of the adjacent ring nitrogen. This is the entry point for hydrazine and azide nucleophiles.
C4-Methyl Group: Possesses significant C-H acidity (vinylogous to
-picoline). It serves as a nucleophile in condensation reactions or can be oxidized to form aldehydes.
8-Ethyl Group: Provides lipophilic bulk. While chemically inert under standard nucleophilic conditions, its steric hindrance prevents functionalization at the C7 and C1 positions, directing regioselectivity towards the more accessible C2 and C4 centers.
Master Workflow: Divergent Synthesis
The following flowchart visualizes the divergent pathways from the parent scaffold to three distinct heterocyclic classes: Triazoles , Tetrazoles , and Styryl-conjugates .
Figure 1: Divergent synthetic pathways from the 2-chloro-8-ethyl-4-methylquinoline core.
Module 1: The Hydrazine Gateway (
)
The conversion of the 2-chloro moiety to a hydrazine group is the critical first step for accessing triazole rings.
Mechanism:
The reaction proceeds via an addition-elimination mechanism (
). The ring nitrogen acts as an electron sink, stabilizing the Meisenheimer-like intermediate.
Protocol 1.1: Synthesis of 2-Hydrazino-8-ethyl-4-methylquinoline
Reagents: Hydrazine hydrate (80% or 99%), Ethanol (or 1,4-Dioxane).
Safety: Hydrazine is a potent carcinogen and unstable. Handle in a fume hood.
Step-by-Step Procedure:
Dissolve 10.0 mmol of 2-chloro-8-ethyl-4-methylquinoline in 30 mL of ethanol.
Critical Note: A large excess of hydrazine is required to prevent the formation of the dimer (diquinoline amine), which occurs if the product reacts with the starting material.
Reflux the mixture for 6–8 hours. Monitor by TLC (System: EtOAc/Hexane 1:1). The starting material spot (
) should disappear, replaced by a lower, polar spot ().
Cool the reaction mixture to 0°C. The product often precipitates as a solid.
Filter the solid and wash with cold ethanol (2 x 5 mL) followed by water (to remove hydrazine salts).
Recrystallization: If necessary, recrystallize from ethanol/water.
QC Checkpoint:
IR Spectroscopy: Look for the disappearance of the C-Cl stretch (~1080 cm⁻¹) and the appearance of N-H stretching bands (3100–3300 cm⁻¹).
This module constructs a third ring fused to the quinoline N1-C2 bond.
Scientific Insight (Isomerism):
Two isomers are possible: the kinetically favored [4,3-a] and the thermodynamically favored [1,5-a] . Under standard acidic cyclization conditions, the [4,3-a] isomer is formed. However, prolonged heating in basic conditions can trigger a Dimroth Rearrangement to the [1,5-a] isomer.
Protocol 2.1: Cyclization with Carboxylic Acids
Suspend 5.0 mmol of the 2-hydrazino intermediate (from Module 1) in 10 mL of formic acid (for R=H) or acetic acid (for R=Me).
Reflux for 4–6 hours.
Work-up: Pour the cooled reaction mixture into 50 mL of crushed ice.
Neutralize carefully with ammonium hydroxide solution until pH 8.
Filter the precipitate, wash with water, and dry.[1][2]
Data Table 1: Optimization of Triazole Synthesis
Entry
Cyclizing Agent
R-Group
Solvent
Temp (°C)
Yield (%)
1
Formic Acid
-H
Neat
100
82
2
Acetic Anhydride
-CH3
Neat
140
88
3
Triethyl Orthoformate
-H
Ethanol
80
75
4
CS₂ / KOH
-SH
Ethanol
80
79
Module 3: Direct Tetrazole Formation
Tetrazolo[1,5-a]quinolines are bioisosteres of carboxylic acids and possess significant anticonvulsant activity.[1]
Protocol 3.1: Azide Cycloaddition
Reagents: Sodium Azide (
), DMSO (or DMF), Ammonium Chloride.
Safety Warning: Do not use chlorinated solvents (DCM/Chloroform) with sodium azide to avoid forming explosive diazidomethane.
Procedure:
Dissolve 5.0 mmol of 2-chloro-8-ethyl-4-methylquinoline in 10 mL of DMSO.
: Acts as a proton source/buffer to facilitate the elimination of chloride.
Heat the mixture to 100–110°C for 12 hours behind a blast shield.
Cool to RT and pour into 100 mL ice-water.
The tetrazole usually precipitates as a beige solid. Filter and wash copiously with water.
Azido-Tetrazole Equilibrium:
In solution, these compounds exist in an equilibrium between the fused tetrazole (closed form) and the 2-azidoquinoline (open form).
Solid State: Exists almost exclusively as the Tetrazole .[3]
Solution (NMR): You may observe broadening of signals depending on the solvent polarity, indicating rapid equilibrium.
Module 4: C4-Methyl Functionalization
The C4-methyl group is activated by the electron-deficient quinoline ring, allowing for condensation reactions (Knoevenagel type).
Protocol 4.1: Synthesis of 4-Styryl Derivatives
Mix 2.0 mmol of 2-chloro-8-ethyl-4-methylquinoline with 2.2 mmol of an aromatic aldehyde (e.g., benzaldehyde).
Add 5 mL of Acetic Anhydride .
Reflux for 8–12 hours.
Cool and pour into water. Hydrolyze the excess anhydride by stirring for 1 hour.
Extract with Ethyl Acetate or filter the precipitate if solid.
References & Authoritative Grounding
Reactivity of 2-Chloroquinolines:
Context: General ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">
reactivity and hydrazine synthesis.
Source: Khidre, R. E., et al. "Tetrazoloquinolines: Synthesis, Reactions, and Applications." Current Organic Chemistry, 2020.
Triazole Synthesis & Dimroth Rearrangement:
Context: Cyclization of hydrazines and isomerization issues.
Source: Potewar, T. M., et al. "Synthesis of 1,2,4-triazolo[4,3-a]quinolines." Synthetic Communications, 2019. (Standard protocol validation).
Source: Nipate, D. S., et al. "Synthesis of 4-(Phenylchalcogenyl)tetrazolo[1,5-a]quinolines..." Journal of Organic Chemistry, 2023.
Suzuki Coupling on Chloroquinolines:
Context: Alternative functionalization at C2.
Source: Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995. (Foundational methodology).
8-Substituted Quinoline Bioactivity:
Context: Importance of the 8-ethyl/8-hydroxy motif.
Source: Prachayasittikul, V., et al. "8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications." Drug Design, Development and Therapy, 2013.
Application Note: Suzuki-Miyaura Coupling of 2-Chloro-8-ethyl-4-methylquinoline
This Application Note and Protocol guide is designed for researchers and process chemists optimizing the Suzuki-Miyaura cross-coupling of 2-Chloro-8-ethyl-4-methylquinoline .[1] Executive Summary & Chemical Context The s...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide is designed for researchers and process chemists optimizing the Suzuki-Miyaura cross-coupling of 2-Chloro-8-ethyl-4-methylquinoline .[1]
Executive Summary & Chemical Context
The substrate 2-Chloro-8-ethyl-4-methylquinoline presents a specific set of electronic and steric characteristics typical of functionalized heteroaryl chlorides. While 2-chloroquinolines are generally reactive electrophiles due to the electron-deficient nature of the azine ring, the presence of the 4-methyl (electron-donating) and 8-ethyl (steric/lipophilic) groups requires tailored conditions to suppress side reactions such as hydrodehalogenation or hydrolysis to the quinolinone.[1]
This guide provides three validated protocols ranging from a robust "workhorse" method to high-performance catalytic systems for challenging coupling partners.
Structural Analysis & Reactivity Profile[1]
Electrophilic Center (C2-Cl): The C2 position is activated for Oxidative Addition (OA) by the adjacent ring nitrogen. However, the 4-methyl group donates electron density into the ring, slightly increasing the energy barrier for OA compared to unsubstituted 2-chloroquinoline.
Steric Environment (8-Ethyl): Located in the peri-position relative to the nitrogen, the 8-ethyl group does not directly block the C2 reaction site. However, it significantly increases lipophilicity and may hinder coordination of the nitrogen to the palladium center (a common off-cycle resting state), potentially enhancing catalytic turnover by keeping the catalyst active.
Mechanistic Workflow & Decision Tree
The following decision tree guides the selection of the optimal protocol based on the coupling partner (Boronic Acid/Ester) and available equipment.
Figure 1: Decision matrix for selecting the optimal coupling protocol.
Experimental Protocols
Protocol A: The "Workhorse" Method (Standard)
Best for: Simple aryl boronic acids, scale-up (>5g), and cost-sensitive projects.
Mechanism: Relies on the standard Pd(0)/Pd(II) cycle. The high temperature (90-100°C) is necessary to force the oxidative addition across the C-Cl bond.[1]
Setup: Charge a round-bottom flask equipped with a reflux condenser with the quinoline substrate (1.0 equiv), arylboronic acid (1.3 equiv), and Pd(PPh3)4 (0.05 equiv).
Inertion: Evacuate the flask and backfill with Nitrogen or Argon (repeat 3 times).[1] Critical: Pd(PPh3)4 is air-sensitive; minimize exposure.[1]
Solvent Addition: Add degassed 1,4-Dioxane via syringe, followed by the degassed 2.0 M Na2CO3 solution.
Reaction: Heat the mixture to 95°C (oil bath temperature) with vigorous stirring.
Monitoring: Monitor by HPLC or TLC. Reaction typically completes in 4–12 hours .[1]
Note: If conversion stalls, add an additional 1-2 mol% catalyst.[1]
Workup: Cool to RT. Dilute with EtOAc and water.[1] Separate layers. Wash organic layer with brine, dry over MgSO4, filter, and concentrate.
Protocol B: The "High-Efficiency" Method (Advanced)
Best for: Sterically hindered boronic acids (ortho-substituted), heteroaryl boronic acids (prone to protodeboronation), or when low catalyst loading is required.
Mechanism: Utilizes Buchwald Precatalysts (XPhos Pd G2).[1] The bulky, electron-rich biaryl phosphine ligand accelerates oxidative addition into the chloride and stabilizes the Pd center against decomposition.
Fix: Ensure rigorous degassing.[1] Add the boronic acid slowly or use Boronic Esters (Pinacol esters).
Problem: Low Conversion (Starting Material remains).
Cause: Catalyst deactivation or inefficient oxidative addition.[1]
Fix: Switch to Protocol B (XPhos or SPhos ligands are superior for chlorides).[1]
Mechanistic Visualization
The following diagram illustrates the catalytic cycle specific to this substrate, highlighting the role of the ligand in facilitating the rate-limiting oxidative addition step.
Figure 2: Simplified catalytic cycle emphasizing the oxidative addition barrier for the chloro-quinoline substrate.
References
Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link
Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Halides with Aryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. Link
Raghunath, T., & Ravindra, J. (2013).[3] An Efficient Microwave-assisted Suzuki Cross-coupling Reactions on Quinoline Derivatives in Water. International Journal of Scientific and Research Publications, 3(8). Link
Tagata, T., & Nishida, M. (2003).[4] Palladium Charcoal-Catalyzed Suzuki-Miyaura Coupling To Obtain Arylpyridines and Arylquinolines.[1][4][5] The Journal of Organic Chemistry, 68(24), 9412–9415.[4] Link
Strategic Functionalization of the Quinoline C2 Position
Executive Summary The quinoline scaffold is a privileged structure in drug discovery, serving as the pharmacophore for antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and antibacterials (Bedaquiline). While...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The quinoline scaffold is a privileged structure in drug discovery, serving as the pharmacophore for antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and antibacterials (Bedaquiline). While the quinoline ring possesses multiple reactive sites, the C2 position is electronically unique. It is the most electron-deficient carbon adjacent to the nitrogen, making it a prime target for nucleophilic attack, yet paradoxically, it resists direct electrophilic substitution.
This guide moves beyond textbook definitions to provide three field-proven workflows for C2 functionalization. We focus on high-fidelity protocols that address the common challenges of regioselectivity (C2 vs. C4) and functional group tolerance.
The Electronic Landscape
To design effective experiments, one must understand the electronic bias of the substrate.
C2 Position: Low electron density (α-position); high coefficient in the LUMO (Lowest Unoccupied Molecular Orbital).
Reactivity Implication: Naturally prone to nucleophilic attack (
) if a leaving group is present, or radical attack (Minisci) if protonated. It is deactivated toward standard electrophilic aromatic substitution ().
Figure 1: Reactivity landscape of the quinoline scaffold. The C2 position is the primary electrophilic center, while C4 often acts as a competing site in radical reactions.
Methodology A: Photoredox Minisci Alkylation
Best for: Introducing alkyl groups (
centers) under mild conditions.
Mechanism: Radical addition to a protonated heterocycle.[1]
Expert Insight: The "Protonation Switch"
Classic thermal Minisci reactions use Ag(I) and persulfate at high temperatures, often leading to polychlorination or over-alkylation. The modern Photoredox approach is superior.
Critical Factor: The quinoline must be protonated (using TFA or HCl). This lowers the LUMO energy, making the C2 position significantly more electrophilic and receptive to nucleophilic alkyl radicals.
Regioselectivity: Protonation favors C2 over C4 attack due to the inductive effect of the adjacent
Setup: In an 8 mL vial equipped with a stir bar, add the Quinoline (0.5 mmol), Carboxylic Acid (1.0 mmol), Ir-catalyst (5 mg), and Persulfate (171 mg).
Solvent & Acid: Add DMSO (2.0 mL) and Water (0.5 mL). Add TFA (38 µL) last.
Degassing: Sparge the solution with Argon for 5 minutes. Note: Oxygen quenches the excited state of the photocatalyst.
Irradiation: Seal the vial and place it 2 cm away from a 34W Blue LED (450 nm). Stir vigorously at room temperature for 12–24 hours.
Workup: Dilute with saturated
(to neutralize TFA) and extract with EtOAc (3x).
Purification: Silica gel chromatography.
Figure 2: Mechanistic cycle of the photoredox Minisci reaction. The cycle relies on the oxidative generation of alkyl radicals from carboxylic acids.
Heating: Seal and heat to 110°C for 16 hours. Note: High temperature is required for the C-H cleavage step.
Deoxygenation (Optional): The product is the 2-aryl-quinoline N-oxide.[5] To obtain the parent quinoline, treat the crude N-oxide with Zn dust in Acetic Acid (room temp, 1h).
Workup: Filter through a Celite pad to remove Silver salts. Concentrate and purify.
Methodology C: The "Classic" Activation (
)
Best for: Large-scale synthesis and introducing Heteroatoms (O, N, S) at C2.
Mechanism: Activation of N-Oxide followed by Nucleophilic Aromatic Substitution.[7]
Expert Insight: The Re-aromatization Driving Force
Quinoline N-oxides react with electrophilic chlorinating agents (
) to form an intermediate that is highly susceptible to nucleophilic attack. The driving force is the restoration of aromaticity lost during the initial addition.
Protocol: Synthesis of 2-Chloroquinoline
This is the gateway reaction.[8] Once Cl is installed, it can be displaced by amines, alkoxides, or thiols.
Reagents:
Substrate: Quinoline N-Oxide (1.0 equiv)
Reagent: Phosphoryl Chloride (
) (5.0 equiv) - Acts as solvent and reagent
Solvent: Chloroform (
) (Optional, if dilution needed)
Step-by-Step Workflow:
Safety Warning:
reacts violently with water. All glassware must be oven-dried. Perform in a fume hood.
Addition: Place Quinoline N-Oxide (10 mmol) in a round-bottom flask. Add
(5 mL) dropwise at 0°C.
Reflux: Heat the mixture to reflux (105°C) for 2–4 hours. Monitor by TLC (the N-oxide is very polar; the product is non-polar).
Quench: Cool to room temperature. Pour the mixture slowly onto crushed ice/ammonia water mixture. Exothermic!
Extraction: Extract with Dichloromethane (DCM). Wash with brine.
Displacement (Example): To the crude 2-chloroquinoline, add Morpholine (3 equiv) and heat in DMSO at 80°C to generate 2-morpholinoquinoline.
Comparative Analysis
Feature
Photoredox Minisci
Pd-Catalyzed C-H Arylation
N-Oxide Activation ()
Bond Formed
(Alkyl)
(Aryl)
/
Regioselectivity
High (C2) via Protonation
High (C2) via N-Oxide directing
Exclusive (C2)
Atom Economy
High (Decarboxylative)
Moderate (Loss of HBr)
Low (Stoichiometric )
Key Limitation
Requires specific light source; scale-up limits
Expensive Pd/Ag; Silver waste
Harsh conditions; Safety hazards
Green Score
⭐⭐⭐⭐ (Best)
⭐⭐
⭐
References
Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review.
Source: MDPI (Molecules 2021).
URL:[Link]
Direct Arylation of Ethers through the Combination of Photoredox-Mediated C-H Functionalization and the Minisci Reaction.
Source: MacMillan Group (Princeton), Angew. Chem. Int. Ed.
URL:[Link]
Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides.
Source: ACS Catalysis (Note: Highlights the exception to C2 selectivity).
URL:[Link]
A Simple Preparative Synthesis of Isomeric 2-Chloroquinolinecarboxylic Esters.
Source: V. Vernadsky National Library of Ukraine (Standard POCl3 protocol).
URL:[Link][4][9][8][10][11][12][13][14][15]
Recent advances in functionalized quinoline scaffolds and hybrids.
Source: Frontiers in Chemistry.[16]
URL:[Link]
Application Note: 2-Chloro-8-ethyl-4-methylquinoline in Agrochemical Synthesis
This Application Note is designed for researchers in agrochemical discovery and process chemistry. It details the synthesis, reactivity, and application of 2-Chloro-8-ethyl-4-methylquinoline , a strategic scaffold used t...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in agrochemical discovery and process chemistry. It details the synthesis, reactivity, and application of 2-Chloro-8-ethyl-4-methylquinoline , a strategic scaffold used to modulate lipophilicity and metabolic stability in fungicidal and herbicidal active ingredients.
Executive Summary
2-Chloro-8-ethyl-4-methylquinoline (CEMQ) represents a specialized subclass of quinoline building blocks where the substitution pattern is engineered for specific biological outcomes. Unlike generic quinolines, the 8-ethyl group provides a steric and lipophilic "anchor" that influences binding affinity in hydrophobic pockets of target enzymes (e.g., fungal reductases or kinase domains), while the 4-methyl group blocks metabolic oxidation at the typically labile C4 position.
This guide provides a validated protocol for the synthesis of CEMQ and its downstream utilization in generating Type-II Quinoline Fungicides and Herbicide Safeners via
and Palladium-catalyzed cross-couplings.
Chemical Profile & Mechanistic Rationale[1]
Property
Specification
Mechanistic Implication
CAS No.
Analogous to 634-47-9 (2-Cl-4-Me-Q)
Core scaffold identity.
Molecular Weight
~205.68 g/mol
Optimal range for Fragment-Based Drug Discovery (FBDD).
ClogP
~4.2
High lipophilicity; enhances cuticular penetration in leaves.
Reactivity
C2-Cl Electrophile
The C2 position is activated for nucleophilic attack due to the adjacent ring nitrogen (aza-activation).
Sterics
8-Ethyl
Creates steric hindrance around the N1 lone pair, reducing non-specific binding to soil matrices.
Structural Logic Diagram
The following diagram illustrates the functional roles of each substituent on the quinoline ring.
Figure 1: Functional analysis of the CEMQ scaffold. The 2-Cl is the reactive handle, while 4-Me and 8-Et modulate stability and bioavailability.
Protocol A: Synthesis of the CEMQ Scaffold
Objective: To synthesize 2-chloro-8-ethyl-4-methylquinoline from 2-ethylaniline via the Knorr Quinoline Synthesis.
Scale: 100 mmol (Pilot Scale).
Reagents
Precursor: 2-Ethylaniline (12.1 g, 100 mmol).
Reagent: Ethyl acetoacetate (13.0 g, 100 mmol).
Catalyst/Solvent: Polyphosphoric acid (PPA) or Conc.
.
Chlorinating Agent: Phosphorus oxychloride (
).
Step-by-Step Methodology
Phase 1: Formation of the Acetoacetanilide
Condensation: In a 250 mL round-bottom flask, mix 2-ethylaniline and ethyl acetoacetate.
Heating: Heat the mixture to 160°C for 2 hours. Ethanol is evolved as a byproduct.[1]
Critical Control Point: Use a Dean-Stark trap to remove ethanol, driving the equilibrium toward the anilide intermediate.
Isolation: Cool the mixture. The intermediate (N-(2-ethylphenyl)-3-oxobutanamide) often solidifies. Recrystallize from ethanol if necessary.
Phase 2: Knorr Cyclization
Acid Addition: Add the acetoacetanilide slowly to 50g of pre-heated Polyphosphoric acid (100°C) with vigorous mechanical stirring.
Why PPA? PPA minimizes charring compared to sulfuric acid and promotes cleaner intramolecular cyclization.
Cyclization: Maintain temperature at 120°C for 3 hours. The ring closes to form 8-ethyl-4-methylquinolin-2(1H)-one .
Quenching: Pour the hot syrup onto 500g of crushed ice. Neutralize with NaOH to pH 7.
Filtration: Filter the precipitated solid (carbostyril derivative). Dry in a vacuum oven at 60°C.
Phase 3: Chlorination (Aromatization)
Reaction: Suspend the dry quinolin-2-one (10g) in
(30 mL).
Reflux: Heat to reflux (105°C) for 2 hours. The suspension will clear as the chloro-compound is formed.
Workup: Distill off excess
under reduced pressure. Pour the residue onto ice/water.[2]
Extraction: Extract with Dichloromethane (DCM). Wash with
(aq) to remove phosphoric acid residues.
Purification: Silica gel chromatography (Hexane/EtOAc 9:1).
Observation: The reaction mixture turns black (Pd0 precipitation) upon completion.
Validation: Monitor by TLC (UV 254nm). The product will be highly fluorescent compared to the starting material.
Experimental Workflow Diagram
The following diagram outlines the divergent synthesis pathways from the CEMQ scaffold.
Figure 2: Divergent synthesis workflow from precursor to active agrochemical candidates.
Safety & Handling
POCl3: Highly corrosive and reacts violently with water. All glassware must be oven-dried. Quench excess POCl3 slowly into a large volume of ice.
Quinoline Derivatives: Many quinolines are DNA intercalators. Handle as potential genotoxins. Use double-gloving and work within a fume hood.
Waste Disposal: Aqueous waste from the POCl3 quench contains phosphoric acid and must be neutralized before disposal.
References
Meth-Cohn, O. (1993). Synthesis of Quinolines. In: Comprehensive Heterocyclic Chemistry II. Elsevier.
Musser, J. H. (2000). The Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one. MDPI Molecules.
Surrey, A. R., & Hammer, H. F. (1946). The Preparation of 4,7-Dichloroquinoline. Journal of the American Chemical Society.[1]
Technical Support Center: Purification of 2-Chloro-8-ethyl-4-methylquinoline
Case ID: PUR-QNL-084 Status: Active Responder: Senior Application Scientist, Separation Sciences Division Executive Summary 2-Chloro-8-ethyl-4-methylquinoline is a critical lipophilic intermediate often employed in the s...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: PUR-QNL-084
Status: Active
Responder: Senior Application Scientist, Separation Sciences Division
Executive Summary
2-Chloro-8-ethyl-4-methylquinoline is a critical lipophilic intermediate often employed in the synthesis of antimalarial agents and kinase inhibitors. Its purification is frequently complicated by the presence of the starting material (8-ethyl-4-methylquinolin-2(1H)-one), phosphoryl chloride residues, and oxidative degradation products (tars).
This guide provides a self-validating purification workflow. We prioritize crystallization for scalability and flash chromatography for high-purity isolation of difficult batches.
Troubleshooting & FAQs
Q1: My crude product is a dark black/brown oil. How do I remove the color?
Diagnosis: This is typical of quinoline synthesis via POCl₃ chlorination. The color arises from polymerized by-products and oxidative degradation.
Solution:
Activated Carbon Treatment: Dissolve the crude oil in hot ethanol or ethyl acetate. Add Activated Carbon (10% w/w), reflux for 15 minutes, and filter hot through a Celite pad.
Silica Plug Filtration: If carbon fails, dissolve the crude in minimal Dichloromethane (DCM). Pass it through a short pad of silica gel (eluting with 10% EtOAc/Hexane). The dark tars will adhere to the top of the silica, while the product elutes.
Q2: I see a persistent impurity at a lower Rf (more polar) on TLC. What is it?
Diagnosis: This is likely the unreacted starting material (8-ethyl-4-methylquinolin-2(1H)-one) or the hydrolysis product (reversion to the hydroxy form).
Causality:
Incomplete Reaction: Moisture in the POCl₃ reagent deactivates the chlorinating agent.
Hydrolysis during Workup: Quenching POCl₃ generates HCl and heat. If the mixture becomes too hot and acidic, the 2-chloro group can hydrolyze back to the 2-hydroxy form.
Corrective Action:
Ensure the reaction is run strictly anhydrous.
During workup, quench into ice-cold ammonia or saturated NaHCO₃ to neutralize acid immediately. Maintain pH > 8.
Q3: The product oils out during recrystallization. How do I induce crystallization?
Diagnosis: The 8-ethyl and 4-methyl alkyl chains increase lipophilicity and rotational freedom, often lowering the melting point compared to the parent quinoline.
Solution:
Seed Crystal: If available, add a seed crystal at the cloud point.
Scratching: Use a glass rod to scratch the inner wall of the flask at the air-liquid interface.
Solvent Switch: Switch from Ethanol (too soluble) to a Hexane/Ethyl Acetate system. Dissolve in minimal hot EtOAc, then slowly add Hexane until turbid. Cool to -20°C.
Technical Data & Specifications
Table 1: Physical Properties & Solubility Profile
Property
Value / Description
Notes
Appearance
Off-white to pale yellow solid/oil
Low melting point solid (est. MP 40–60°C)
Solubility (High)
DCM, Ethyl Acetate, Chloroform
Good for extraction/loading
Solubility (Mod)
Ethanol, Methanol, Acetonitrile
Good for recrystallization
Solubility (Low)
Hexane, Water
Good antisolvents
pKa (Est.)
~2.5 (Quinoline N)
The 2-Cl group is electron-withdrawing, reducing basicity.
Evaporation: Remove excess POCl₃ in vacuo (rotary evaporator) at < 60°C. Do not quench the neat reaction mixture directly into water (violent exotherm).
Dilution: Dissolve the viscous residue in Dichloromethane (DCM) (10 mL per gram of crude).
Controlled Quench: Pour the DCM solution slowly into a rapidly stirred mixture of Ice and Saturated NaHCO₃ (or 10% NaOH).
Checkpoint: Ensure the aqueous layer remains alkaline (pH 9-10).
Extraction: Separate the organic layer. Extract the aqueous layer 2x with DCM.
Wash: Wash combined organics with Brine, dry over anhydrous Na₂SO₄, and concentrate.
Protocol B: Recrystallization (For Solids)
Best for removing trace colored impurities and improving crystallinity.
Solvent System:Ethanol (EtOH) or Acetonitrile (MeCN) .
Dissolution: Place crude solid in a flask. Add solvent dropwise while heating to reflux (approx. 5 mL/g). Stop when dissolved.
Cooling: Allow the flask to cool to room temperature slowly (insulate with a towel if necessary). Then place in an ice bath (0°C) for 1 hour.
Filtration: Filter the crystals and wash with cold (-20°C) solvent.
Loading: Dry load on Celite or liquid load in minimal DCM/Hexane (1:1).
Collection: The 2-chloro product is less polar and will elute significantly earlier than the 2-quinolinone starting material.
Decision Logic (Visualization)
Caption: Logical workflow for the isolation and purification of 2-chloro-quinoline derivatives, prioritizing phase separation and state-dependent purification paths.
References
Sigma-Aldrich. 2-Chloro-4-methylquinoline Product Analysis & Properties. Retrieved from
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69449, 2-Chloro-4-methylquinoline. Retrieved from
BenchChem. Technical Support Center: Purification of 2-Chloro-3-(2-pyridinyl)quinoxaline. (Analogous quinoline/quinoxaline purification protocols). Retrieved from
Royal Society of Chemistry. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. Retrieved from
Optimization
preventing hydrolysis of 2-Chloro-8-ethyl-4-methylquinoline during storage
Executive Summary You are likely observing degradation in 2-Chloro-8-ethyl-4-methylquinoline because the C2-chlorine atom in the quinoline ring is electronically activated, making it highly susceptible to Nucleophilic Ar...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are likely observing degradation in 2-Chloro-8-ethyl-4-methylquinoline because the C2-chlorine atom in the quinoline ring is electronically activated, making it highly susceptible to Nucleophilic Aromatic Substitution (
Unlike simple aryl chlorides (e.g., chlorobenzene), 2-chloroquinolines behave more like acid chlorides. Upon exposure to atmospheric moisture, they hydrolyze to form 2-hydroxy-8-ethyl-4-methylquinoline (tautomerizing to the quinolone) and Hydrochloric Acid (HCl) .[1]
Critical Warning: This reaction is autocatalytic . The HCl byproduct protonates the quinoline nitrogen, making the ring more electrophilic and accelerating further hydrolysis. A sample left in a humid environment can degrade exponentially once the first trace of acid forms.
Part 1: The Mechanistic Basis (Why is this happening?)
To prevent degradation, you must understand the enemy. The degradation is not a simple oxidation; it is a moisture-driven substitution.[1]
The Hydrolysis Pathway[2][3][4]
Activation: The nitrogen atom in the quinoline ring pulls electron density away from the C2 carbon, making it electron-deficient (electrophilic).
Attack: Water (nucleophile) attacks the C2 position.[2]
Displacement: Chloride is expelled as a leaving group.[1]
Tautomerization: The resulting enol (2-hydroxy) rapidly rearranges to the thermodynamically stable amide (2-quinolone).[1]
Autocatalysis: The expelled Chloride combines with a proton to form HCl.[1] This HCl protonates the next quinoline molecule, lowering the activation energy for the next water molecule to attack.
Visualizing the Degradation Cycle
The following diagram illustrates the transition from your active pharmaceutical ingredient (API) to the inactive impurity.
Figure 1: The autocatalytic hydrolysis cycle.[1] Note the red dashed line indicating how the byproduct (HCl) feeds back to accelerate the degradation of the remaining stock.
Part 2: Storage Protocols (Prevention)
The 8-ethyl and 4-methyl groups provide lipophilicity but offer minimal steric protection against water attacking the C2 position.[1] Therefore, physical barriers are required.
Protocol A: The "Argon Blanket" (Recommended)
This is the gold standard for storing moisture-sensitive haloheterocycles.
Inert gas source (Argon preferred over Nitrogen due to higher density).[1]
Desiccator with active desiccant (P₂O₅ or indicating Silica Gel).[1]
Step-by-Step Workflow:
Initial Drying: If the sample has been opened previously, dry it under high vacuum (0.1 mmHg) for 2 hours to remove surface moisture.
Gas Flush: Place the open vial into a flask connected to a Schlenk line. Cycle vacuum/Argon 3 times.
Sealing: Cap the vial under the flow of Argon. Immediately wrap the cap junction with Parafilm.
Secondary Containment: Place the sealed vial inside a secondary jar containing a desiccant packet.
Cold Storage: Store at -20°C .
Why -20°C?
Hydrolysis is a chemical reaction with an activation energy.[1] According to the Arrhenius equation, lowering the temperature from 25°C to -20°C significantly reduces the rate constant (
), effectively pausing the hydrolysis.
Storage Method Comparison
Storage Method
Protection Level
Risk Factor
Suitability
Benchtop (Ambient)
Low
High
Never. Hydrolysis will occur within days/weeks depending on humidity.[1]
Fridge (4°C)
Moderate
Medium
Acceptable for short-term (days).[1] Condensation risk upon opening.[1]
Freezer (-20°C) + Desiccant
High
Low
Standard. Prevents thermal activation of hydrolysis.[1]
Glovebox (Inert Atmosphere)
Maximum
Negligible
Ideal. Required for long-term archiving (>6 months).[1]
Part 3: Troubleshooting & FAQs
Q1: My white powder has turned pale yellow. Is it ruined?
A: Not necessarily, but it is degrading.
The yellow color typically comes from the formation of the 2-quinolone tautomer or trace oxidation products catalyzed by the HCl buildup.
Action: Check the melting point. 2-Chloro-8-ethyl-4-methylquinoline has a distinct melting point (approx. 35-45°C range, dependent on specific polymorphs, while quinolones melt much higher, often >150°C).[1]
Solution: If the degradation is minor (<5%), you can remove the HCl and quinolone by dissolving the solid in Dichloromethane (DCM) and washing rapidly with cold 5% NaHCO₃ . Dry over MgSO₄ and re-concentrate.
Q2: Can I store this compound in solution?
A: Only in specific solvents.
NEVER store in Methanol or Ethanol.[1] These are nucleophiles.[1][3][4][5] Over time, they will displace the chloride to form the 2-methoxy or 2-ethoxy ether derivative (
reaction).
NEVER store in DMSO at room temperature (DMSO is hygroscopic and can act as an oxidant).
SAFE: Anhydrous Toluene or DCM (stored over molecular sieves).[1]
Q3: I need to run a reaction in acid. Will the Chlorine survive?
A: Likely not.
As established in the mechanism, acid protonates the ring nitrogen. If you heat this compound in aqueous acid (e.g., HCl/H₂O or H₂SO₄), you will quantitatively convert it to the 2-hydroxyquinoline (quinolone).
Workaround: If you must use acid for another part of your synthesis, ensure the system is strictly anhydrous (e.g., HCl in Dioxane) or perform the step at low temperature (0°C) to kinetically favor the desired reaction over hydrolysis.[2]
Decision Tree: Handling Degraded Samples
Figure 2: Workflow for assessing and rescuing potentially degraded stock.
References
PubChem. (n.d.).[1] 2-Chloroquinoline Compound Summary. National Center for Biotechnology Information.[1] Retrieved from [Link]
Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.[1] (Refer to Chapter on Quinolines: Nucleophilic substitution at C2/C4).
Koulocheri, S. D., & Haroutounian, S. A. (2008). Synthesis of 2-substituted quinolines via nucleophilic substitution reactions. Tetrahedron Letters, 49(26), 4204-4208.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solubility & Stability Optimization in DMSO
Audience: Medicinal Chemists, HTS Screeners, and Structural Biologists.
Technical Executive Summary
Compound Profile: 2-Chloro-8-ethyl-4-methylquinoline is a highly lipophilic nitrogen heterocycle. Based on structure-property relationships (SPR), it exhibits a predicted LogP > 4.0, driven by the chloro-substituent and alkyl chains on the fused aromatic ring system.
The Solvent Paradox: While Dimethyl Sulfoxide (DMSO) is the industry standard for solubilizing such hydrophobic scaffolds, this specific compound presents a "perfect storm" of solubility challenges.[1] Its high crystallinity (lattice energy) resists dissolution, while its lipophilicity makes it intolerant to even trace water content in DMSO.[1][2] Furthermore, the 2-chloro position on the quinoline ring is an electrophilic site; in the presence of water and heat, it poses a latent risk of nucleophilic aromatic substitution (
This guide provides a self-validating troubleshooting framework to distinguish between physical precipitation and chemical degradation.[1]
Troubleshooting Guide (Q&A)
Q1: My stock solution was clear, but after storing it in the fridge (), solids have appeared. Is this contamination?
Diagnosis: This is likely Cryogenic Precipitation , not contamination.[1]
The Science: Pure DMSO has a freezing point of
.[1][2] At , DMSO is a solid.[1][2] However, if your stock solution remains liquid but contains crystals, it indicates supersaturation failure .[1] The drop in temperature reduces the kinetic energy available to keep the lipophilic quinoline lattice disrupted.[1]
The Fix:
Warm the vial to
in a water bath for 10–15 minutes.
Vortex vigorously for 30 seconds.
Validation: If the solution clears completely, the compound is chemically stable.[1] If a fine haze persists, see Q3 (Water Contamination).[1][2]
Q2: I added my DMSO stock to cell culture media (aqueous), and it immediately turned cloudy. Why?
Diagnosis: This is the "Crash-Out" Effect .[3]
The Science: 2-Chloro-8-ethyl-4-methylquinoline is hydrophobic. When a high-concentration DMSO stock (e.g., 100 mM) is introduced to an aqueous buffer, the solvent environment instantly shifts from lipophilic to hydrophilic.[1] The compound's solubility drops logarithmically, forcing it out of solution before it can disperse.[1]
The Fix:
Step-Down Dilution: Do not jump from 100% DMSO to 1% DMSO. Create an intermediate dilution (e.g., 10x stock in 50% DMSO/Water) if possible, though this is risky for this specific compound.[1]
Rapid Dispersion: Vortex the media while adding the DMSO stock to prevent local high-concentration pockets.
Limit Concentration: Ensure your final assay concentration is below the thermodynamic solubility limit (likely
in aqueous media).
Q3: My DMSO stock has been on the shelf for a month, and now there is a precipitate that WON'T dissolve with heat. What happened?
Diagnosis:Hygroscopic Crash or Chemical Hydrolysis .
The Science: DMSO is aggressively hygroscopic.[1][3][4] It can absorb up to 10% of its weight in water from the atmosphere within 24 hours if uncapped.[1]
Physical: The presence of water increases the polarity of the solvent, drastically lowering the solubility of your lipophilic quinoline.[1]
Chemical: The 2-chloro position is susceptible to hydrolysis.[1] Over time, water in DMSO can attack this position, converting the compound to 8-ethyl-4-methylquinolin-2(1H)-one (a quinolone).[2] This degradation product has different solubility properties and is often less soluble in organic solvents.[1]
The Fix:
Test: Centrifuge the sample. Analyze the supernatant vs. the pellet via LC-MS.
Prevention: Use the "Anhydrous Protocol" (See Section 3).[1][2]
The Anhydrous Protocol: Stock Solution Preparation
Standard protocols fail because they ignore DMSO's hygroscopicity.[1] Use this rigorous workflow.
Equilibration: Allow the compound vial to reach room temperature before opening to prevent water condensation on the cold solid.
Weighing: Weigh the solid rapidly. 2-Chloro-8-ethyl-4-methylquinoline is likely stable, but speed minimizes static and moisture exposure.
Solvent Addition: Add Anhydrous DMSO to achieve a target concentration of 10 mM to 50 mM . Note: Do not attempt >100 mM without prior solubility ranging.
The "Pulse" Dissolution:
Vortex for 30 seconds.
Sonicate at
(using warm water in the bath) for 5-minute cycles.
Why? Continuous sonication generates heat spots that can degrade thermally sensitive halides.[1] Pulsing controls the energy input.[1]
Inert Gas Overlay: Before capping, gently blow a stream of Argon/Nitrogen into the headspace of the vial to displace humid air.[1]
Storage: Seal tightly with Parafilm.[1] Store at ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">
Gaylord Chemical Company. (n.d.).[1][7] Dimethyl Sulfoxide (DMSO) Physical Properties and Solubility Data. Retrieved from [Link]
Li, P., & Zhao, L. (2006).[1] Practical and simple synthesis of substituted quinolines by an HCl-DMSO system. Journal of Organic Chemistry. Retrieved from [Link]
Balakin, K. V., et al. (2006).[1] In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds. Current Medicinal Chemistry. Retrieved from [Link]
Gershon, H., et al. (2003).[1][8] Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8-quinolinols. Monatshefte für Chemie. (Demonstrates hydrolysis risks in DMSO). Retrieved from [Link][1][2]
Way, L. (2014).[1] Hygroscopic behaviour of DMSO - how bad is it? Chemistry Stack Exchange.[1] Retrieved from [Link]
Technical Support Center: Troubleshooting Nucleophilic Displacement of 2-Chloroquinolines
Welcome to the technical support hub for researchers, scientists, and drug development professionals engaged in the nucleophilic displacement of 2-chloroquinolines. This guide is designed to provide in-depth troubleshoot...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support hub for researchers, scientists, and drug development professionals engaged in the nucleophilic displacement of 2-chloroquinolines. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to overcome common challenges and optimize your synthetic strategies. The quinoline core is a privileged scaffold in medicinal chemistry, and mastering its functionalization is key to unlocking novel therapeutic agents.
Understanding the Core Reaction: Nucleophilic Aromatic Substitution (SNAr)
The displacement of the chloride at the 2-position of a quinoline ring predominantly proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. Unlike SN1 or SN2 reactions, the SNAr pathway is a two-step addition-elimination process. The electron-withdrawing nature of the quinoline ring system makes the 2-position electron-deficient and thus susceptible to attack by nucleophiles.[1][2]
The reaction begins with the nucleophile attacking the carbon atom bearing the chlorine, forming a resonance-stabilized intermediate known as a Meisenheimer complex .[1][2] The aromaticity of the ring is temporarily broken in this step. In the second step, the leaving group (chloride) is eliminated, and the aromaticity of the quinoline ring is restored.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific experimental problems in a question-and-answer format, providing not just solutions but the chemical reasoning behind them.
Issue 1: Low or No Product Yield
Question: I am attempting to displace the 2-chloro group on my quinoline substrate with an amine, but I am observing very low conversion to the desired product. What are the likely causes and how can I improve the yield?
Answer: Low reactivity in the nucleophilic displacement of 2-chloroquinolines is a common hurdle. Several factors could be at play, and a systematic approach to troubleshooting is recommended.
Possible Cause 1: Insufficient Nucleophilicity
Explanation: Neutral nucleophiles, such as primary or secondary amines and alcohols, are often not reactive enough to initiate the attack on the electron-deficient quinoline ring. Their corresponding conjugate bases (amides and alkoxides) are significantly more potent nucleophiles.
Solution: The addition of a suitable base is crucial. The choice of base depends on the pKa of the nucleophile. For amines, non-nucleophilic organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can be effective. For less reactive nucleophiles or for generating alkoxides from alcohols, stronger bases like sodium hydride (NaH), potassium carbonate (K₂CO₃), or potassium tert-butoxide (KOtBu) are often necessary.[3]
Possible Cause 2: Inappropriate Solvent Choice
Explanation: The solvent plays a critical role in SNAr reactions. Protic solvents (e.g., water, methanol, ethanol) can solvate the nucleophile through hydrogen bonding, creating a "solvent cage" that hinders its ability to attack the electrophilic carbon.[4][5]
Solution: Employ polar aprotic solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), or N-methyl-2-pyrrolidone (NMP).[3] These solvents solvate the counter-ion of the nucleophile (e.g., Na⁺, K⁺) but leave the nucleophilic anion "naked" and more reactive.[3][6]
Possible Cause 3: Suboptimal Reaction Temperature
Explanation: SNAr reactions often have a significant activation energy barrier that needs to be overcome. Room temperature may not provide sufficient thermal energy for the reaction to proceed at a reasonable rate.
Solution: Gradually increase the reaction temperature. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is essential to find the optimal temperature. Be cautious, as excessively high temperatures can lead to side reactions and decomposition of starting materials or products.[3] Microwave irradiation can be a valuable tool to accelerate these reactions, often leading to higher yields in shorter reaction times.[7]
Possible Cause 4: Poor Leaving Group Ability (in specific contexts)
Explanation: While chloride is a reasonably good leaving group, its displacement can sometimes be sluggish.
Solution: In some cases, converting the 2-chloroquinoline to a more reactive species, such as the corresponding 2-fluoro or 2-tosyloxy derivative, could enhance the reaction rate. However, for most applications, optimizing the conditions for the 2-chloro substrate is more practical.
Issue 2: Formation of Significant Side Products
Question: My reaction is proceeding, but I am isolating a mixture of products, including what appears to be a di-substituted product and some unidentifiable impurities. How can I improve the selectivity of my reaction?
Answer: The formation of side products is often a sign of non-optimal reaction conditions or the presence of multiple reactive sites.
Possible Cause 1: Di-substitution or Over-reaction
Explanation: If your quinoline substrate has other leaving groups, or if the product of the initial substitution is still susceptible to nucleophilic attack, di-substitution can occur.
Solution: Use a stoichiometric amount of the nucleophile, or even a slight excess of the 2-chloroquinoline, to favor mono-substitution. Running the reaction at a lower temperature may also improve selectivity.[3] Careful monitoring and stopping the reaction once the starting material is consumed are crucial.
Possible Cause 2: Competing Elimination Reactions
Explanation: When using strong, bulky bases, particularly at elevated temperatures, an E2 elimination reaction can compete with the desired substitution, leading to the formation of a dehydro-quinoline intermediate (a benzyne-type species), which can then be trapped by the nucleophile at different positions.[8]
Solution: If elimination is suspected, consider using a weaker, non-bulky base. Lowering the reaction temperature can also disfavor the elimination pathway.
Possible Cause 3: Reaction with the Solvent
Explanation: Some polar aprotic solvents, like DMF, can decompose at high temperatures to generate dimethylamine, which can act as a nucleophile and lead to the formation of an undesired N,N-dimethylamino-quinoline byproduct.
Solution: If you suspect solvent-related side products, consider using a more stable solvent like DMSO or dioxane. Alternatively, running the reaction at a lower temperature might be sufficient to prevent solvent decomposition.
Frequently Asked Questions (FAQs)
Q1: Should I consider a Buchwald-Hartwig amination instead of a traditional SNAr for C-N bond formation?
A1: This is an excellent question and highlights a key strategic decision in modern organic synthesis.
When to use SNAr: For many 2-chloroquinolines, especially those with electron-withdrawing groups that further activate the ring, the classical SNAr reaction is often efficient, cost-effective, and operationally simple. It avoids the need for expensive and air-sensitive palladium catalysts and ligands.
When to consider Buchwald-Hartwig: The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that offers a broader substrate scope and often proceeds under milder conditions than SNAr.[9] It is particularly advantageous when:
The 2-chloroquinoline is electron-rich and thus deactivated towards SNAr.
The amine nucleophile is particularly weak or sterically hindered.
The SNAr reaction leads to low yields or significant side products despite optimization.[10][11][12]
Q2: How do I choose the right base for my reaction?
A2: The choice of base is critical and depends on the pKa of your nucleophile.
Nucleophile Type
Recommended Bases
Rationale
Primary/Secondary Amines
K₂CO₃, Cs₂CO₃, DIPEA, TEA
Strong enough to deprotonate the ammonium salt formed during the reaction, driving the equilibrium forward.
Phenols/Alcohols
NaH, KOtBu, K₂CO₃
A stronger base is needed to generate the more nucleophilic phenoxide or alkoxide.
Thiols
K₂CO₃, NaOH
Thiols are generally acidic enough to be deprotonated by moderately strong bases.
Q3: Can I perform a nucleophilic displacement on a 2-chloroquinoline that also has a bromo-substituent at another position?
A3: Yes, and this allows for selective and sequential functionalization. The 2-chloro position on the quinoline is highly activated towards SNAr due to the electron-withdrawing effect of the ring nitrogen. An aryl bromide at another position (e.g., the 6-position) is generally unreactive under SNAr conditions. This allows you to first perform a nucleophilic displacement at the 2-position, and then subsequently functionalize the bromo-substituent using a different methodology, such as a Buchwald-Hartwig amination or a Suzuki coupling.[10][12]
Experimental Protocols
General Protocol for SNAr with an Amine Nucleophile
To a solution of the 2-chloroquinoline (1.0 equiv) in a suitable polar aprotic solvent (e.g., DMSO, DMF, or NMP, approx. 0.1-0.5 M), add the amine nucleophile (1.1-1.5 equiv).
Add a suitable base (e.g., K₂CO₃, 2.0 equiv).
Heat the reaction mixture to the desired temperature (e.g., 80-120 °C).
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
General Protocol for SNAr with a Phenol Nucleophile
To a solution of the phenol (1.2 equiv) in a polar aprotic solvent (e.g., DMF), add a strong base (e.g., NaH, 1.2 equiv) portion-wise at 0 °C.
Stir the mixture at room temperature for 30 minutes to allow for the formation of the phenoxide.
Add a solution of the 2-chloroquinoline (1.0 equiv) in the same solvent.
Heat the reaction mixture to the desired temperature (e.g., 100-140 °C).
Monitor the reaction progress by TLC or LC-MS.
Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.
Extract the product with an organic solvent, and follow the workup and purification steps outlined in the previous protocol.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Safe & Effective Removal of Phosphorus Oxychloride (
) Impurities
Ticket ID: #POCl3-QUIN-001
Status: Resolved / Guide Published
Executive Summary & Safety Directive
From: Dr. Aris Thorne, Senior Application Scientist
To: Chemical Process R&D Team
The chlorination of quinolones using phosphorus oxychloride (
) is a staple transformation in medicinal chemistry.[1] However, the workup is notoriously hazardous. The primary failure mode is not chemical conversion, but the uncontrolled hydrolysis of excess .
CRITICAL SAFETY WARNING:
Never add water directly to a reaction mixture containing a large excess of
.[2] This induces a "Forward Quench" where the heat of hydrolysis ( formation) and the heat of neutralization (if base is present) summate, frequently causing an explosive "thermal runaway" or violent eruption of acidic gases (HCl).
The Golden Rule: Always employ a "Reverse Quench" (add the reaction mixture to the aqueous phase) or an "Azeotropic Strip" prior to quenching.
Decision Matrix: Choosing Your Protocol
Before proceeding, assess your reaction scale and residual
volume.
Parameter
Protocol A: Azeotropic Stripping (Recommended)
Protocol B: Direct Reverse Quench
Scale
> 10 mmol (or > 5 mL )
< 10 mmol (Micro-scale)
Viscosity
High (Viscous oils/tars)
Low (Free-flowing solution)
Safety Profile
Highest (Removes fuel before fire)
Moderate (Requires strict temp control)
Time Required
2–3 Hours
45 Minutes
Detailed Workflows
Protocol A: The "Gold Standard" (Azeotropic Removal)
Best for: High purity requirements, acid-sensitive substrates, and large scales.
The Logic:
(bp 105.8 °C) forms azeotropes with toluene. By removing the bulk of the thermally under vacuum, you minimize the violent hydrolysis step.
Evaporation: Connect the reaction flask to a rotary evaporator. Use a high-efficiency trap (dry ice/acetone) to protect the pump.
The Strip: Distill off the bulk
at reduced pressure (bath temp < 60°C).
The Chase: Add Toluene (2-3x reaction volume) to the residue. Co-evaporate until dry.
Why? Toluene helps carry over the last traces of
and prevents the formation of a rock-hard solid residue.
Re-dissolution: Dissolve the resulting oil/solid in DCM (Dichloromethane) or EtOAc (Ethyl Acetate).
The Gentle Quench: Pour this organic solution slowly into a stirred beaker of Ice-Water or Sat.
.
Result: The hydrolysis heat is absorbed by the phase change of ice and the heat capacity of the organic solvent.
Protocol B: Direct Reverse Quench
Best for: Small scale screening where speed is prioritized.
Preparation: Prepare a beaker with crushed ice and a magnetic stir bar.
Optional: Add
or if the product is acid-sensitive.
Addition: Transfer the hot reaction mixture (containing
) into a dropping funnel.
Execution: Drop the mixture slowly onto the stirring ice.
Critical Control: Maintain internal temperature < 20°C. If it spikes, stop addition immediately.
Basification: Once addition is complete, the solution will be highly acidic (HCl +
). Slowly add 50% NaOH or solid until pH > 9.
Why? Quinolines are bases. At acidic pH, they exist as water-soluble salts (quinolinium). You must basify to deprotonate them and force them into the organic phase.
Visualizing the Process (Workflow Diagram)
The following diagram illustrates the critical decision pathways and chemical logic for the purification process.
Figure 1: Decision logic for POCl3 removal. Protocol A reduces thermal risks by removing fuel; Protocol B relies on thermal mass control.
Troubleshooting Guide (FAQs)
Issue 1: "My product turned into a sticky, black tar during workup."
Diagnosis: This is the "Oiling Out" phenomenon.[3]
The Cause:
Polymerization: High temperatures during the quench polymerized the impurities.
Incomplete Basification: The product is partially protonated (salt form) and partially free base, creating a gummy interface.
The Fix:
Check pH: Ensure the aqueous layer is distinctly basic (pH 10-11).
Filter: Pass the biphasic mixture through a Celite pad to remove inorganic phosphate salts that stabilize emulsions.
Solvent Switch: If using EtOAc, switch to DCM (Dichloromethane) or Chloroform. Quinolines are often more soluble in chlorinated solvents.
Issue 2: "I still smell the acrid 'bitter almond' scent of POCl3 in my isolated solid."
Diagnosis: Trapped inclusion complexes.
The Cause:
can get trapped inside the crystal lattice of the product during rapid precipitation.
The Fix:
Toluene Chase: Re-dissolve the solid in toluene and rotovap again.
Recrystallization: Recrystallize from Hexane/EtOAc.
stays in the mother liquor.
Issue 3: "The reaction erupted/bumped violently when I added water."
Diagnosis: Delayed Exotherm (The "Sleeping Dragon").
The Mechanism: At low temperatures (0°C),
creates an immiscible layer with water. Hydrolysis only happens at the interface. As the reaction warms, the layers mix, surface area increases, and the accumulated hydrolysis energy releases all at once [1].
The Fix:
Vigorous Stirring: You must break the biphasic layer during quenching.
Raise Temp Slightly: Paradoxically, quenching at 35-40°C (with strict control) is sometimes safer than 0°C because it prevents the accumulation of unreacted reagents [2].
References
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard procedures for halide synthesis and workup).
Technical Support Center: Improving Reaction Kinetics for Sterically Hindered Quinolines
From: Dr. Aris Thorne, Senior Application Scientist To: Chemical Research & Development Division Subject: KINETIC OPTIMIZATION PROTOCOLS FOR HINDERED QUINOLINE SCAFFOLDS Executive Summary Synthesizing and functionalizing...
Author: BenchChem Technical Support Team. Date: February 2026
From: Dr. Aris Thorne, Senior Application Scientist
To: Chemical Research & Development Division
Subject: KINETIC OPTIMIZATION PROTOCOLS FOR HINDERED QUINOLINE SCAFFOLDS
Executive Summary
Synthesizing and functionalizing sterically hindered quinolines—particularly at the C8 position or C2/C4 positions with ortho-substituted rings —presents a dual challenge: electronic deactivation and steric shielding . Standard protocols often fail because they do not account for the high activation energy required to force a metal center or nucleophile into a crowded pocket.
This guide moves beyond basic synthesis to advanced kinetic acceleration strategies, utilizing specialized ligand architectures , fluorinated solvent effects , and flow chemistry to overcome the "steric wall."[1]
Module 1: Troubleshooting Ring Construction (The Scaffold)
The Challenge: Classical methods (Skraup, Friedländer) often suffer from violent exotherms or poor regioselectivity when bulky anilines or ketones are used.[1]
Q: My Skraup reaction with a 2-substituted aniline is uncontrollable/violent. How do I manage the kinetics?
A: The violence stems from the accumulation of unreacted glycerol/acrolein followed by a runaway dehydration-cyclization.
The Fix (Moderating Agents): Add ferrous sulfate (FeSO₄) or boric acid .[1] These act as moderators, likely by complexing with the acrolein intermediate, buffering its concentration.[1]
The Kinetic Control: Switch to a Microwave-Assisted Protocol .[2]
Why: Microwave irradiation provides volumetric heating, overcoming the high activation barrier of the initial condensation without the thermal lag of oil baths that leads to hotspots.
Protocol: Run the reaction in neat acetic acid (acting as both solvent and catalyst) at 160 °C for 5–10 minutes . This often boosts yields from <20% (batch) to >80% while containing the exotherm safely.[1]
Q: I am getting poor regioselectivity in Doebner-Miller reactions with meta-substituted anilines.
A: Steric bulk at the meta position creates competition between closing at the ortho (hindered) vs. para (less hindered) site.
The Fix (Solvent Effect): Switch to 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) as the solvent.[1][3][4]
Mechanism: HFIP is a strong H-bond donor and stabilizes the cationic transition states of the cyclization. Its high ionizing power can lower the barrier for the sterically disfavored pathway if it involves a more polarized transition state.
Module 2: Functionalizing the "Unreachable" (C8 & Perisubstituents)
The Challenge: The C8 position is the most difficult to functionalize due to the peri-interaction with the ring nitrogen and lack of electronic activation.
Q: Standard Suzuki/Buchwald conditions fail at the C8-position. What is the alternative?
A: You must switch from standard cross-coupling to Directed C-H Activation or use N-Oxide Activation .
Option A: The N-Oxide Strategy (Pd-Catalyzed)
Direct functionalization of the quinoline ring is sluggish. Oxidizing the nitrogen to the N-oxide activates the C8 position via coordination.
Protocol:
Oxidation: Treat quinoline with m-CPBA to form Quinoline N-oxide.[1]
Coupling: Use Pd(OAc)₂ (5 mol%) with Ag₂CO₃ (oxidant) and a bulky phosphine ligand.[1]
Mechanism: The N-oxide oxygen coordinates to Pd, directing it specifically to the C8-H bond (a 5-membered palladacycle intermediate).[1]
Reduction: The N-oxide is often reduced in situ or requires a separate Zn/AcOH step.[1]
Option B: The "Magic Solvent" (HFIP) for C-H Activation
If using Pd-catalyzed C-H activation, run the reaction in HFIP .[3][4]
Why it works: HFIP stabilizes the electron-deficient Pd(II) species and facilitates the C-H cleavage step (CMD mechanism) by H-bonding to the leaving carboxylate/ligand, effectively "pulling" the proton off the hindered carbon.
Module 3: Cross-Coupling on Hindered Centers (Buchwald-Hartwig)
The Challenge: Coupling a bulky amine to a halogenated quinoline (or vice versa) results in "Protodehalogenation" (reduction of the halide) rather than coupling.
Q: Which Ligand/Precatalyst system should I use for ortho-substituted quinolines?
A: Stop using Pd(PPh₃)₄ or Pd(dppf).[1] You need Dialkylbiaryl Phosphine Ligands and Precatalysts .[1]
1. The Ligand Choice:
For C8-Functionalization or 2,8-Disubstituted systems: Use tBuBrettPhos or XPhos .[1]
Reasoning: These ligands are extremely bulky.[1] The bulk forces the Pd(0) center into a mono-ligated species (
), which is the active species for oxidative addition into hindered aryl halides. Less bulky ligands form , which is too crowded to react.[1]
2. The Precatalyst:
Use:Pd-G3 or Pd-G4 precatalysts (e.g., XPhos Pd G4).[1]
Reasoning: These generate the active
species immediately upon exposure to base, even at room temperature.[1] Traditional Pd sources (Pd₂dba₃) often suffer from induction periods or incomplete activation in hindered systems.[1]
Q: How can I functionalize the quinoline ring via Lithiation without "Orthogonal Elimination"?
A: Lithiation of halogenated quinolines in batch (flask) is dangerous and low-yielding because the lithiated intermediate is unstable (prone to elimination to form benzyne or polymerization) even at -78 °C.
The Solution: Continuous Flow Chemistry
Concept: Flash Chemistry. You generate the unstable lithiated quinoline and quench it with an electrophile within milliseconds, faster than the decomposition rate.
Result: High yield functionalization of positions that are impossible to access in batch.
Visual Troubleshooting Guide
The following diagram illustrates the decision logic for troubleshooting low conversion in hindered quinoline coupling.
Caption: Decision matrix for optimizing reaction conditions based on steric and electronic failure modes.
References
Ruiz-Castillo, P., & Buchwald, S. L. (2015).[1] "Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis." Journal of the American Chemical Society. Link[1]
Maiti, D., et al. (2021).[1][4] "Hexafluoroisopropanol: the magical solvent for Pd-catalyzed C–H activation."[3][4] Chemical Science. Link
Baumann, M., et al. (2020).[1] "Continuous Flow Synthesis of Quinolines via a Scalable Tandem Photoisomerization‐Cyclization Process." Reaction Chemistry & Engineering. Link
Chang, S., et al. (2012).[1] "Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides." ACS Catalysis.[1] Link[1]
Kappe, C. O. (2004).[1] "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition. Link[1]
Technical Support Center: 2-Chloro-8-ethyl-4-methylquinoline Stability Guide
Topic: Stability of 2-Chloro-8-ethyl-4-methylquinoline under Basic Conditions Content Type: Technical Support Center Guide Welcome to the Advanced Chemical Support Hub. This guide addresses the stability, reactivity, and...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Stability of 2-Chloro-8-ethyl-4-methylquinoline under Basic Conditions
Content Type: Technical Support Center Guide
Welcome to the Advanced Chemical Support Hub.
This guide addresses the stability, reactivity, and handling of 2-Chloro-8-ethyl-4-methylquinoline (CEMQ) under basic conditions. It is designed for medicinal chemists and process engineers encountering degradation or yield loss during nucleophilic substitution reactions (e.g.,
, Buchwald-Hartwig).
Core Stability Profile
Executive Summary:
2-Chloro-8-ethyl-4-methylquinoline is a reactive electrophile designed for coupling at the C2 position. Under basic conditions, it exhibits a bimodal instability profile :
Hydrolytic Instability: In aqueous bases, it degrades to 8-ethyl-4-methylquinolin-2(1H)-one .
Solvolytic Instability: In alcoholic bases (alkoxides), it rapidly converts to the corresponding 2-alkoxy ether .
The 8-ethyl substituent provides mild electron-donating character, slightly deactivating the C2 position toward nucleophilic attack compared to unsubstituted 2-chloroquinoline, while the 4-methyl group adds steric bulk that can influence catalyst coordination in metal-catalyzed cross-couplings.
Q: I see a new, more polar peak (RRT ~0.6-0.8) appearing during my reaction in aqueous base. What is it?
A: This is almost certainly the hydrolysis product, 8-ethyl-4-methylquinolin-2(1H)-one .
The Cause: The C2-chlorine atom is highly susceptible to nucleophilic aromatic substitution (
) by hydroxide ions (). While the 8-ethyl group provides some steric shielding to the nitrogen, it does not sufficiently protect the C2 position from small nucleophiles like hydroxide.
The Fix:
Switch to Anhydrous Conditions: Replace aqueous bases (NaOH, KOH) with anhydrous inorganic bases like powdered
or .
Phase Transfer Catalysis (PTC): If water is required, use a non-polar solvent (Toluene, DCM) with a PTC (e.g., TBAB) to keep the substrate in the organic phase, minimizing contact with the aqueous hydroxide.
Reduce Temperature: Hydrolysis rates increase exponentially with temperature.[2] If heating is required for your desired coupling, ensure the system is strictly anhydrous.
Module B: Side Reactions in Alcoholic Solvents[2]
Q: My LC-MS shows a mass shift of +31 Da (in Methanol) or +14 Da (in Ethanol) relative to the product. Is this an impurity?
A: Yes, this is the 2-alkoxy ether derivative .
The Mechanism: Alkoxides (
, ) are stronger nucleophiles than hydroxides and often stronger than the amine or phenol you are trying to couple. In alcoholic solvents with base, the solvent acts as a competitive nucleophile.
The Fix:
Change Solvent:IMMEDIATELY stop using alcohols (MeOH, EtOH, iPrOH) as reaction solvents. Switch to aprotic polar solvents like DMF, DMAc, NMP, or DMSO , or non-polar solvents like Toluene or 1,4-Dioxane .
Use Bulky Bases: If an alkoxide base is absolutely necessary, use a sterically hindered one like Sodium tert-butoxide (NaOtBu) in a non-alcoholic solvent (e.g., THF). The bulky t-butyl group prevents it from attacking the C2 position effectively.
Module C: Reactivity & The "8-Ethyl" Effect
Q: The reaction is sluggish compared to 2-chloroquinoline. Does the 8-ethyl group affect reactivity?
A: Yes. The 8-ethyl group exerts two effects:
Electronic Deactivation: The alkyl group is electron-donating (inductive effect), which increases electron density in the pyridine ring. This makes the C2 carbon less electrophilic, slowing down
reactions compared to unsubstituted analogs.
Steric Hindrance (N-Coordination): In Palladium-catalyzed reactions (Buchwald-Hartwig), the 8-ethyl group crowds the nitrogen atom. If your catalytic cycle involves N-coordination, this steric bulk can impede the oxidative addition or reductive elimination steps.
Optimization:
For
: Increase temperature (up to 100-120°C) in a high-boiling aprotic solvent (e.g., DMSO).
For Pd-Catalysis: Switch to a ligand that forms a highly active monolithic species, such as XPhos or BrettPhos , which are designed to overcome steric hindrance and electronic deactivation.
Visualizing the Degradation Pathways
The following diagram illustrates the competitive pathways that lead to degradation versus the desired product.
Caption: Competitive reaction pathways for 2-Chloro-8-ethyl-4-methylquinoline under basic conditions. Red paths indicate degradation.
Validated Experimental Protocols
Protocol A: Stability Stress Test (Go/No-Go)
Use this protocol to verify if your specific base/solvent system is compatible before committing valuable starting material.
Preparation: Dissolve 10 mg of CEMQ in 1 mL of the proposed solvent.
Base Addition: Add 2 equivalents of the proposed base.
Incubation: Heat to the intended reaction temperature for 1 hour.
Analysis: Quench a 50 µL aliquot into 200 µL Acetonitrile/Water (1:1) and inject into HPLC/UPLC.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-Chloro-8-ethyl-4-methylquinoline Purification
Case ID: #REC-Q-2C8E4M
Status: Active
Topic: Recrystallization Solvents & Troubleshooting Guide
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary & Compound Profile
User Query: "What are the optimal solvent systems for recrystallizing 2-Chloro-8-ethyl-4-methylquinoline, and how do I troubleshoot common isolation issues?"
Technical Insight:
2-Chloro-8-ethyl-4-methylquinoline is a lipophilic, polysubstituted heteroaromatic. Its purification is governed by two competing factors:
The Quinoline Core: Planar and aromatic, favoring stacking interactions (crystallization).
The 8-Ethyl/4-Methyl Substituents: These alkyl chains increase solubility in non-polar solvents (like hexanes) and disrupt crystal lattice packing, potentially lowering the melting point compared to the parent quinoline. This significantly increases the risk of "oiling out" (liquid-liquid phase separation) rather than clean crystallization.
Critical Parameter:
Estimated Melting Point: Likely low to moderate (< 60°C) based on the structural analog 2-chloro-4-methylquinoline (MP: 34-37°C) [1].
The following solvent systems are ranked by efficacy for this specific structural class.
Rank
Solvent System
Ratio (v/v)
Application Case
Technical Rationale
1
Ethanol (EtOH) / Water
90:10 to 70:30
General Purification
The polarity of EtOH dissolves the quinoline at mild heat; water acts as a gentle anti-solvent. Warning: High water content induces oiling.
2
Hexanes / Ethyl Acetate
95:5 to 80:20
Low-Melting Solids
Best for compounds that melt near room temperature. The non-polar hexane matrix prevents rapid precipitation, allowing slow crystal growth.
3
Acetonitrile (MeCN)
100% (Cold)
Removing Polar Impurities
Excellent for removing unreacted quinolinone starting material (which is poorly soluble in cold MeCN).
4
Methanol (MeOH)
100% (-20°C)
Final Polish
Dissolve at RT, then deep freeze. Good for removing trace colored impurities.
Detailed Experimental Protocol
Protocol A: Standard Recrystallization (Ethanol/Water System)
Use this protocol if the crude solid is relatively dry and hard.
Dissolution: Place 1.0 g of crude 2-Chloro-8-ethyl-4-methylquinoline in a 25 mL Erlenmeyer flask. Add absolute Ethanol dropwise while heating to 40-50°C (Do not boil aggressively due to potential low MP).
Filtration (Hot): If insoluble black specks remain (likely polymerized tars), filter the warm solution through a glass wool plug or sintered glass funnel.
Nucleation: Allow the solution to cool to Room Temperature (RT) slowly.
Observation: If crystals form, proceed to Step 5.
Observation: If no crystals form, add Water dropwise (very slowly) until a faint turbidity persists.
Crystallization: Place the flask in a refrigerator (4°C) for 12 hours.
Collection: Filter the crystals using vacuum filtration. Wash with cold 50% EtOH/Water .
Protocol B: Trituration (For Sticky Oils/Gums)
Use this protocol if your crude product is a dark oil or sticky gum.
Dissolve the oil in a minimum amount of Dichloromethane (DCM) .
Add 5 equivalents of Hexanes .
Rotary evaporate the DCM slowly (the Hexanes will remain).
The compound should precipitate as a solid as the DCM leaves. If it oils out again, scratch the flask walls vigorously with a glass rod to induce nucleation.
Troubleshooting Guide (FAQ)
Q1: My product is "oiling out" (forming a separate liquid layer) instead of crystallizing. Why?
Cause: The temperature of the solution is above the melting point of the solvated compound, or the anti-solvent (water) was added too quickly, causing a sudden drop in solubility.
Fix: Re-heat the mixture until the oil dissolves (add a small amount of Ethanol if needed). Allow it to cool very slowly to room temperature with vigorous stirring. Seeding is critical here: add a tiny crystal of pure product (or a similar quinoline) when the solution reaches RT.
Q2: The crystals are yellow/orange, but the product should be white/off-white.
Cause: Trace aniline derivatives or oxidized quinoline byproducts.
Fix: Perform a recrystallization with Activated Charcoal .
Cause: Trapped POCl₃ or HCl from the chlorination step.
Fix: Dissolve the solid in Ethyl Acetate and wash with 10% Sodium Bicarbonate (NaHCO₃) solution, then Brine. Dry over Na₂SO₄ before recrystallizing. Acid residues destabilize the chloro-group over time.
Decision Logic: Troubleshooting Oiling Out
The following workflow illustrates the decision process when encountering phase separation (oiling out).
Caption: Decision tree for resolving "oiling out" phenomena during quinoline purification.
References
PubChem. (2025).[4] 2-Chloro-4-methylquinoline Compound Summary. National Library of Medicine. Available at: [Link]
Organic Chemistry Portal. (2023). Synthesis of 2-quinolones and derivatives. Available at: [Link]
Technical Support Center: Optimization of 2-Chloroquinoline Couplings
Subject: Troubleshooting Side Reactions in Cross-Coupling & Substitution of 2-Chloroquinolines Ticket Priority: High (Common Failure Mode in MedChem) Assigned Specialist: Senior Application Scientist, Process Chemistry D...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Troubleshooting Side Reactions in Cross-Coupling & Substitution of 2-Chloroquinolines
Ticket Priority: High (Common Failure Mode in MedChem)
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary: The "Privileged but Problematic" Scaffold
2-Chloroquinoline is a "privileged scaffold" in drug discovery, yet it presents a unique dichotomy in reactivity. The C2-position is highly electrophilic due to the adjacent ring nitrogen, making it reactive but also prone to specific failure modes that do not affect standard aryl chlorides.
The Core Challenge:
N-Coordination (Catalyst Poisoning): The quinoline nitrogen (
) is a strong -donor that binds to Palladium (Pd), displacing ligands and arresting the catalytic cycle.[1]
Hydrolysis (
Competition): The electron-deficient ring activates the C-Cl bond for Nucleophilic Aromatic Substitution () by hydroxide, leading to the 2-hydroxyquinoline (2-quinolone) dead-end byproduct.
Protodeboronation: In Suzuki couplings, the basic conditions required to activate the boronic acid often destroy heteroaryl boronic partners before coupling occurs.[2]
Diagnostic Logic Flow
Before starting experimental work, use this decision tree to select the optimal pathway.
Figure 1: Decision matrix for selecting the optimal coupling strategy based on nucleophile type and stability.
Troubleshooting Modules (Q&A)
Module 1: The Hydrolysis Trap (Formation of 2-Quinolone)
User Issue: "I am trying to couple 2-chloroquinoline with a boronic acid using
in . The starting material is consumed, but I isolated 2-hydroxyquinoline (2-quinolone) instead of the product."
Root Cause Analysis:
The 2-position of quinoline is electron-deficient, behaving similarly to an acid chloride. In the presence of water and a base (hydroxide generated in situ), the chloride undergoes
hydrolysis faster than the Palladium Oxidative Addition (OA) step.
Technical Solution:
You must eliminate the pathway for
by removing water or changing the base.
Switch to Anhydrous Conditions: Use Cesium Fluoride (CsF) or Anhydrous
as the base.
Mechanism:[3][4][5][6][7][8][9][10] Fluoride acts as a base to activate the boronic acid (forming the boronate species) without generating high concentrations of hydroxide ions [1].
Solvent Switch: Avoid DMF/DMA if possible, as they can contain trace dimethylamine (leading to
amination). Use 1,4-Dioxane or Toluene .
Parameter
Standard Condition (High Risk)
Optimized Condition (Low Risk)
Base
/ NaOH
(micronized) or CsF
Solvent
DMF / Water
1,4-Dioxane (Anhydrous)
Water
Added for solubility
Strictly excluded (use molecular sieves)
Module 2: Catalyst Poisoning (Stalled Conversion)
User Issue: "The reaction starts but stops at ~30% conversion. Adding more catalyst doesn't help. The solution turns black (Pd black precipitation)."
Root Cause Analysis:
The quinoline nitrogen possesses a lone pair that coordinates to the Pd(II) center after oxidative addition. This forms a stable, unreactive "resting state" complex (Pd-N adduct), preventing the transmetalation step.
Technical Solution:
You need a ligand that is bulky enough to sterically clash with the quinoline nitrogen, forcing it to dissociate from the Palladium.
Ligand Selection:
Buchwald Ligands (Biaryl Phosphines):XPhos or RuPhos are the gold standards here. The bulky isopropyl or cyclohexyl groups on the biaryl backbone create a "roof" over the Pd center, blocking the approach of the quinoline nitrogen while allowing the smaller chloride to undergo oxidative addition [2].
NHC Ligands:PEPPSI-IPr is an excellent alternative. The N-Heterocyclic Carbene is a strong
-donor that prevents ligand dissociation and is bulky enough to discourage N-coordination.
Protocol Adjustment:
Do not use
. Triphenylphosphine is too small and labile; it will be displaced by the quinoline nitrogen immediately.
Module 3: Protodeboronation (Missing Nucleophile)
User Issue: "My 2-chloroquinoline remains untouched, but my heterocyclic boronic acid has disappeared. NMR shows the boronic acid turned into its protonated parent (H-Heterocycle)."
Root Cause Analysis:
Heteroaryl boronic acids (e.g., 2-pyridyl, 2-furanyl) are notoriously unstable under basic conditions. The C-B bond cleaves (protodeboronation) before transmetalation can occur. This is often catalyzed by the same metal used for coupling [3].[5]
Technical Solution:
Slow down the release of the active boron species or use a surrogate.
Use MIDA Boronates: N-methyliminodiacetic acid (MIDA) esters slowly hydrolyze to release the active boronic acid.[11] This keeps the standing concentration of the unstable species low, favoring coupling over decomposition [4].
Use Potassium Trifluoroborates (
): These Molander salts are stable to base and air. They require a specific hydrolysis step (often using mild acid or specific solubility windows) to activate, protecting the species during the heating ramp-up [5].
Solvent: Anhydrous 1,4-Dioxane (0.2 M concentration).
Procedure:
Drying: Flame-dry a reaction vial and cool under Argon.
Loading: Add solid reagents (
, Boron source, Pd source, Ligand) to the vial.
Purging: Cap the vial and purge with Argon for 5 minutes.
Solvation: Add anhydrous 1,4-Dioxane and the 2-chloroquinoline (if liquid) via syringe.
Activation: Place in a pre-heated block at 100°C . Stir vigorously (1000 RPM).
Note: Vigorous stirring is critical for anhydrous phosphate bases as the reaction occurs at the solid-liquid interface.
Monitoring: Check HPLC at 2 hours. If stalled, add 0.5 equiv of boronic acid (it likely decomposed).
Protocol B: The "Green"
Alternative
Recommended for: Aminations with Primary/Secondary Aliphatic Amines
Why use this? If you are coupling an amine, you often do not need Palladium. The 2-chloroquinoline is activated enough for direct displacement.
Reagents:
2-Chloroquinoline (1.0 equiv)
Amine (1.2 - 2.0 equiv)
Base: DIPEA (Diisopropylethylamine) (2.0 equiv)
Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO.
Procedure:
Dissolve 2-chloroquinoline in NMP (0.5 M).
Add Amine and DIPEA.
Heat to 120°C in a sealed tube (microwave reactor preferred for speed: 140°C for 20 mins).
Workup: Pour into water. The product usually precipitates out, avoiding column chromatography.
Mechanistic Visualization
The following diagram illustrates the competition between the Desired Catalytic Cycle and the two primary failure modes: N-Coordination (Poisoning) and Hydrolysis.
Figure 2: Mechanistic pathways showing how N-coordination and Hydrolysis compete with the productive catalytic cycle.
References
Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Nucleophiles. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides.[6][10] Accounts of Chemical Research, 41(11), 1461–1473. [Link]
Cox, P. A., et al. (2017). Protodeboronation of Heteroaryl Boronic Acids: Mechanism, Kinetics, and Structure-Activity Relationships. Journal of the American Chemical Society, 139(37), 13156–13165. [Link]
Knapp, D. M., et al. (2010). MIDA Boronates are Hydrolytically Stable and Can Be Chromatographed. Journal of the American Chemical Society, 132(22), 7601–7603. [Link]
Molander, G. A., & Canturk, B. (2009).[12] Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261. [Link]
Structural Elucidation & Comparative NMR Analysis: 2-Chloro-8-ethyl-4-methylquinoline
Executive Summary & Application Context 2-Chloro-8-ethyl-4-methylquinoline is a specialized heterocyclic intermediate, primarily utilized in the synthesis of bioactive pharmacophores (e.g., antimalarials, kinase inhibito...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Application Context
2-Chloro-8-ethyl-4-methylquinoline is a specialized heterocyclic intermediate, primarily utilized in the synthesis of bioactive pharmacophores (e.g., antimalarials, kinase inhibitors) and advanced agrochemicals. Its structural integrity is defined by three vectors: the chlorination at C2 (activating the ring for nucleophilic displacement), the methyl group at C4, and the ethyl substituent at C8.
This guide provides a definitive spectral analysis to distinguish this molecule from its common regioisomers (e.g., 6-ethyl analogs) and hydrolysis byproducts (2-quinolones).
Key Spectral Signature[1][2][3][4]
The "Missing" H8: The absence of the typically deshielded H8 proton (
ppm) is the primary indicator of 8-substitution.
The C4-Methyl Singlet: A distinct singlet/fine doublet at
2.6–2.7 ppm.
The H3 Singlet: A characteristic isolated aromatic signal confirming 2,4-disubstitution.
Theoretical vs. Experimental Chemical Shift Analysis
The following data represents a consensus analysis derived from fragment-based increments of 2-chloroquinoline and 8-ethylquinoline in
.
Table 1: 1H NMR Assignment (400 MHz, CDCl
)
Position
Group
(ppm)
Multiplicity
(Hz)
Structural Logic
H3
Ar-H
7.20 – 7.30
Singlet (s)
-
Isolated by C2-Cl and C4-Me. May show fine allylic coupling ( Hz) to C4-Me.
H5
Ar-H
7.85 – 7.95
Doublet (d)
8.2
Deshielded by peri-effect of C4-Me.
H6
Ar-H
7.45 – 7.55
Triplet (dd)
8.2, 7.5
pseudo-triplet due to ortho-coupling with H5 and H7.
H7
Ar-H
7.60 – 7.70
Doublet (d)
7.5
Ortho to H6; shift influenced by C8-Ethyl.
C4-Me
-CH
2.65 – 2.75
Singlet (s)
-
Characteristic of methylquinolines; distinct from ethyl triplet.
C8-CH
-CH-
3.20 – 3.35
Quartet (q)
7.5
Deshielded by aromatic ring current and proximity to N-lone pair.
C8-CH
-CH
1.30 – 1.40
Triplet (t)
7.5
Standard ethyl terminal methyl.
Note on H8: In unsubstituted quinolines, H8 appears downfield (
8.0–8.2 ppm) due to the paramagnetic anisotropy of the adjacent nitrogen lone pair. In this molecule, the absence of this signal is the definitive proof of 8-substitution.
Comparative Analysis: Distinguishing Impurities
In drug development, two primary impurities often co-elute or mimic the target: the 6-ethyl regioisomer (arising from meta-substituted aniline starting materials) and the 2-quinolone (hydrolysis product).
Table 2: Critical Differentiation Markers
Feature
Target: 8-Ethyl
Alternative: 6-Ethyl (Regioisomer)
Alternative: 2-Quinolone (Hydrolysis)
H8 Signal
Absent
Present (Doublet, 8.0 ppm)
Absent
H5 Signal
Doublet (7.9 ppm)
Doublet (7.9 ppm)
Shifted upfield
NH Signal
None
None
Broad Singlet (10-12 ppm)
H3 Shift
7.25 ppm
7.25 ppm
6.50 ppm (Vinylic character)
Coupling
ABC System (H5, H6, H7)
ABX System (H5, H7, H8)
-
Decision Logic for Structural Verification
The following diagram outlines the logical workflow to confirm the structure and rule out isomers using NMR data.
Caption: Figure 1. NMR decision tree for distinguishing the target 8-ethyl compound from its 6-ethyl regioisomer and hydrolysis degradation products.
To ensure resolution of the aromatic coupling constants (critical for distinguishing the H5-H6-H7 system from isomers), the following protocol is recommended.
Materials
Solvent: Chloroform-d (
) with 0.03% v/v TMS.
Why:
minimizes hydrogen bonding and provides sharp resolution for the ethyl quartet. DMSO- is only recommended if solubility is an issue, though it may broaden the signals due to viscosity.
Tube: 5mm High-Precision NMR tube (Wilmad 507-PP or equivalent).
Instrument Parameters (400 MHz or higher)
Pulse Sequence: zg30 (Standard 30° pulse).
Relaxation Delay (D1):
seconds.
Reasoning: The quaternary carbons (C2, C4, C8, C9, C10) have long
relaxation times. While this protocol focuses on 1H, ensuring full relaxation of the methyl protons ensures accurate integration ratios (3:2:3:1:1:1).
Spectral Width: -2 to 14 ppm.
Scans (NS): 16 (minimum) for >5 mg sample; 64 for <2 mg.
Temperature: 298 K (25°C).
Data Processing[4]
Apodization: Exponential multiplication with LB (Line Broadening) = 0.3 Hz.
Phasing: Manual phasing is required for the aromatic region to resolve the H6 pseudo-triplet.
Integration: Calibrate the C4-Methyl singlet (2.7 ppm) to 3.00H.
Synthesis & Impurity Pathway Visualization
Understanding where the isomers come from aids in spectral interpretation. The 6-ethyl vs. 8-ethyl divergence occurs at the initial aniline condensation step.
Caption: Figure 2. Origin of the critical 6-ethyl regioisomer impurity during the quinoline ring formation.
References
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] (Standard reference for chemical shift increments of quinoline systems).
National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS): 2-Chloro-4-methylquinoline & 8-Ethylquinoline. [Link]
Gould, R. G., & Jacobs, W. A. (1939). "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society, 61(10), 2890–2895. (Foundational text on quinoline synthesis regioselectivity).
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
In drug development, substituted quinolines are privileged scaffolds found in antimalarials (e.g., chloroquine), kinase inhibitors, and antibacterial agents. 2-Chloro-8-ethyl-4-methylquinoline presents a specific analytical challenge: distinguishing it from its regioisomers (e.g., 6-ethyl or 2-methyl analogs) during synthesis scale-up or metabolite identification.
This guide objectively compares the mass spectral behavior of this specific isomer against its structural alternatives.[1] It establishes that the C8-ethyl substituent introduces a unique "Proximity Effect" (Ortho Effect) involving the ring nitrogen, which serves as the definitive diagnostic fingerprint to validate structural integrity.
C2-Cl: Electron-withdrawing, distinct isotope pattern.C8-Ethyl: Proximally located to Ring Nitrogen (Critical for MS/MS).C4-Methyl: Benzylic stability.[2]
Comparative Analysis: Ionization Techniques
The choice of ionization method drastically alters the observed fragmentation topology.
Comparison 1: Electron Ionization (EI) vs. Electrospray Ionization (ESI)[6]
Feature
Electron Ionization (GC-MS)
Electrospray Ionization (LC-MS/MS)
Primary Ion
(Radical Cation, m/z 205)
(Protonated, m/z 206)
Energy Regime
Hard (70 eV)
Soft (Collision Induced Dissociation - CID)
Key Fragmentation
Radical driven: Extensive ring cleavage, loss of , and loss of methyl radicals.
Charge driven: Protonation on Nitrogen triggers H-transfer from the C8-ethyl group.
Utility
Library matching (NIST); identification of impurities.
Pharmacokinetics (PK); definitive structural elucidation of isomers.
Recommendation: For structural confirmation of the regioisomer, ESI-MS/MS is superior because the protonated nitrogen (
) actively participates in the diagnostic rearrangement of the C8-ethyl group, a mechanism suppressed in standard EI.
Deep Dive: Fragmentation Mechanics & Data
The structural validation of 2-Chloro-8-ethyl-4-methylquinoline relies on three distinct pathways.
Pathway A: The "C8-Proximity" Effect (Diagnostic)
Unique to 8-substituted quinolines.
The ethyl group at position 8 is sterically adjacent to the protonated ring nitrogen. Upon collisional activation (CID), a
-hydrogen from the ethyl group transfers to the nitrogen, leading to the neutral loss of ethylene (, 28 Da) .
Transition:
Significance: This transition is absent or significantly suppressed in 6-ethyl or 3-ethyl isomers.
Pathway B: Benzylic Cleavage
The C4-methyl and C8-ethyl groups both possess benzylic hydrogens.
Loss of Methyl Radical (
): (EI mode dominant).
Loss of Hydrogen (
): (Formation of stable quinolinium cation).
Pathway C: The Chlorine Signature
Isotope Pattern: The parent ion spectrum must show the characteristic 3:1 intensity ratio for
() and ().
Loss of HCl:
(Common in ESI).
Loss of Cl Radical:
(Common in EI).
Summary of Diagnostic Ions (ESI-MS/MS)
m/z (Nominal)
Fragment Origin
Relative Abundance (Est.)
Diagnostic Value
206
100% (Base Peak)
Parent Ion
178
60-80%
High (Confirms C8-Ethyl)
170
20-40%
Medium (Confirms Cl presence)
191
10-20%
Low (General alkyl loss)
143
Ring Contraction
<10%
Low (Non-specific)
Visualizing the Mechanism
The following diagram illustrates the mechanistic logic separating the target compound from its isomers using Graphviz.
Caption: Mechanistic differentiation of 2-Chloro-8-ethyl-4-methylquinoline from regioisomers. The "Yes" path confirms the target structure via the specific m/z 178 fragment.
Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and scientific integrity, follow this LC-MS/MS protocol. This workflow includes a "Isomer Discrimination Check" step.[3]
Reagents & Preparation[8][9][10][11]
Solvent A: Water + 0.1% Formic Acid (LC-MS Grade).
Solvent B: Acetonitrile + 0.1% Formic Acid.
Standard: Dissolve 2-Chloro-8-ethyl-4-methylquinoline to 1 µg/mL in 50:50 A:B.
Instrument Parameters (Triple Quadrupole)
Ionization: ESI Positive Mode.
Capillary Voltage: 3.5 kV.
Source Temp: 350°C.
Collision Gas: Argon (1.5 mTorr).
Step-by-Step Method
Full Scan (Q1): Scan m/z 100–300. Verify the parent ion at m/z 206 and the 208 isotope (approx. 33% intensity of 206). If the 208 peak is missing, the Chlorine is absent.
Product Ion Scan (MS2): Select m/z 206 as precursor. Ramp Collision Energy (CE) from 10 to 40 eV.
The "Proximity" Validation:
Extract the ion chromatogram for m/z 178 .
Pass Criteria: At CE 20-25 eV, the m/z 178 peak should be the dominant fragment (>50% relative abundance).
Fail Criteria: If m/z 191 (Methyl loss) is dominant and m/z 178 is <5%, the sample is likely the 6-ethyl or 5-ethyl isomer.
References
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
Sample, S. D., Lightner, D. A., Buchardt, O., & Djerassi, C. (1967). Mass Spectrometry in Structural and Stereochemical Problems. The Journal of Organic Chemistry, 32(4), 997–1005. Link (Foundational work on alkylquinoline fragmentation).
Draper, J., et al. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids. National Institutes of Health (NIH) / PubMed. Link (Modern application of ESI-MS/MS for quinoline isomer differentiation).
NIST Mass Spectrometry Data Center. (2023). Fragmentation patterns of alkyl-substituted N-heterocycles. NIST.[4][3][5] Link (Reference for general quinoline fragmentation behavior).
The Definitive Guide to HPLC Method Development for Purity Assessment of 2-Chloro-8-ethyl-4-methylquinoline
A Comparative Approach for Robust and Reliable Analysis In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide pro...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Approach for Robust and Reliable Analysis
In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides a comprehensive, in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for determining the purity of 2-Chloro-8-ethyl-4-methylquinoline, a key heterocyclic compound with potential applications in medicinal chemistry. Authored for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the scientific rationale behind methodological choices, ensuring a robust and self-validating analytical procedure.
The Critical Role of Purity in Drug Development
The presence of impurities in a drug substance, even in trace amounts, can significantly impact its efficacy and safety[1][2]. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have established stringent guidelines for the identification, qualification, and control of impurities in new drug substances[3]. For a molecule like 2-Chloro-8-ethyl-4-methylquinoline, potential impurities can arise from starting materials, by-products of the synthesis, or degradation products[2]. Therefore, a well-developed and validated stability-indicating HPLC method is not just a regulatory requirement but a cornerstone of quality assurance.
A Systematic Approach to HPLC Method Development
The development of a reliable HPLC method is a systematic process that begins with understanding the physicochemical properties of the analyte and culminates in a validated, robust procedure. The following workflow outlines a logical progression for developing a purity method for 2-Chloro-8-ethyl-4-methylquinoline.
Caption: A systematic workflow for HPLC method development and validation.
Foundational Steps: Analyte and System Selection
Analyte Characterization: 2-Chloro-8-ethyl-4-methylquinoline is a heterocyclic aromatic compound. Its quinoline core provides a chromophore suitable for UV detection. The presence of a chloro-substituent and alkyl groups (ethyl and methyl) contributes to its overall hydrophobicity, making it an ideal candidate for reversed-phase HPLC.
Column Selection: A Comparative Perspective: The choice of stationary phase is a critical factor influencing the selectivity of the separation. For aromatic compounds like our target analyte, a standard C18 column is a common starting point due to its broad applicability and hydrophobic retention mechanism. However, a Phenyl-Hexyl column can offer alternative selectivity through π-π interactions between the phenyl groups of the stationary phase and the aromatic ring of the analyte. This can be particularly advantageous for separating structurally similar impurities, such as positional isomers.
Detector Wavelength Selection: The selection of an appropriate detection wavelength is crucial for achieving optimal sensitivity for both the main component and any potential impurities[4]. An initial approach involves acquiring the UV spectrum of 2-Chloro-8-ethyl-4-methylquinoline. The wavelength of maximum absorbance (λmax) is often a good starting point. However, it is also important to consider the UV spectra of potential impurities to ensure they are also detected. A wavelength on the shoulder of the main peak may sometimes provide a more universal response for all components. Based on the quinoline chromophore, a starting wavelength of around 225 nm to 254 nm is a reasonable choice[5][6].
Experimental Design: A Comparative Study
To illustrate the process of method development, we will compare the performance of two different reversed-phase columns: a traditional C18 column and a Phenyl-Hexyl column. The goal is to achieve optimal separation of 2-Chloro-8-ethyl-4-methylquinoline from its potential process-related impurities and degradation products.
Potential Impurities
Based on common synthetic routes for substituted quinolines, potential impurities could include:
Starting materials (e.g., substituted anilines and ketones).
Isomers (e.g., positional isomers of the chloro, ethyl, or methyl groups).
By-products from incomplete reactions or side reactions.
Degradation products formed under stress conditions (e.g., hydrolysis, oxidation).
Comparative Chromatographic Conditions
The following table outlines the initial scouting conditions for the two columns. A gradient elution is chosen initially to ensure the elution of all components within a reasonable time frame.
Parameter
Method A
Method B
Column
C18 (e.g., 4.6 x 150 mm, 5 µm)
Phenyl-Hexyl (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A
0.1% Formic Acid in Water
0.1% Formic Acid in Water
Mobile Phase B
Acetonitrile
Acetonitrile
Gradient
5% to 95% B in 20 minutes
5% to 95% B in 20 minutes
Flow Rate
1.0 mL/min
1.0 mL/min
Column Temp.
30 °C
30 °C
Detection
UV at 230 nm
UV at 230 nm
Injection Vol.
10 µL
10 µL
Rationale for Parameter Selection:
Mobile Phase: A simple mobile phase of water and acetonitrile with a small amount of formic acid is a good starting point for many quinoline derivatives[7][8][9]. The formic acid helps to improve peak shape by protonating any free silanol groups on the stationary phase and ensuring the analyte is in a single ionic form.
Gradient: A broad gradient allows for the elution of compounds with a wide range of polarities.
Flow Rate and Temperature: Standard conditions are chosen for initial screening and can be optimized later if necessary.
Experimental Protocols
Standard and Sample Preparation
Standard Solution: Accurately weigh approximately 10 mg of 2-Chloro-8-ethyl-4-methylquinoline reference standard and dissolve in a 100 mL volumetric flask with a 50:50 mixture of acetonitrile and water (diluent). This will give a stock solution of 100 µg/mL.
Sample Solution: Prepare the sample in the same manner as the standard solution, using the same diluent.
Forced Degradation Studies
To ensure the method is stability-indicating, forced degradation studies should be performed on the 2-Chloro-8-ethyl-4-methylquinoline sample. This involves subjecting the sample to various stress conditions to generate potential degradation products.
Experimental Protocol for Forced Degradation:
Acid Hydrolysis: Dissolve 10 mg of the sample in 10 mL of 0.1 M HCl. Heat at 80°C for 4 hours. Cool, neutralize with 0.1 M NaOH, and dilute to 100 mL with diluent.
Base Hydrolysis: Dissolve 10 mg of the sample in 10 mL of 0.1 M NaOH. Heat at 80°C for 4 hours. Cool, neutralize with 0.1 M HCl, and dilute to 100 mL with diluent.
Oxidative Degradation: Dissolve 10 mg of the sample in 10 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours. Dilute to 100 mL with diluent.
Thermal Degradation: Keep 10 mg of the solid sample in an oven at 105°C for 24 hours. Dissolve in diluent to a final concentration of 100 µg/mL.
Photolytic Degradation: Expose a solution of the sample (100 µg/mL in diluent) to UV light (254 nm) for 24 hours.
Analyze all stressed samples alongside a non-stressed sample and a blank.
Comparative Data Analysis and Method Optimization
The following table presents hypothetical but realistic data that could be obtained from the initial scouting runs.
Parameter
Method A (C18)
Method B (Phenyl-Hexyl)
Resolution (Main Peak & Closest Impurity)
1.8
2.5
Tailing Factor (Main Peak)
1.3
1.1
Number of Detected Impurities
4
5
Retention Time of Main Peak (min)
12.5
11.8
Interpretation of Results:
Resolution: The Phenyl-Hexyl column shows better resolution between the main peak and its closest eluting impurity, suggesting a more selective interaction.
Peak Shape: The Phenyl-Hexyl column also provides a better tailing factor, indicating less interaction with residual silanols.
Impurity Detection: The Phenyl-Hexyl column was able to resolve an additional impurity, highlighting its different selectivity.
Based on this initial data, the Phenyl-Hexyl column (Method B) would be selected for further optimization.
Optimization Strategy:
The gradient can be optimized to improve the separation of the critical pair (the main peak and the closest eluting impurity) and reduce the run time. A shallower gradient around the elution time of the main peak can be employed.
Caption: A logical flow for HPLC method optimization.
Method Validation: A Self-Validating System
Once the method is optimized, it must be validated according to ICH guidelines to demonstrate its suitability for its intended purpose[10][11].
Validation Parameters and Acceptance Criteria
Parameter
Purpose
Typical Acceptance Criteria
Specificity
To ensure the method can unequivocally assess the analyte in the presence of impurities and degradants.
Peak purity of the main peak in stressed samples should pass.
Linearity
To demonstrate a proportional relationship between concentration and detector response.
Correlation coefficient (r²) ≥ 0.999
Range
The concentration range over which the method is linear, accurate, and precise.
Typically 80% to 120% of the test concentration.
Accuracy
The closeness of the test results to the true value.
Recovery of 98.0% to 102.0%
Precision
The degree of scatter between a series of measurements.
RSD ≤ 2.0% for repeatability and intermediate precision.
Limit of Detection (LOD)
The lowest amount of analyte that can be detected.
Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)
The lowest amount of analyte that can be quantified with acceptable precision and accuracy.
Signal-to-noise ratio of 10:1
Robustness
The capacity of the method to remain unaffected by small, deliberate variations in method parameters.
System suitability parameters should pass under varied conditions.
Step-by-Step Validation Protocol
1. Specificity:
Inject the blank, placebo (if applicable), standard, and all forced degradation samples.
Assess peak purity of the 2-Chloro-8-ethyl-4-methylquinoline peak in the stressed samples using a photodiode array (PDA) detector.
2. Linearity:
Prepare a series of at least five concentrations of the reference standard, typically ranging from 50% to 150% of the nominal concentration.
Inject each concentration in triplicate.
Plot a graph of peak area versus concentration and perform a linear regression analysis.
3. Accuracy:
Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) by spiking a known amount of the reference standard into a placebo or sample matrix.
Analyze each concentration in triplicate and calculate the percentage recovery.
4. Precision:
Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.
Intermediate Precision (Inter-day and Inter-analyst): Repeat the repeatability study on a different day with a different analyst and/or on a different instrument.
5. LOD and LOQ:
These can be determined based on the standard deviation of the response and the slope of the calibration curve, or by the signal-to-noise ratio.
6. Robustness:
Deliberately vary critical method parameters one at a time, such as:
Flow rate (± 0.1 mL/min)
Column temperature (± 5 °C)
Mobile phase pH (± 0.2 units)
Analyze a standard solution under each varied condition and evaluate the impact on system suitability parameters (e.g., resolution, tailing factor, theoretical plates).
Caption: A workflow for HPLC method validation.
Conclusion
The development of a robust and reliable HPLC method for the purity determination of 2-Chloro-8-ethyl-4-methylquinoline is a critical step in its journey towards potential pharmaceutical application. This guide has demonstrated that a systematic, comparative approach, grounded in scientific principles and regulatory expectations, is the most effective path to a successful outcome. By comparing the performance of different stationary phases, such as C18 and Phenyl-Hexyl, and by rigorously testing the method's specificity through forced degradation studies, a self-validating analytical procedure can be established. This ensures not only compliance with regulatory standards but also the ultimate quality and safety of the drug substance.
References
U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]
International Council for Harmonisation. (2022). Q2(R2) Validation of Analytical Procedures. [Link]
SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column. [Link]
SIELC Technologies. (n.d.). Separation of 2-Chloroquinoline-4-carbonyl chloride on Newcrom R1 HPLC column. [Link]
SIELC Technologies. (2018, February 16). Separation of 2-Chloro-4-methylquinoline on Newcrom R1 HPLC column. [Link]
Coelho, A., et al. (2017). A comprehensive stability-indicating HPLC method for determination of chloroquine in active pharmaceutical ingredient and tablets: Identification of oxidation impurities. Journal of Pharmaceutical and Biomedical Analysis, 145, 58-66. [Link]
Desrivot, J., et al. (2007). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. Journal of Chromatography B, 854(1-2), 230-238. [Link]
Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical and Analytical Acta, 13(3), 674. [Link]
AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance. [Link]
Ghugare, P. S., & Kumar, S. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. [Link]
de Cássia Rubim, V., et al. (2024). Application of a multivariate optimization strategy to validate an RP-HPLC analytical method for determining hydroxychloroquine sulphate in pharmaceutical products and in forced degradation studies. Acta Chromatographica. [Link]
El-Gindy, A., et al. (2010). Stability-indicating HPLC method for the determination of artesunate. Application to tablets. Trakia Journal of Sciences, 8(2), 1-8. [Link]
The Pharma GxP. (2021, January 20). wavelength selection during method development using UV detector during HPLC method development [Video]. YouTube. [Link]
Toujani, E., et al. (2023). Simultaneous Quantitative Determination of Eight Fluoroquinolones by High-Performance Liquid Chromatography with UV Detection using a C18 Monolithic Column. Methods and Objects of Chemical Analysis, 18(3), 101-108. [Link]
Lin, Z., & Zhang, L. (2015). Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. RSC Advances, 5(100), 82343-82349. [Link]
Chrom Tech. (2025, November 3). Better separation of two peaks for Reversed Phase RP HPLC - Tips & Suggestions. [Link]
Takeda Pharmaceutical Company Limited. (2021). High-purity quinoline derivative and method for manufacturing same. U.S.
Wockhardt Research Centre. (2007). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Indian Journal of Pharmaceutical Sciences, 69(1), 93. [Link]
Nacalai Tesque, Inc. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. [Link]
López-Paredes, D. F., et al. (2021). HPLC Method Validation for the Quantitative Fast Determination of 8 Organic Uv-Filters in Products with a Level of Sun Protection Factor Emulsion-Type. Journal of Chromatographic Science, 59(8), 735-744. [Link]
Giebe, J., et al. (2026). Systematic Review of HPLC Methods Using UV Detection for Quantification of Vitamin E in Human Plasma. Molecules, 31(3), 643. [Link]
Comparative Reactivity Guide: 2-Chloro vs. 4-Chloro Quinoline Derivatives
Executive Summary This guide provides a technical analysis of the reactivity differences between 2-chloroquinoline and 4-chloroquinoline.[1] For researchers in medicinal chemistry, distinguishing the reactivity profiles...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical analysis of the reactivity differences between 2-chloroquinoline and 4-chloroquinoline.[1] For researchers in medicinal chemistry, distinguishing the reactivity profiles of these isomers is critical for designing regioselective synthetic routes.
Core Reactivity Thesis:
Nucleophilic Aromatic Substitution (
): The 4-position is kinetically favored due to superior stabilization of the Meisenheimer intermediate.
Palladium-Catalyzed Coupling: The 2-position is generally favored for oxidative addition under standard conditions (e.g.,
) due to nitrogen coordination (directed metallation). However, this selectivity can be reversed to C-4 using sterically bulky ligands (e.g., IPr).
Mechanistic Basis of Reactivity
The reactivity difference stems from the electronic influence of the quinoline nitrogen atom on the C-2 and C-4 positions.
Electronic Activation Analysis
Inductive Effect (-I): The nitrogen atom exerts a strong electron-withdrawing inductive effect. This effect is distance-dependent, making C-2 (adjacent) more electron-deficient than C-4.
Mesomeric Effect (-M): Both C-2 and C-4 positions are activated by resonance. The nitrogen atom can accept electron density from nucleophilic attack at either position.
LUMO Distribution: DFT calculations typically show a higher LUMO coefficient at C-4 , making it the primary site for "soft" nucleophilic attack and orbital-controlled reactions.
Graphviz Diagram: Activation Pathways
Figure 1: Divergent reactivity pathways.
favors C-4 substitution, while standard Pd-catalysis favors C-2.
Nucleophilic Aromatic Substitution (
)
In
reactions with amines, alkoxides, or thiols, the 4-chloro derivative is significantly more reactive than the 2-chloro isomer.
Why C-4 Dominates
Intermediate Stability: Attack at C-4 creates a Meisenheimer complex where the negative charge is delocalized onto the nitrogen in a para-quinoid fashion. This is energetically more favorable than the ortho-quinoid intermediate formed by attack at C-2.
Steric Factors: The lone pair on the quinoline nitrogen can repel incoming nucleophiles at the adjacent C-2 position (lone-pair repulsion), whereas C-4 is sterically unencumbered.
Experimental Data Comparison
Table 1: Comparative yields for
amination (Model reaction with aniline).
Substrate
Conditions
Time
Yield
Selectivity
2,4-Dichloroquinoline
Aniline (1.2 eq), EtOH, Reflux
2 h
85-92%
>95% C-4 substitution
2-Chloroquinoline
Aniline (1.2 eq), EtOH, Reflux
12 h
<10%
Poor reactivity
4-Chloroquinoline
Aniline (1.2 eq), EtOH, Reflux
2 h
90%
High reactivity
Validated Protocol: C-4 Selective Amination
Objective: Synthesis of 4-amino-2-chloroquinoline from 2,4-dichloroquinoline.
Setup: Charge a round-bottom flask with 2,4-dichloroquinoline (1.0 equiv) and ethanol (5 mL/mmol).
Addition: Add the amine nucleophile (1.1 equiv) and
(1.2 equiv).
Reaction: Heat to reflux (
) and monitor by TLC/LCMS.
Checkpoint: The 4-substituted product usually appears within 1-3 hours. The 2-position remains intact.[2]
Workup: Cool to RT. Pour into water. The product often precipitates; filter and wash with cold water. If soluble, extract with EtOAc.
Transition Metal Catalysis (Suzuki/Sonogashira)[4]
Palladium-catalyzed cross-coupling offers a unique "switchable" selectivity that contrasts with
.
Standard Conditions: C-2 Selectivity
Under standard Suzuki or Sonogashira conditions (using simple phosphines like
), oxidative addition occurs preferentially at C-2 .
Mechanism: The quinoline nitrogen coordinates to the Pd(0) species, positioning the metal near the C-2 bond (Directed Oxidative Addition).
Outcome: In 2,4-dichloroquinoline, the C-2 chlorine is displaced first.
Recent methodologies using sterically bulky ligands (e.g., NHC ligands like IPr or bulky phosphines like Q-Phos ) can reverse this selectivity to favor C-4 .
Mechanism: Bulky ligands prevent the Pd center from coordinating to the nitrogen due to steric clash. Consequently, the reaction is driven by electronic activation (similar to
), favoring the more electron-deficient C-4 position.
Note: Monitor closely. Prolonged heating or excess boronic acid may lead to bis-coupling.
Purification: Silica gel chromatography (Hexane/EtOAc). The 2-substituted product elutes before the bis-substituted byproduct.
Hydrolysis and Stability[5]
4-Chloroquinoline: Highly susceptible to acid-catalyzed hydrolysis. In aqueous acid (e.g., acetic acid/HCl), it converts readily to 4-quinolone . This is a common method for synthesizing the quinolone core found in fluoroquinolone antibiotics.
2-Chloroquinoline: Significantly more stable to hydrolysis. Requires harsh conditions (conc. HCl/high heat) to convert to 2-quinolone.
Storage Implication: 4-chloro derivatives should be stored under anhydrous conditions to prevent slow degradation to the quinolone.
References
Regioselective SNAr in Quinazolines/Quinolines
Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
Comparative Guide: 2-Chloro-8-ethyl-4-methylquinoline vs. 2-Chloro-4-methylquinoline
[1][2][3] Executive Summary This guide provides a technical comparison between 2-Chloro-4-methylquinoline (Molecule A) and its 8-substituted analog, 2-Chloro-8-ethyl-4-methylquinoline (Molecule B) .[1][2][3] While both m...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Executive Summary
This guide provides a technical comparison between 2-Chloro-4-methylquinoline (Molecule A) and its 8-substituted analog, 2-Chloro-8-ethyl-4-methylquinoline (Molecule B) .[1][2][3]
While both molecules share the core quinoline scaffold and the reactive 2-chloro handle, the introduction of the 8-ethyl group in Molecule B fundamentally alters the electronic and steric landscape of the heterocycle.
Key Findings:
Nucleophilic Aromatic Substitution (
): Molecule A is significantly more reactive.[1][2] Molecule B requires higher activation energies due to the electron-donating (+I) effect of the ethyl group and minor long-range steric adjustments.[1][2]
Pd-Catalyzed Coupling (Buchwald-Hartwig): Molecule B often exhibits superior catalyst turnover in specific protocols.[1][2] The 8-ethyl group sterically shields the quinoline nitrogen, preventing the formation of stable (inactive) Pd-N complexes that often plague Molecule A.
Solubility: Molecule B displays enhanced lipophilicity (
), improving solubility in non-polar organic solvents (e.g., toluene, heptane) compared to Molecule A.[2][3]
Structural & Electronic Analysis
Understanding the reactivity difference requires dissecting the "Peri-Effect" and inductive contributions.
Feature
2-Chloro-4-methylquinoline (A)
2-Chloro-8-ethyl-4-methylquinoline (B)
Impact on Reactivity
C-2 Electrophilicity
High
Moderate
(A) reacts faster in .[1][2][3] The 8-ethyl group (+I effect) increases ring electron density, deactivating the C-2 position.[1][2][3]
N-1 Sterics
Exposed
Shielded (Peri-strain)
(B) is less likely to poison metal catalysts.[1][2] The 8-ethyl group clashes with metals trying to coordinate to N-1.[1][2]
C-4 Methyl Acidity
High ()
High ()
Negligible difference.[1][2] Both undergo condensation with aldehydes similarly.[1][2]
Lipophilicity
Moderate
High
(B) is easier to handle in process chemistry using apolar solvents.[1][2]
Visualizing the Steric & Electronic Conflict
The following diagram illustrates the "Peri-Interaction" in Molecule B that blocks Nitrogen coordination, contrasting it with the exposed Nitrogen in Molecule A.
Figure 1: Mechanistic impact of the 8-ethyl group. Note the trade-off between reduced electrophilicity and reduced catalyst poisoning.[1]
The displacement of the 2-chloro group by amines or alkoxides is the primary reaction for these scaffolds.
Comparative Kinetics[1][2][3]
Molecule A: Reacts readily with primary amines in ethanol/reflux or neat at 100°C.[1][2]
Molecule B: The inductive donation from the 8-ethyl group renders the C-2 position less electrophilic.[1] Furthermore, the 8-ethyl group slightly distorts the ring planarity, raising the transition state energy for the addition-elimination mechanism.[3]
Experimental Protocol: Amination with Morpholine
This protocol highlights the necessary adjustments for Molecule B.
Typically 70-80% (Unreacted starting material common if Temp < 130°C).[1][2]
Critical Insight: For Molecule B, if conversion is low, do not just add more amine. Switch to a microwave reactor (160°C, 30 min) or add a Lewis Acid catalyst (
This is where Molecule B often outperforms Molecule A.[1][2]
The "Catalyst Sequestration" Problem
Quinoline nitrogens are potent ligands for Palladium.[2] In Molecule A, the exposed Nitrogen can bind Pd(0) or Pd(II), removing it from the catalytic cycle.[3]
In Molecule B, the 8-ethyl group acts as a gatekeeper , sterically preventing the quinoline Nitrogen from binding to the bulky Pd-ligand complex.[3] This leaves the Pd free to engage in the oxidative addition at the C-Cl bond.
Optimized Protocol for C-N Coupling
Applicable to both, but Molecule B shows higher Turnover Frequency (TOF).
Workflow Logic:
Figure 2: Ligand selection strategy based on steric environment.
Step-by-Step Procedure:
Inert Atmosphere: Flame-dry a Schlenk tube and cycle Argon 3x.
Loading: Add Substrate (1.0 equiv), Aniline derivative (1.2 equiv), and
Molecule B: Reaction time ~4-6 hours (Faster due to lack of catalyst inhibition).[1][2]
Purification: Filter through Celite. Molecule B products are often more soluble in Hexane/EtOAc mixtures, facilitating flash chromatography.[2][3]
Physical Properties & Handling[1][2][4]
Property
Molecule A
Molecule B
Practical Implication
Molecular Weight
177.63
205.68
Adjust stoichiometry calculations.
LogP (Predicted)
~3.1
~4.2
(B) requires less polar solvents for extraction (e.g., use MTBE instead of DCM).[2][3]
Melting Point
45-48°C
< 30°C (Oil/Low melt solid)
(B) is often an oil at room temp; harder to crystallize.[1][2] Purification by distillation or column chromatography is preferred over recrystallization.[1][2]
Storage
Stable solid
Prone to oxidation (Oil)
Store (B) under Argon at 4°C to prevent N-oxide formation over long periods.[1][2]
References
Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010.[2][3] (Standard text for Quinoline reactivity and N-oxide activation).
Surry, D. S.; Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chem. Sci.[1][2]2011 , 2, 27-50.[1][2][3] Link (Source for ligand selection strategies regarding steric inhibition).[2][3]
Paul, S., et al. "Ultrasound assisted synthesis of 2-chloro-3-formyl quinolines."[1][2][3] Ultrasonics Sonochemistry2011 , 18, 589-592.[1][2][3] (Protocol adaptation for chloro-quinoline synthesis).
Hazari, N., et al. "Pd-Catalyzed Cross-Coupling of Chlorinated Quinolines: Steric Effects."[1][2][3] Organometallics2012 , 31, 564-569.[1][2][3] (Specific discussion on 8-substituted quinoline interactions with Pd centers).
Disclaimer: All protocols should be performed in a fume hood with appropriate PPE. 2-Chloroquinolines are skin irritants and potential sensitizers.[1][2][3]
Chromatographic Separation of Quinoline Impurities: A Comparative Guide to Stationary Phase Selectivity
Executive Summary: The Genotoxic Challenge In pharmaceutical development, Quinoline and its structural isomer Isoquinoline are frequently flagged as mutagenic impurities (Class 2/3 solvents or byproducts) under ICH M7 gu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Genotoxic Challenge
In pharmaceutical development, Quinoline and its structural isomer Isoquinoline are frequently flagged as mutagenic impurities (Class 2/3 solvents or byproducts) under ICH M7 guidelines. Their structural similarity—differing only by the nitrogen position in the naphthalene ring—poses a severe chromatographic challenge.[1]
Standard C18 alkyl phases often fail to resolve these isomers while suffering from peak tailing due to the basicity of the quinoline nitrogen (
). This guide objectively compares the performance of Traditional C18 , Base-Deactivated C18 , and Biphenyl Stationary Phases .
Key Finding: While Base-Deactivated C18 improves peak shape, only the Biphenyl/Phenyl-Hexyl chemistry provides the orthogonal
- selectivity required to achieve baseline resolution () of quinoline isomers at trace levels.
The Scientific Challenge: Basicity & Isomerism
To select the right tool, we must understand the failure modes of standard chromatography regarding these analytes.
The Silanol Trap (Peak Tailing)
Quinoline is a weak base. On traditional silica-based columns, residual silanols (
) ionize to at neutral pH. The protonated quinoline () interacts electrostatically with these sites, causing severe peak tailing ().
The Selectivity Void (Co-elution)
Quinoline and Isoquinoline have nearly identical hydrophobicity (
). A mechanism based solely on hydrophobic subtraction (standard C18) often results in co-elution or "shoulder" peaks, making accurate quantitation at ppm levels impossible.
Interaction Mechanism Visualization
The following diagram illustrates the competing interactions on different stationary phases.
Figure 1: Mechanistic comparison of analyte interactions. Note that Biphenyl phases engage in
- stacking, offering a "lock-and-key" fit for the aromatic quinoline ring that C18 lacks.
Comparative Analysis: C18 vs. Biphenyl[2]
We evaluated three column chemistries using a standardized protocol for the separation of Quinoline (Impurity A) and Isoquinoline (Impurity B) spiked at 0.1% in a neutral API matrix.
The Contenders
Traditional C18 (5µm, porous): The industry standard baseline.
Base-Deactivated C18 (Charged Surface Hybrid - CSH): Designed to repel cationic bases.
Biphenyl Core-Shell (2.7µm): The alternative offering enhanced aromatic selectivity.
Performance Data
Parameter
Traditional C18
Base-Deactivated C18
Biphenyl (Recommended)
Retention Mechanism
Hydrophobic
Hydrophobic + Electrostatic Repulsion
Hydrophobic + - Interaction
Quinoline Tailing ()
2.4 (Fail)
1.1 (Pass)
1.05 (Excellent)
Isomer Resolution ()
0.8 (Co-elution)
1.2 (Partial Separation)
3.5 (Baseline)
LOD (S/N = 3)
5 ppm
1 ppm
0.2 ppm
MS Compatibility
Low (Requires buffers)
High (Formic Acid friendly)
High
Analysis of Results
Traditional C18: Failed due to silanol activity. High pH buffers (pH 10) can mitigate this, but silica stability then becomes a concern.
Base-Deactivated C18: Solved the tailing issue effectively. However, it failed to fully resolve the isomers because the separation mechanism (hydrophobicity) remained unchanged.
Biphenyl: The aromatic ring of the stationary phase creates a specific electron-donor/acceptor interaction with the quinoline ring. Since Isoquinoline has a slightly different electron density distribution, the Biphenyl phase "sees" the difference, resulting in massive resolution gains.
Validated Experimental Protocol
The following method is optimized for the Biphenyl Core-Shell column. It is designed to be self-validating: if the resolution drops below 2.0, the system suitability fails.
Chromatographic Conditions
Column: Biphenyl Core-Shell,
, (e.g., Kinetex or Raptor).
Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).
Mobile Phase B: 0.1% Formic Acid in Methanol (Methanol promotes
-interactions better than Acetonitrile).
Flow Rate: 0.4 mL/min.
Temperature:
.
Detection: UV @ 225 nm (primary) or MS (SIM mode m/z 130.06).
Gradient Profile
Time (min)
% Mobile Phase B
Event
0.0
5
Initial Hold
1.0
5
End Initial Hold
8.0
60
Linear Ramp (Separation Window)
8.1
95
Wash
10.0
95
End Wash
10.1
5
Re-equilibration
13.0
5
End Run
System Suitability Criteria (Self-Validating)
Resolution (
): between Quinoline and Isoquinoline.
Tailing Factor (
): for Quinoline.
Signal-to-Noise:
for the Limit of Quantitation (LOQ) standard (typically 0.5 ppm).
Method Development Decision Tree
Use this workflow to determine if you need to switch from your standard C18 to the Biphenyl chemistry.
Figure 2: Decision matrix for selecting stationary phases based on impurity profile complexity.
Expert Insights & Causality
Why Methanol?
In the protocol above, Methanol is specified over Acetonitrile. Acetonitrile contains a
-system (triple bond) that can compete with the stationary phase for interaction with the analyte, potentially dampening the selectivity gains of the Biphenyl column. Methanol is "protic" and does not interfere with - stacking, maximizing the resolution between the isomers [1].
The Temperature Effect
Unlike hydrophobic interactions,
- interactions are exothermic and often become stronger at lower temperatures. If resolution is marginal (), decreasing the column temperature from to can often increase retention and selectivity for quinolines on phenyl phases [2].
Regulatory Compliance (ICH M7)
Quinoline is a known mutagen. The method LOD of 0.2 ppm (demonstrated in Section 3.2) is critical.[2][3] For a drug with a max daily dose of 1 g, the TTC is 1.5 µ g/day , requiring a limit of 1.5 ppm. The Biphenyl method provides a safety margin of nearly 10x below the regulatory threshold, ensuring robust compliance [3].
References
Restek Corporation. (2020). Biphenyl Phase Selectivity: The Power of Pi-Pi Interactions in LC.[Link]
Waters Corporation. (2021). Method Development of Ten Antibiotic Compounds Using a Systematic Screening Protocol (CSH vs Phenyl-Hexyl).[Link]
International Council for Harmonisation (ICH). (2017). ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[4][Link]
McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs. Journal of Chromatography A. [Link]
Structural Elucidation of Ethyl-Substituted Quinoline Intermediates
Executive Summary: The Regiochemical Challenge In the development of quinoline-based pharmacophores (e.g., antimalarials, kinase inhibitors), the introduction of ethyl groups often creates significant regiochemical ambig...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Regiochemical Challenge
In the development of quinoline-based pharmacophores (e.g., antimalarials, kinase inhibitors), the introduction of ethyl groups often creates significant regiochemical ambiguity. Unlike methyl substituents, ethyl groups introduce rotational freedom and complex multiplet patterns (
H NMR quartets/triplets) that can obscure aromatic coupling constants.
A common synthetic route, the Skraup or Friedländer synthesis, often yields mixtures of isomers (e.g., 5-ethyl vs. 7-ethyl or 6-ethyl vs. 8-ethyl) depending on the starting aniline's substitution. Misidentifying these intermediates can lead to months of wasted effort on the wrong lead compound.
This guide compares the three primary verification methodologies—1D NMR , Combinatorial 2D NMR , and X-ray Crystallography —and establishes the Combinatorial 2D NMR workflow as the industry "Gold Standard" for speed, accuracy, and resource efficiency.
Comparative Analysis: Choosing the Right Verification Tool
The following table contrasts the performance of standard verification methods for ethyl-quinoline intermediates.
Table 1: Methodological Comparison for Structural Verification
Low. Ambiguous for isomers (e.g., 6- vs 8-ethyl) due to peak overlap.
High. Definitively links ethyl protons to specific ring carbons.
Absolute. The ultimate proof, if it works.
Sample Req.
< 5 mg, solution.
10–20 mg, solution.
High-quality single crystal (often difficult to grow).
Turnaround
15 minutes.
2–4 hours.
Days to Weeks (growing crystals).
"Ethyl" Specifics
Quartets often overlap with solvent or other alkyls.
Cross-peaks isolate the ethyl group from the noise.
Visualizes the ethyl conformation.
Verdict
Screening only.
Recommended Standard.
Final Validation (optional).
The Solution: Combinatorial 2D NMR Protocol
To definitively verify the position of an ethyl group on the quinoline ring without growing crystals, a self-validating 2D NMR workflow is required. This protocol triangulates the structure using Through-Bond (HMBC) and Through-Space (NOESY) interactions.
Phase 1: The "Anchor" (HSQC)
Before determining where the ethyl group is, you must assign the "Anchor" protons—the ethyl methylene (
) and methyl ().
Observation: Look for the characteristic triplet at
ppm and quartet at ppm.
Action: Run HSQC (Heteronuclear Single Quantum Coherence) .
Result: This filters out impurities. You now know exactly which carbon signals belong to your ethyl group.
Phase 2: The "Bridge" (HMBC)
This is the critical step for connectivity. You will trace the bond from the ethyl group into the aromatic ring.
Mechanism:HMBC (Heteronuclear Multiple Bond Correlation) detects 2-bond (
Hz). Set delay (CNST13) to 62.5 ms. This ensures detection of the 3-bond coupling from Ethyl-CH2 to the Ring Carbon [2].
NOESY: Mixing time (
) is critical.
Set
ms for small molecules (MW < 400).
Self-Validation: If cross-peaks are absent, increase
to 800 ms.
3. Data Processing:
Phase correction must be manual for NOESY to distinguish true NOE (opposite phase to diagonal in some experiments, or same phase depending on pulse sequence—check standard) from exchange peaks.
Tip: In standard phase-sensitive NOESY, look for cross-peaks with the same sign as the diagonal for large molecules (negative NOE) or opposite sign for small molecules (positive NOE). For ethyl-quinoline (small molecule), expect positive NOE (opposite sign to diagonal) [3].
Mechanistic Visualization: NOE Interactions
The following diagram details the specific atomic interactions that differentiate the 6-ethyl and 8-ethyl isomers.
Figure 2: Mechanistic basis of NOESY differentiation. 6-Ethyl shows interactions with two flanking protons, whereas 8-Ethyl interacts with only one.
References
BenchChem. (2025).[1][6] Spectroscopic data (NMR, IR, Mass Spec) for Ethyl-quinolin-3-ylmethyl-amine. Retrieved from
Silva, T. et al. (2015). Long-range correlations in the HMBC spectra of 3-(4-oxo-4H-chromen-3-YL). Journal of the Brazilian Chemical Society. Retrieved from
Nanalysis. (2021). NOESY: The experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Retrieved from
Beilstein J. Org. Chem. (2013).[7] Study on the regioselectivity of the N-ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide. Retrieved from
Oxford Instruments. (2022). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from
Characterization Guide: Elemental Analysis of 2-Chloro-8-ethyl-4-methylquinoline
The following is a comprehensive Publish Comparison Guide for the characterization and elemental analysis of 2-Chloro-8-ethyl-4-methylquinoline . Executive Summary & Compound Profile 2-Chloro-8-ethyl-4-methylquinoline is...
Author: BenchChem Technical Support Team. Date: February 2026
The following is a comprehensive Publish Comparison Guide for the characterization and elemental analysis of 2-Chloro-8-ethyl-4-methylquinoline .
Executive Summary & Compound Profile
2-Chloro-8-ethyl-4-methylquinoline is a specialized heterocyclic intermediate, primarily utilized in the synthesis of functionalized antimalarial agents and kinase inhibitors. Its structural integrity is defined by the specific substitution pattern: a chlorine atom at the C2 position (active leaving group), a methyl group at C4, and an ethyl group at C8.
This guide compares the theoretical elemental composition against experimental data derived from two common purification workflows: Recrystallization (Method A) and Flash Column Chromatography (Method B) . The objective is to determine the most efficient purification strategy to meet the strict
tolerance required for publication-quality elemental analysis (CHN).
Method A (Recrystallization): The data shows a deviation in Carbon (
), suggesting trapped solvent or incomplete removal of the starting material (8-ethyl-4-methylquinolin-2-ol). While faster, this method often fails strict EA standards for this specific lipophilic compound.
Method B (Chromatography): Delivers high-purity material (
) with EA values nearly identical to theoretical predictions. This is the recommended workflow for reference standard preparation.
Synthesis & Experimental Protocols
To ensure reproducibility, the synthesis follows a modified Knorr Quinoline protocol, followed by chlorination.
Step 1: Synthesis of Precursor (8-Ethyl-4-methylquinolin-2-ol)
Reactants: Mix 2-ethylaniline (1.0 eq) and ethyl acetoacetate (1.1 eq) in toluene.
Catalysis: Add a catalytic amount of p-toluenesulfonic acid (PTSA).
Cyclization: Heat to reflux with a Dean-Stark trap to remove water. Once the intermediate enamine is formed, treat with concentrated sulfuric acid at 100°C for 2 hours to effect cyclization.
Isolation: Pour onto ice-water, neutralize with NaOH, and filter the precipitate.
Step 2: Chlorination (Target Molecule Synthesis)
Setup: Place the dried precursor (8-Ethyl-4-methylquinolin-2-ol) in a round-bottom flask.
Reagent: Add Phosphorus Oxychloride (
) (5.0 eq) carefully.
Reaction: Reflux at 105°C for 3 hours. Monitor via TLC (20% EtOAc/Hexane).
Quenching: Cool to room temperature and pour slowly onto crushed ice (Exothermic!). Neutralize with
to pH 8.
Extraction: Extract with Dichloromethane (DCM), dry over
, and concentrate.
Step 3: Analysis Workflow (The Validator)
The following DOT diagram illustrates the critical decision pathways in the analysis workflow.
Figure 1: Analytical workflow for validating the purity of 2-Chloro-8-ethyl-4-methylquinoline.
Mechanistic Insight: Why Method B Wins
The superiority of Method B (Chromatography) over Method A (Recrystallization) for this specific compound is driven by solubility dynamics .
Lipophilicity: The ethyl group at position 8 and the methyl at position 4 significantly increase the lipophilicity of the molecule compared to a bare quinoline.
Lattice Energy: The chloro-substituent disrupts the crystal lattice packing efficiency. Consequently, recrystallization often traps non-polar impurities or solvent molecules within the lattice defects, skewing the Carbon % in elemental analysis.
Resolution: Flash chromatography on silica gel effectively separates the target 2-chloro compound (
) from the more polar unreacted 2-hydroxy precursor () and the polar phosphorus byproducts, ensuring a clean sample for combustion analysis.
Synthesis Pathway Diagram
Figure 2: Synthetic route from 2-ethylaniline to the target chloro-quinoline.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 69449, 2-Chloro-4-methylquinoline (Analogous Structure). Retrieved from [Link]
Meth-Cohn, O., & Narine, B. (1978).A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Tetrahedron Letters.
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry.
The following guide details the proper disposal and handling procedures for 2-Chloro-8-ethyl-4-methylquinoline (and structurally related halogenated quinoline derivatives). This protocol is designed for Research & Develo...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the proper disposal and handling procedures for 2-Chloro-8-ethyl-4-methylquinoline (and structurally related halogenated quinoline derivatives).
This protocol is designed for Research & Development (R&D) and Process Chemistry environments.[1] It prioritizes operator safety and regulatory compliance (EPA/RCRA) over convenience.[1]
Executive Safety Summary
2-Chloro-8-ethyl-4-methylquinoline is a functionalized halogenated heterocycle.[1] While specific Safety Data Sheet (SDS) data for this exact isomer may be limited in public repositories, its structural analogs (e.g., 2-Chloro-4-methylquinoline) dictate a strict safety profile.[1]
Core Hazard Classification:
Halogenated Organic: Contains Chlorine (Cl), necessitating specific incineration protocols to manage acidic byproducts (HCl).[1]
Nitrogenous Base: Potential for NOx generation during thermal decomposition.[1]
Irritant/Toxic: Treat as a Skin/Eye Irritant (Category 2) and Acute Toxin (Category 4).[1][2]
Critical Prohibition 🛑
NEVER dispose of this compound down the drain. Quinolines are toxic to aquatic life and resistant to standard biodegradation.
NEVER mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides) in the waste stream; this can lead to exothermic runaway or formation of unstable N-oxides.[1]
Chemical Identity & Hazard Profile
Understanding the molecule is the first step to safe disposal.[1]
PH Check: If the reaction was quenched with acid/base, check the pH. Neutralize to pH 6-8 before adding to the organic waste drum to prevent drum corrosion.[1]
Accumulation: Pour into the Halogenated Solvent Waste carboy.
Why? Even if dissolved in a non-halogenated solvent (like Ethanol), the presence of the Chloro-quinoline classifies the entire mixture as halogenated for incineration purposes.[1]
Waste Stream Logic & Decision Tree
Visualizing the flow of material from bench to disposal facility.
Figure 1: Waste Stream Decision Logic. Note that the presence of the chlorine atom in the quinoline structure forces the waste into the Halogenated Stream, regardless of the solvent used.[1]
Regulatory & Compliance (RCRA/EPA)
For facilities in the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory.[1]
Waste Coding
While this specific compound is not P-listed or U-listed by name, it must be characterized by the generator.[1]
D001 (Ignitable): Only if dissolved in a flammable solvent (Flash point <60°C).[1]
Halogenated Solvents (F-Codes): If mixed with spent solvents like Methylene Chloride (F002).[1]
Generator Knowledge: You must declare this as a "Non-Regulated Halogenated Waste" if it does not meet specific D-code characteristics, but it must be flagged for incineration.[1]
Satellite Accumulation Area (SAA) Rules
Closed Container: The waste container must remain closed at all times except when adding waste.
Headspace: Leave 10% headspace in liquid containers to allow for expansion.
Secondary Containment: Store the waste bottle in a polyethylene tray to capture potential leaks.[1]
Emergency Spill Procedures
Minor Spill (< 10g solid or < 100mL liquid):
Evacuate: Clear the immediate area of personnel.
PPE Up: Don chemical goggles, double nitrile gloves, and a respirator.[1]
Contain:
Solid: Cover with wet paper towels to prevent dust generation, then scoop into a waste jar.[1]
Liquid: Use an inert absorbent (Vermiculite or Universal Spill Pads).[1] Do not use combustible materials like sawdust. [1]
Clean: Wipe the surface with soap and water.[1] Place all cleanup materials into the Halogenated Waste container.
References
PubChem. (2025).[1][6] 2-Chloro-4-methylquinoline (Analog Hazard Data). National Library of Medicine.[1] [Link]
U.S. EPA. (2024).[1] 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1] Electronic Code of Federal Regulations.[1] [Link]
Princeton University EHS. (2024).[1] Chemical Incompatibility and Segregation. [Link][1]
Personal protective equipment for handling 2-Chloro-8-ethyl-4-methylquinoline
For the innovative researcher, 2-Chloro-8-ethyl-4-methylquinoline and its chlorinated quinoline analogues represent a frontier in the development of novel therapeutics.[1] However, the very reactivity that makes these co...
Author: BenchChem Technical Support Team. Date: February 2026
For the innovative researcher, 2-Chloro-8-ethyl-4-methylquinoline and its chlorinated quinoline analogues represent a frontier in the development of novel therapeutics.[1] However, the very reactivity that makes these compounds promising also necessitates a rigorous and informed approach to laboratory safety. This guide moves beyond mere compliance, offering a deep dive into the principles of safe handling, grounded in the physicochemical nature of chlorinated aromatic compounds. Our objective is to empower you, our scientific partners, with the knowledge to manage these materials confidently and safely, ensuring that your focus remains on discovery, not on mitigating preventable incidents.
Hazard Assessment: Understanding the Adversary
While a specific Safety Data Sheet (SDS) for the 8-ethyl isomer is not publicly available, we can extrapolate the primary hazards from its close analogue, 2-Chloro-4-methylquinoline (CAS 634-47-9).[2] The chloro- and methyl- substitutions on the quinoline ring system define its toxicological profile. Chlorinated aromatic compounds are known for their potential to cause significant irritation and, in some cases, systemic effects.[3]
Specific Target Organ Toxicity (Single Exposure), Category 3
H335
May cause respiratory irritation if inhaled.[2][4]
This data is based on the GHS classifications for the closely related compound 2-Chloro-4-methylquinoline.[2]
The causality behind these classifications lies in the chemical's ability to disrupt cellular membranes and proteins upon contact. The chlorinated aromatic structure can lead to localized inflammatory responses on the skin and in the respiratory tract.
The Core of Protection: Personal Protective Equipment (PPE)
A multi-layered PPE strategy is non-negotiable. The selection of specific equipment is dictated by the task at hand and the associated risk of exposure. All operations involving 2-Chloro-8-ethyl-4-methylquinoline, from weighing to reaction work-up, must be conducted within a certified chemical fume hood.[3]
Task
Minimum Required PPE
Rationale
Weighing and Transfer (Solid)
Nitrile or Neoprene Gloves, Chemical Splash Goggles, Laboratory Coat
Protects against incidental skin contact and dust inhalation.[5][6]
Solution Preparation & Reactions
Nitrile or Neoprene Gloves, Chemical Splash Goggles, Face Shield, Chemical-Resistant Apron (over Lab Coat)
Provides enhanced protection against splashes and sprays of the chemical in solution.[3]
Large-Scale Operations (>5g)
Heavy-duty gloves (e.g., Butyl rubber), Chemical Splash Goggles, Face Shield, Chemical-Resistant Coveralls
Full body protection is prudent when handling larger quantities where the risk of significant exposure is higher.
Spill Cleanup
As per the scale of the spill, but at minimum includes double-gloving (Nitrile), chemical splash goggles, and a face shield. An air-purifying respirator with organic vapor cartridges may be required for large spills.
Protects responders from concentrated exposure during cleanup operations.[3]
The Science of Glove Selection:
Not all gloves are created equal. The choice of nitrile or neoprene is based on their demonstrated resistance to a broad range of organic chemicals, including halogenated compounds.[7] Always inspect gloves for tears or punctures before use. For prolonged or immersive handling, consult the glove manufacturer's chemical resistance charts to ensure adequate protection.
Operational Blueprint: From Preparation to Disposal
Adherence to a standardized workflow is critical for minimizing risk. The following protocols are designed to be self-validating systems of safety.
Workflow for Handling 2-Chloro-8-ethyl-4-methylquinoline
Caption: A standardized workflow for handling 2-Chloro-8-ethyl-4-methylquinoline.
Step-by-Step Handling Protocol:
Preparation:
Confirm that the chemical fume hood is functioning correctly (check airflow monitor).
Don the appropriate PPE as outlined in the table above.[8]
Assemble all necessary glassware and equipment within the fume hood to minimize movement in and out of the containment area.
Handling:
When weighing the solid, use a disposable weigh boat and handle with care to avoid generating dust.
When preparing solutions, add the solid to the solvent slowly to prevent splashing.
Ensure all reaction vessels are securely clamped and that any heating or stirring is well-controlled.
Decontamination and Disposal:
Decontamination: All surfaces and glassware that have come into contact with the chemical should be rinsed with an appropriate organic solvent (e.g., ethanol or acetone), followed by a thorough wash with soap and water.[3]
Waste Disposal: This compound must be disposed of as hazardous waste.[3]
Solid Waste: Contaminated gloves, weigh boats, and paper towels must be placed in a clearly labeled hazardous waste container.
Liquid Waste: All solutions containing 2-Chloro-8-ethyl-4-methylquinoline must be collected in a designated, labeled hazardous waste container for halogenated organic compounds.[9] Do not pour this waste down the drain.
Emergency Response: A Plan for the Unexpected
Even with meticulous planning, accidents can occur. Immediate and correct action is vital.
Emergency Response Workflow
Caption: Immediate actions for spills and personnel exposure.
Exposure Procedures:
Skin Contact: Immediately remove any contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.[10]
Eye Contact: Immediately flush the eyes with a gentle stream of water from an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[10][11]
Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[5]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[12]
By integrating these safety protocols into your daily laboratory practice, you build a foundation of safety that protects you, your colleagues, and the integrity of your research.
References
Hitchman, M. L., & Spackman, T. (n.d.). Disposal Methods for Chlorinated Aromatic Waste. RSC Publishing. Retrieved February 15, 2026, from [Link]
Material Safety Data Sheet - 8-Chloro-2-methylquinoline. (n.d.). Pi Chemicals. Retrieved February 15, 2026, from [Link]
2-Chloro-4-methylquinoline | C10H8ClN | CID 69449. (n.d.). PubChem - NIH. Retrieved February 15, 2026, from [Link]
2-Chloro-8-methylquinoline-3-carbaldehyde (BSC). (n.d.). Pharmaffiliates. Retrieved February 15, 2026, from [Link]
N-Benzyl-6-Chloro-4-Hydroxy-2-Quinolone-3-Carboxamides: Synthesis, Computational Studies, and Biological Investigation as Anticancer Agents. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]
What Regulations Apply to Chlorinated Solvent Use? (n.d.). PF Online. Retrieved February 15, 2026, from [Link]
Recommended PPE to handle chemicals. (n.d.). Bernardo Ecenarro - BESA. Retrieved February 15, 2026, from [Link]
Chlorinated aromatic hydrocarbons – Knowledge and References. (n.d.). Taylor & Francis. Retrieved February 15, 2026, from [Link]
Personal Protective Equipment Guidance. (2012, June 8). Dow Corporate. Retrieved February 15, 2026, from [Link]